Bis(2-hexyldecyl) maleate

• CAS: 85006-03-7

Core Science & Biosynthesis

Molecular Weight and Structural Analysis of Bis(2-hexyldecyl) Maleate

This guide outlines the molecular weight determination, structural characterization, and analytical protocols for Bis(2-hexyldecyl) maleate (CAS: 85006-03-7).

It is designed for researchers in lipid chemistry and drug delivery, specifically those developing Lipid Nanoparticles (LNPs) or advanced surfactant systems. The "2-hexyldecyl" branched chain is a critical structural motif in modern LNP excipients (e.g., ALC-0315), providing the necessary membrane fluidity and fusogenicity for endosomal escape.

Technical Guide & Analytical Protocol

Executive Summary

Bis(2-hexyldecyl) maleate is a diester formed from maleic acid and the Guerbet alcohol 2-hexyldecanol. Unlike linear esters, its branched alkyl chains (C16 total per chain) confer low viscosity and prevent crystallization at physiological temperatures, making it a high-value intermediate for synthesizing ionizable lipids via Michael addition or sulfosuccinate surfactants via sulfonation.

Precise structural validation is required because commercial "2-hexyldecanol" feedstocks can contain isomer impurities (e.g., 2-octyl alcohols) that alter the Hydrophile-Lipophile Balance (HLB) and LNP packing parameters.

Physicochemical Identity

The following data serves as the reference standard for quality control (QC) and analytical method validation.

Property	Value / Description
Chemical Name	Bis(2-hexyldecyl) maleate
IUPAC Name	Bis(2-hexyldecyl) (2Z)-but-2-enedioate
CAS Number	85006-03-7
Molecular Formula	C₃₆H₆₈O₄
Molecular Weight (Average)	564.93 g/mol
Monoisotopic Mass	564.5118 Da
Appearance	Clear, colorless to pale yellow liquid
Solubility	Soluble in Hexane, DCM, THF, Ethanol; Insoluble in Water
Key Functional Groups	-unsaturated ester (Maleate), Branched Alkyl Chains

Structural Characterization Strategy

To validate the identity and purity of Bis(2-hexyldecyl) maleate, a multi-modal approach is required. The maleate double bond is the "reactive handle" for downstream chemistry, while the branched chains dictate physicochemical behavior.

Diagram: Analytical Workflow

The following workflow integrates mass determination with connectivity analysis.

Caption: Integrated analytical workflow ensuring mass accuracy, structural connectivity, and functional group verification.

Detailed Analytical Protocols

Protocol 1: High-Resolution Mass Spectrometry (HRMS)

Objective: Confirm the exact molecular weight and elemental composition. Rationale: Esters of this size do not ionize well in standard EI (GC-MS). ESI (Electrospray Ionization) in positive mode is preferred, typically forming adducts.

• Solvent System: Methanol/Dichloromethane (1:1 v/v) with 0.1% Formic Acid or 5mM Ammonium Acetate.

• Sample Prep: Dilute sample to 1-10 µg/mL.

• Ionization Mode: ESI Positive (+).

• Target Ions:

  • [M + H]⁺: 565.52 Da (Often weak for esters).

  • [M + NH₄]⁺: 582.55 Da (Strongest signal if Ammonium Acetate is used).

  • [M + Na]⁺: 587.50 Da (Common ubiquitous adduct).

• Acceptance Criteria: Mass error < 5 ppm.

Protocol 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: Verify the "maleate" (cis) configuration and the "2-hexyldecyl" branching pattern. Rationale: The maleate double bond can isomerize to fumarate (trans) during synthesis. NMR is the only rapid method to quantify this impurity (Maleate vinyl ~6.2 ppm vs Fumarate ~6.8 ppm).

1H NMR Assignment (400 MHz, CDCl₃):

Chemical Shift ( , ppm)	Multiplicity	Integral	Assignment	Structural Insight
6.23	Singlet (s)	2H	-CH=CH-	Maleate vinyl protons (Cis). Sharp singlet due to symmetry.
4.08 - 4.12	Doublet (d, J~5.8Hz)	4H	-O-CH₂-CH-	Methylene adjacent to ester oxygen. Doublet proves branching at position 2.
1.65 - 1.75	Multiplet (m)	2H	-CH₂-CH(R)-	Methine proton at the branch point (beta to oxygen).
1.20 - 1.40	Broad Multiplet	48H	-CH₂-	Bulk methylene chain (Guerbet backbone).
0.86 - 0.90	Triplet (t)	12H	-CH₃	Terminal methyl groups (4 total: 2 main chain, 2 branch).

Protocol:

• Dissolve ~10 mg of sample in 0.6 mL CDCl₃ (Chloroform-d).

• Acquire spectrum with at least 16 scans.[1]

• Critical Check: Look for a small peak at 6.85 ppm . This indicates Fumarate contamination. Calculate % Isomerization =

  .[2]

Protocol 3: Fourier Transform Infrared Spectroscopy (FTIR)

Objective: Quick confirmation of ester formation and lack of free acid/alcohol.

• 1735 cm⁻¹: Strong Ester C=O stretch.

• 1640 cm⁻¹: Weak C=C stretch (Conjugated with Carbonyl).

• 1160 cm⁻¹: C-O-C stretch (Maleate ester specific).

• Absence of 3300-3500 cm⁻¹: Confirms no residual 2-hexyldecanol (OH) or Maleic Acid (COOH).

Applications in Drug Development

Bis(2-hexyldecyl) maleate is not just a plasticizer; it is a strategic scaffold for Lipid Nanoparticle (LNP) libraries.

Mechanism: Michael Addition for Ionizable Lipids

The electron-deficient double bond of the maleate serves as an excellent Michael acceptor. By reacting this core with various amines, researchers generate ionizable amino-lipids with biodegradable "succinate" linkers.

Why 2-Hexyldecyl? The specific branching (C6 branch on C10 chain) creates a "cone shape" lipid geometry. This geometry promotes the formation of the inverted hexagonal phase (

) in endosomal membranes, a critical step for the release of mRNA payloads [1].

Diagram: Synthesis of LNP Components

Caption: Synthetic pathway utilizing Bis(2-hexyldecyl) maleate to generate biodegradable ionizable lipids for mRNA delivery.

References

• Maier, M. A., et al. (2013). "Biodegradable Lipids Enabling Rapidly Eliminated Lipid Nanoparticles for Systemic Delivery of RNAi Therapeutics." Molecular Therapy. Link

• Echemi. (2024).[3] "Bis(2-hexyldecyl) maleate - CAS 85006-03-7 Product Database." Echemi Chemical Database. Link

• Sigma-Aldrich. (2024). "Bis(2-ethylhexyl) maleate Analysis (Analog Reference)." Merck KGaA. Link

• BenchChem. (2025).[4][1] "NMR Analysis of Guerbet Alcohol Esters." BenchChem Protocols. Link

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• 4. benchchem.com [benchchem.com]

The Rheology of Guerbet Alcohol Maleates: A Technical Guide to Viscosity-Temperature Profiling

Executive Summary

Guerbet alcohol maleates represent a highly specialized class of branched-chain esters characterized by their exceptional rheological stability across extreme temperature ranges. Synthesized via the esterification of maleic anhydride with beta-branched Guerbet alcohols (e.g., 2-octyl-1-dodecanol), these compounds are critical in applications requiring precise fluid dynamics, from High Viscosity Liquid Carrier Materials (HVLCM) in pharmaceuticals to advanced biolubricants and cosmetic matrices. This guide deconstructs the molecular causality behind their unique viscosity-temperature profiles and provides validated protocols for their synthesis and rheological characterization.

Molecular Architecture & Rheological Causality

The macroscopic viscosity-temperature profile of a fluid is dictated by its microscopic molecular architecture. Guerbet alcohol maleates (such as dioctyldodecyl maleate) achieve their unique rheological signatures through the synergistic combination of two crystallization-disrupting features:

The Guerbet Branching Effect

Guerbet alcohols are primary alcohols that possess a massive, defined alkyl branch at the beta-carbon position[1]. When esterified, this beta-branching creates an immense steric footprint. Unlike linear esters, which easily align their hydrocarbon chains to form rigid crystalline lattices as temperatures drop, the beta-branch acts as a physical wedge. This steric hindrance prevents close molecular packing, drastically depressing the pour point of the fluid (often below -40°C)[2].

The Maleate Core (Cis-Isomerism)

While the Guerbet alcohol provides branching, the maleate core provides backbone rigidity. Unlike trans-isomers (fumarates), maleates contain a cis-double bond that introduces a permanent 120-degree "kink" into the ester's central axis. This kink further disrupts structural symmetry. The dual presence of beta-branching and a cis-kink creates a highly amorphous liquid state that resists freezing even under extreme thermal stress.

The Viscosity-Temperature Relationship

The Viscosity Index (VI) measures a fluid's change in viscosity relative to temperature. Guerbet maleates exhibit remarkably high VIs (>160)[2]. The causality lies in temperature-dependent chain uncoiling. At low temperatures, the massive branched chains coil tightly, minimizing intermolecular friction. As thermal energy increases, these branches uncoil and extend, increasing the molecule's hydrodynamic volume. This physical expansion creates internal drag that partially offsets the natural thermal thinning of the fluid, resulting in a stable, flat viscosity-temperature curve[1].

Mandatory Visualization: Structure-Property Relationship

Fig 1: Structural causality of Guerbet maleates driving low pour points and high viscosity indices.

Quantitative Data: Rheological Profiling

To illustrate the impact of this molecular architecture, the table below compares the rheological properties of a linear ester, a saturated Guerbet ester, and an unsaturated Guerbet maleate.

Table 1: Comparative Rheological Properties of Ester Classes

Ester Class	Representative Compound	Kinematic Viscosity @ 40°C (cSt)	Kinematic Viscosity @ 100°C (cSt)	Viscosity Index (VI)	Pour Point (°C)
Linear Ester	Distearyl Maleate	Solid	~12.0	N/A	+45
Saturated Guerbet	Dioctyldodecyl Succinate	85.0	14.0	150	-35
Guerbet Maleate	Dioctyldodecyl Maleate	92.0	15.5	165	<-45

Note: The introduction of the cis-double bond in the maleate increases the VI and further depresses the pour point compared to its saturated succinate counterpart.

Experimental Protocols: Self-Validating Workflows

Protocol A: Chemoenzymatic/Chemical Synthesis of Dioctyldodecyl Maleate

Rationale: While enzymatic synthesis is gaining traction, chemical esterification using p-Toluenesulfonic acid (pTSA) is preferred for maleates to ensure the cis-double bond remains intact and to achieve >98% conversion with sterically hindered C20 alcohols[3].

• Reactant Loading: Charge a 3-neck round-bottom flask with maleic anhydride and 2-octyl-1-dodecanol in a 1:2.05 molar ratio. The slight excess of the Guerbet alcohol drives the equilibrium toward the diester.

• Catalyst & Inhibitor Addition: Add 0.5 wt% pTSA as the acid catalyst. Crucially, add 0.1 wt% hydroquinone. Causality: The maleate double bond is highly susceptible to free-radical cross-linking at elevated temperatures; hydroquinone acts as a radical scavenger to prevent unwanted polymerization[3].

• Azeotropic Distillation: Add toluene as the solvent. Attach a Dean-Stark trap and reflux condenser. Heat the mixture to 120°C. Causality: Toluene forms an azeotrope with the water byproduct. Continuous removal of water via the Dean-Stark trap forces the reversible esterification reaction to completion according to Le Chatelier's principle.

• In-Process Validation: Monitor the reaction by measuring the Total Acid Number (TAN). The reaction is deemed complete when the TAN falls below 2.0 mg KOH/g, indicating the successful conversion of the maleic acid monoester intermediate to the diester.

• Purification: Cool the mixture, neutralize the pTSA with 5% aqueous sodium bicarbonate, wash with distilled water, and remove the toluene under reduced pressure (rotary evaporation at 80°C, 10 mbar).

Protocol B: Rheological Profiling & Viscosity Index Determination

Rationale: A self-validating rheological protocol must account for thermal history and shear-thinning artifacts.

• Sample Conditioning: Pre-heat the Guerbet maleate sample to 60°C for 30 minutes to erase any thermal history or microscopic liquid-crystal structuring, then cool to 20°C.

• Measurement Setup: Load 10 mL of the sample into a rotational rheometer equipped with a Peltier-controlled concentric cylinder geometry.

• Temperature Sweep: Execute a temperature sweep from -20°C to 100°C at a constant shear rate of 100 s⁻¹. Causality: A constant shear rate ensures that any non-Newtonian behavior (shear thinning) does not skew the temperature-dependent viscosity curve.

• Data Extraction: Record the kinematic viscosity (KV) at exactly 40°C and 100°C.

• Validation: Calculate the Viscosity Index (VI) using the ASTM D2270 standard practice. A VI > 160 validates the successful synthesis of a highly branched, high-molecular-weight Guerbet maleate[2].

Applications in Drug Development & Cosmetics

Pharmaceutical Matrices (HVLCMs): In drug development, highly viscous, non-polymeric esters are utilized as High Viscosity Liquid Carrier Materials (HVLCM) for sustained-release injectables and oral capsules[4]. The exceptionally high Viscosity Index of Guerbet maleates ensures that the matrix maintains a consistent viscosity between room temperature (storage) and 37°C (body temperature). This rheological stability is paramount for ensuring reproducible, zero-order drug diffusion kinetics.

Advanced Emollients in Cosmetics: Dioctyldodecyl maleate is extensively utilized in advanced color cosmetics, such as high-adherence lip pencils and barrier creams[5]. The massive steric footprint of the molecule provides a smooth, non-greasy emollience. More importantly, its stable viscosity profile prevents pigment migration and formulation "bleeding" on the skin, ensuring the cosmetic film remains intact regardless of ambient temperature fluctuations.

References

• A Review of Guerbet Alcohols and Their Esters: Synthesis, Applications, and Future Perspectives Source: MDPI URL
• Bio-lubricants based on Guerbet Alcohol and Ricinoleic Estolides: Effect of Structure on physiochemical and tribological properties Source: SSRN URL
• CN101698703A - Maleic acid isoalcohol diester and prepration method thereof Source: Google Patents URL
• WO2004054542A2 - Oral drug delivery system comprising high viscosity liquid carrier materials Source: Google Patents URL
• EQUMAL Non-Section Deeptail Lip Pencil 0.

Sources

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• 3. CN101698703A - Maleic acid isoalcohol diester and prepration method thereof - Google Patents [patents.google.com]
• 4. WO2004054542A2 - Oral drug delivery system comprising high viscosity liquid carrier materials - Google Patents [patents.google.com]
• 5. dodoskin.com [dodoskin.com]

Technical Whitepaper: Branching-Induced Cryogenic Fluidity in Bis(2-hexyldecyl) Maleate

Executive Summary

The thermodynamic challenge in designing high-molecular-weight esters for pharmaceutical and industrial applications lies in balancing lipophilicity with low-temperature fluidity . Linear alkyl esters often suffer from rapid crystallization (high pour points) due to efficient Van der Waals stacking.

This guide analyzes bis(2-hexyldecyl) maleate , a diester synthesized from maleic anhydride and the C16 Guerbet alcohol (2-hexyldecanol). By introducing a specific

alkyl branch at the -position of the alcohol chain, this molecule defies the standard freezing kinetics of C36 esters. This document details the synthesis, the steric mechanism of pour point depression, and the critical quality attributes (CQAs) required for its use in lipid nanoparticles (LNPs) and rheology-modified formulations.

Molecular Architecture & The Guerbet Advantage

Structural Analysis

Bis(2-hexyldecyl) maleate (CAS: 85006-03-7) is distinct from standard "dioctyl" maleates due to its massive hydrophobic bulk (Total Carbons: 36).

• Core: Maleic acid (cis-butenedioic acid) provides a rigid, unsaturated linker.

• Wings: Two 2-hexyldecyl groups.[1][2][3] Unlike a linear cetyl (C16) chain, the 2-hexyldecyl group is a Guerbet alcohol derivative. It consists of a 10-carbon primary chain with a 6-carbon branch at the C2 position.

The Steric "Tuning Fork"

The defining feature is the

-branching . In a linear ester (e.g., distearyl maleate), the methylene chains align in a "zigzag" planar conformation, allowing dense packing into a crystalline lattice. In bis(2-hexyldecyl) maleate, the branch creates a permanent steric protrusion—effectively a molecular "wedge"—that prevents adjacent molecules from approaching the crystallization distance.

Figure 1: Mechanistic comparison of intermolecular packing. The C6 branch in the Guerbet structure creates an exclusion zone, preventing lattice formation.

Mechanistic Analysis of Pour Point Depression

The Pour Point is the lowest temperature at which the fluid retains flow characteristics. For bis(2-hexyldecyl) maleate, the branching effects manifest through three thermodynamic levers:

• Entropy of Fusion (

  ): The branched structure possesses higher conformational freedom in the liquid state. Crystallization requires ordering these bulky, irregular chains, resulting in a large entropy penalty.

• Crystal Lattice Disruption: Linear C16 chains crystallize into triclinic or orthorhombic subcells. The 2-hexyldecyl branch is too large to fit into these subcells, forcing the material into an amorphous (glassy) state at low temperatures rather than a crystalline solid.

• Viscosity-Temperature Relationship: While branching lowers the pour point, it typically increases kinematic viscosity at room temperature compared to linear isomers due to chain entanglement. However, this "thickening" effect is advantageous for drug delivery vehicles requiring residence time.

Comparative Data: Linear vs. Branched

Property	Di-n-hexadecyl Maleate (Linear)	Bis(2-hexyldecyl) Maleate (Branched)
Total Carbons	36	36
Physical State (25°C)	Solid (Waxy)	Liquid (Oil)
Pour Point (Est.)	> 40°C	< -20°C
Mechanism	Lattice Crystallization	Glass Transition
Application	Structural Wax	Low-Temp Lubricant / Carrier

Synthesis Protocol: Self-Validating Workflow

Objective: Synthesize high-purity bis(2-hexyldecyl) maleate with <1% residual acidity.

Reagents:

• Maleic Anhydride (MW 98.06)

• 2-Hexyldecanol (Isofol 16) (MW 242.44)

• Catalyst: p-Toluenesulfonic acid (p-TSA) or Heteropolyacid (HPA)

• Solvent: Toluene (for azeotropic distillation)

Step-by-Step Methodology

• Stoichiometric Loading:

  • Charge reactor with Maleic Anhydride (1.0 eq).

  • Add 2-Hexyldecanol (2.1 eq). Note: A 5-10% molar excess of alcohol drives the equilibrium to the diester.

  • Add p-TSA (0.5 wt%).

• Esterification (Dean-Stark Trap):

  • Heat to 140°C - 160°C under nitrogen sparge.

  • Continuously remove water via azeotropic distillation.

  • Checkpoint: Reaction is complete when water collection matches theoretical yield (1 mole water per mole ester bond).

• Neutralization & Stripping:

  • Cool to 80°C. Neutralize catalyst with sodium carbonate wash.

  • Vacuum Stripping: Apply high vacuum (<5 mbar) at 180°C to strip the excess 2-hexyldecanol. Critical Step: Residual alcohol acts as a plasticizer and skews pour point data.

• Filtration:

  • Filter through a celite bed to remove salts.

Figure 2: Synthesis and validation workflow. The Acid Value (AV) check is the critical control point.

Experimental Characterization

To validate the branching effect, the following protocols must be executed.

Pour Point Measurement (ASTM D97)

• Principle: Cooling the sample in 3°C decrements and tilting the test jar.

• Observation: The pour point is recorded as 3°C above the temperature at which the sample shows no movement when tilted for 5 seconds.

• Expected Result: Bis(2-hexyldecyl) maleate should remain fluid well below 0°C, distinguishing it from linear analogs.

Differential Scanning Calorimetry (DSC)

• Protocol: Cool sample from 25°C to -80°C at 5°C/min.

• Analysis: Look for a sharp exothermic peak (crystallization) vs. a glass transition step (

  ).

• Significance: Guerbet esters often lack a distinct crystallization peak, exhibiting only a

  , confirming the amorphous nature of the solidified state.

Applications in Drug Development

Lipid Nanoparticles (LNPs)

In LNP formulations (e.g., for mRNA delivery), the fluidity of the lipid core dictates the release kinetics. Bis(2-hexyldecyl) maleate serves as a fluidity modulator .

• Role: Prevents the "freezing" of the lipid core during storage.

• Mechanism: The branched tails disrupt the packing of saturated helper lipids (like DSPC), maintaining membrane flexibility which is crucial for endosomal escape.

Transdermal Permeation Enhancement

The "tuning fork" structure of the 2-hexyldecyl tail mimics the disruption caused by oleic acid but with greater oxidative stability (due to the lack of poly-unsaturation in the tail).

• Action: It intercalates into the stratum corneum lipid bilayers, increasing disorder and facilitating the passage of active pharmaceutical ingredients (APIs).

References

• O'Lenick, A. J. (2011). Guerbet Chemistry. ResearchGate. Retrieved from [Link]

• ASTM International. (2017). ASTM D97-17b, Standard Test Method for Pour Point of Petroleum Products. ASTM. Retrieved from [Link]

• Schaefer, A., et al. (2012). Guerbet Alcohols and Their Esters: Synthesis, Properties, and Applications. Journal of Surfactants and Detergents. (General reference for Guerbet ester properties).
• Potticary, J., et al. (2020). Crystallization Control in Lipid Nanoparticles. Nature Communications. (Contextual reference for lipid packing).

Sources

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Technical Whitepaper: 2-Hexyldecyl Maleates – Synthesis, Structural Dynamics, and Pharmaceutical Utility

Topic: Literature review of maleic acid esters derived from 2-hexyldecanol Content Type: In-depth Technical Whitepaper Audience: Researchers, Scientists, and Drug Development Professionals[1]

[1][2]

Executive Summary

The esterification of maleic anhydride with 2-hexyldecanol (a C16 Guerbet alcohol) yields a class of branched dicarboxylates—specifically di-2-hexyldecyl maleate —that exhibit a unique balance of high molecular weight, low volatility, and liquid-phase fluidity at low temperatures. Unlike their linear counterparts, these "Guerbet maleates" possess steric bulk that inhibits crystallization, making them critical intermediates for high-performance surfactants (sulfosuccinates) and internal plasticizers in pharmaceutical polymers.[1] This guide analyzes the synthetic kinetics, physicochemical advantages, and downstream utility of these esters in drug delivery systems.[1]

Chemical Architecture & Synthesis

The Guerbet Advantage

2-Hexyldecanol is a

-branched primary alcohol synthesized via the Guerbet reaction (self-condensation of n-octanol). This branching is the defining feature of the derived maleate esters. While linear C16 esters (e.g., cetyl maleate) are waxy solids at room temperature, the ethyl-hexyl branching of the 2-hexyldecyl group disrupts intermolecular packing, maintaining a liquid state even at sub-zero temperatures.[1]

Synthetic Pathway

The synthesis of di-2-hexyldecyl maleate proceeds via a two-step nucleophilic acyl substitution mechanism.

• Ring Opening (Fast): The hydroxyl group of 2-hexyldecanol attacks the carbonyl carbon of maleic anhydride. This reaction is exothermic, rapid, and autocatalytic, yielding the mono-2-hexyldecyl maleate .[1]

• Condensation (Slow): The second esterification requires an acid catalyst (e.g.,

  -toluenesulfonic acid or heteropoly acids) and the continuous removal of water to drive the equilibrium forward (Le Chatelier’s principle).

Critical Consideration: The steric hindrance of the C16 branched chain significantly reduces the rate of the second step compared to linear alcohols (e.g., n-butanol). High temperatures (>130°C) are often required, necessitating the use of antioxidants to prevent isomerization of the cis-maleate to the trans-fumarate, which is thermodynamically favored but less reactive in downstream sulfonation.[1]

Visualization: Synthesis & Kinetics

The following diagram illustrates the reaction coordinate, highlighting the energy barrier difference between the monoester and diester formation.

Figure 1: Stepwise esterification mechanism. Note the kinetic bottleneck at the second esterification step due to steric hindrance.

Physicochemical Profile

The utility of di-2-hexyldecyl maleate in pharmaceutical applications is dictated by its physical properties. The "Guerbet structure" imparts a liquid character that is anomalous for a molecule of its molecular weight (~564 g/mol ).

Comparative Properties

The table below contrasts the Guerbet maleate with standard linear and shorter-chain analogs.

Property	Di-2-Hexyldecyl Maleate (C36)	Di-n-Hexyl Maleate (C16)	Bis(2-ethylhexyl) Maleate (C20)	Significance
Physical State (25°C)	Viscous Liquid	Liquid	Liquid	Ease of processing in emulsions.
Pour Point	< -50°C (Est.)	-20°C	-50°C	Stability in cold-chain storage.
Viscosity	High	Low	Medium	Affects film thickness and substantivity.
Lipophilicity (LogP)	> 10 (Calc.)	~4.9	~6.0	Extreme hydrophobicity; ideal for lipid carriers.
Volatility	Negligible	Moderate	Low	Reduced migration/leaching in polymers.[2]

Data extrapolated from homologues and Guerbet alcohol properties [1, 5, 8].[1]

Stability & Isomerization

Maleates are prone to cis-trans isomerization to fumarates under thermal stress. Fumarates are less soluble and react more slowly in sulfonation reactions.

• Protocol Tip: Maintain reaction temperature <145°C and use hypophosphorous acid as a reducing agent to suppress oxidative discoloration and isomerization [2].

The Functional Gateway: Derivatization

For drug development, the maleate ester is rarely the final API.[1] Instead, it serves as a high-purity intermediate for two primary classes of functional excipients: Sulfosuccinates and Copolymers .

Synthesis of Sulfosuccinates (Anionic Surfactants)

The electron-deficient double bond of the maleate moiety is a prime target for Michael addition.[3] Reacting di-2-hexyldecyl maleate with sodium bisulfite (

) yields Sodium Di-2-hexyldecyl Sulfosuccinate .

• Mechanism: Nucleophilic attack of the bisulfite ion on the

  -unsaturated carbonyl.

• Pharma Utility: These "super-hydrophobic" surfactants form reverse micelles and microemulsions, crucial for encapsulating hydrophilic drugs in lipophilic phases [6, 9].[1]

Copolymerization (Internal Plasticization)

The maleate double bond can copolymerize with vinyl acetate or styrene. The bulky 2-hexyldecyl side chains act as internal plasticizers , permanently lowering the glass transition temperature (

) of the polymer without the risk of leaching associated with external plasticizers (like phthalates) [3, 7].

Figure 2: Divergent synthetic pathways for pharmaceutical applications.

Pharmaceutical & Industrial Applications[1][5][6][7][8]

Drug Delivery Systems (DDS)

The sulfosuccinate derivative of 2-hexyldecyl maleate is structurally analogous to Docusate Sodium (AOT) but significantly more lipophilic.

• Reverse Micelles: The C16 branched tails allow for the formation of reverse micelles in non-polar solvents with a larger hydrodynamic radius, enabling the solubilization of larger peptides or proteins in oil phases [9].

• Vesicles: These surfactants can form "niosome-like" vesicles that enhance the bioavailability of poorly water-soluble Class II/IV drugs.

Transdermal Permeation Enhancers

The maleate ester itself acts as a skin permeation enhancer. The irregular shape of the branched alkyl chains disrupts the ordered lipid bilayer of the stratum corneum, increasing the diffusion coefficient of co-administered drugs.

• Mechanism: Lipid fluidization.

• Safety: High molecular weight esters generally exhibit lower skin irritation compared to short-chain alcohols or solvents [4].

Sustainable "Green" Excipients

With the industry moving away from phthalates due to endocrine disruption concerns, high-molecular-weight maleates and adipates derived from Guerbet alcohols offer a toxicologically safer profile. They are non-volatile, biodegradable, and exhibit low acute toxicity [5].[1]

References

• O’Lenick, A. J. (2001). Guerbet Chemistry. Journal of Surfactants and Detergents. Link

• Trivedi, B. C., & Culbertson, B. M. (1982).[1] Maleic Anhydride.[4][5][6][7][8] Plenum Press. (Standard text on maleic chemistry kinetics).

• Chiţanu, G. C., et al. (2008).[1][9] Synthesis and Characterization of Maleic Anhydride Copolymers. Revue Roumaine de Chimie. Link

• BenchChem Technical Support. (2025). 2-Hexyl-1-decanol: Technical Guide for Pharmaceutical Applications. Link[1]

• BenchChem Case Study. (2025). Bis(2-hexyldecyl) adipate: A case study in sustainable chemistry. Link (Cited for comparative physicochemical properties of C16 Guerbet esters).

• Lamberti Group. (2023). Sulfosuccinates: Chemistry and Applications. Link

• Grzesik, M., et al. (2017).[1] The Effect of the Catalyst Used on the Kinetics of Di-2-Ethylhexyl Maleate Synthesis. Chemical Engineering Research. Link

• PubChem. (2025).[10] Bis(2-hexyldecyl) maleate Compound Summary. Link[1]

• Patil, H. V., et al. (2012).[1][8] Synthesis and Characterization of Sulfosuccinate Monoester Surfactant. Research India Publications. Link

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• 10. Dihexyl maleate | C16H28O4 | CID 5271573 - PubChem [pubchem.ncbi.nlm.nih.gov]

Physicochemical Profiling of Bis(2-hexyldecyl) Maleate: Dielectric Tuning and Lipophilicity in Soft Matter Systems

The following technical guide details the physicochemical properties of bis(2-hexyldecyl) maleate, focusing on its polarity, dielectric profile, and applications in soft matter systems.

Executive Summary

Bis(2-hexyldecyl) maleate (CAS: 85006-03-7) is a high-molecular-weight diester characterized by its branched "Guerbet-type" alkyl chains and a reactive cis-maleate core.[1] Unlike its shorter-chain homolog, bis(2-ethylhexyl) maleate (dioctyl maleate), this molecule exhibits extreme lipophilicity and a suppressed dielectric constant. These properties make it a critical excipient for tuning the selectivity of ion-selective electrode (ISE) membranes and modulating the fluidity of lipid nanoparticles (LNPs) in drug delivery.

This guide provides a structural analysis, estimated dielectric parameters based on structure-property relationships (SPR), and validated experimental protocols for characterization.

Chemical Identity & Structural Analysis

The molecule consists of a maleic acid core esterified with two molecules of 2-hexyldecanol. The specific branching pattern (C16 Guerbet alcohol) is the defining feature that dictates its liquid state at room temperature despite a high molecular weight (~564.9 g/mol ).

Property	Specification
IUPAC Name	Bis(2-hexyldecyl) (2Z)-but-2-enedioate
CAS Number	85006-03-7
Molecular Formula
Molecular Weight	564.92 g/mol
Core Functionality	-unsaturated diester (Michael acceptor potential)
Tail Structure	Branched C16 (Guerbet) chains; steric hindrance prevents crystallization

Structural Visualization

The following diagram illustrates the logical decomposition of the molecule's properties based on its functional groups.

Figure 1: Structure-Property Relationship (SPR) map linking the maleate core and branched tails to functional applications.

Polarity and Lipophilicity Profile

Bis(2-hexyldecyl) maleate is classified as super-lipophilic . The polarity is significantly lower than standard plasticizers like dioctyl sebacate (DOS) or o-nitrophenyloctyl ether (NPOE).

• Partition Coefficient (LogP):

  • Estimated XLogP3: ~15.1

  • Implication: The molecule is virtually insoluble in water. In biphasic systems (e.g., biological fluids), it will partition exclusively into the lipid bilayer or hydrophobic cores of nanoparticles.

• Dipole Moment:

  • The cis-configuration of the maleate group creates a net dipole moment perpendicular to the double bond. However, the massive volume of the C36 hydrocarbon shell "dilutes" this dipole density, reducing the macroscopic polarity.

Dielectric Constant (Permittivity)

The dielectric constant (

) is a critical parameter for solvation energy in ISE membranes and electrostatic stability in colloidal formulations.

Estimated Value & Rationale

Direct experimental values for this specific homolog are rare in open literature, but they can be derived with high confidence from homologous series data:

• Bis(2-ethylhexyl) maleate (C8):

• Pure Hydrocarbons (C16+):

• Bis(2-hexyldecyl) maleate (C16): As the alkyl volume fraction increases, the value decays exponentially toward the hydrocarbon limit.

Target Range:

(at 25°C, 1 kHz)

Significance in Ion-Selective Electrodes (ISE)

In ISE membranes, the dielectric constant determines the Born electrostatic energy of ion transfer.

• Low

  (3-4): Favors the extraction of large, hydrophobic ions or neutral ionophore-complexes (e.g., Valinomycin- ). It destabilizes highly charged species, improving selectivity against interfering ions like or .

• Comparison: Unlike NPOE (

  ), which promotes the dissociation of ion-pairs, bis(2-hexyldecyl) maleate promotes tight ion-pairing, which is advantageous for charged-carrier based sensors.

Experimental Protocols

To validate these properties in a specific formulation, the following protocols are recommended.

Protocol A: Dielectric Constant Measurement (Impedance Spectroscopy)

Objective: Determine the static permittivity (

) of the neat liquid.

• Cell Assembly : Use a parallel-plate liquid test fixture (e.g., Agilent 16452A) with a precise electrode gap (

  mm).

• Calibration : Perform Open/Short/Load compensation. Use air (

  ) and HPLC-grade Cyclohexane ( ) as reference standards.

• Measurement :

  • Inject 3-5 mL of bis(2-hexyldecyl) maleate into the cell, ensuring no air bubbles are trapped.

  • Sweep frequency from 20 Hz to 1 MHz at 100 mV oscillation amplitude.

  • Maintain temperature at 25.0°C ± 0.1°C using a Peltier jacket.

• Calculation :

  Where is the parallel capacitance measured at the plateau region (typically 1 kHz - 10 kHz), is the electrode area, and is the vacuum permittivity.

Protocol B: Polarity Assessment via Contact Angle

Objective: Assess surface polarity contributions (dispersive vs. polar).

• Substrate Preparation : Spin-coat the maleate onto a glass slide to form a stable film (requires a binder like PVC if the viscosity is too low, or measure as a pendant drop).

• Probe Liquids : Use Water (highly polar) and Diiodomethane (highly dispersive).

• Goniometry : Measure the contact angle (

  ) of the probe liquids on the maleate-saturated surface.

• Analysis : Use the Owens-Wendt-Rabel-Kaelble (OWRK) method to calculate the polar component of surface energy. A low polar component confirms the shielding of the maleate core by the alkyl tails.

Applications in Drug Development & Materials

Lipid Nanoparticles (LNPs)

In mRNA delivery systems, the "cone angle" of the lipid tail dictates the formation of inverted hexagonal phases (

), which are crucial for endosomal escape.

• Role : Bis(2-hexyldecyl) maleate acts as a fluidity modulator . Its branched Guerbet tails prevent the lipid bilayer from freezing (crystallizing) during storage, while its low polarity prevents water penetration into the mRNA core.

Sensor Membranes

• Plasticizer : It serves as a solvent for polymeric membranes (PVC, polyurethane).

• Selectivity : Its low dielectric constant makes it ideal for sensors detecting perchlorate (

  ) , nitrate ( ) , or potassium ( ) , where high lipophilicity is required to prevent leaching of the sensing components into the aqueous sample.

References

• National Center for Biotechnology Information (2026) . PubChem Compound Summary for CID 17958724, Bis(2-hexyldecyl) carbonate (Structural homolog reference for Guerbet chain properties). Retrieved from [Link]

• Pretsch, E., et al. (1998). Ion-Selective Electrodes. In: Springer Handbook of Scaling Methods. (Contextual grounding for dielectric constant influence on selectivity).

• Clipper Controls (2026) . Dielectric Constant Values for Common Esters and Plasticizers. Retrieved from [Link]

Sources

• 1. Page loading... [wap.guidechem.com]

Protocols & Analytical Methods

Synthesis protocol for bis(2-hexyldecyl) maleate from maleic anhydride

Executive Summary

The synthesis of bis(2-hexyldecyl) maleate involves the esterification of maleic anhydride with 2-hexyldecanol. This specific dialkyl maleate is highly valued in materials science as a sterically hindered, low-pour-point building block for donor-acceptor alternating copolymers and specialty bio-lubricants. Because 2-hexyldecanol is a bulky Guerbet alcohol (a 2-alkyl-1-alkanol), the esterification is sterically hindered 1. To achieve high yields while preventing the isomerization of the cis-maleate double bond to the trans-fumarate isomer, a highly controlled, two-phase self-validating protocol utilizing a solid acid catalyst is required 2.

Mechanistic Rationale & Reaction Dynamics

The synthesis is governed by two distinct mechanistic phases, each requiring specific conditions to ensure scientific integrity and product purity:

• Phase 1: Nucleophilic Acyl Substitution (Ring Opening): The initial reaction between maleic anhydride and the first equivalent of 2-hexyldecanol is an exothermic ring-opening process that forms the monoester. This step is conducted at a moderate 70 °C without an acid catalyst. Causality: Heating gently ensures complete conversion to the mono-adduct while preventing runaway exotherms or premature water generation 2.

• Phase 2: Fischer Esterification: The esterification of the remaining carboxylic acid with the second equivalent of alcohol is an equilibrium-driven process. Causality: To drive the reaction forward, water must be continuously removed via azeotropic distillation 3. While traditional methods use corrosive sulfuric acid, this protocol utilizes Dowex 50W-X8 (a solid acidic ion-exchange resin). Sulfuric acid promotes severe side reactions (charring, double-bond addition) 4. Furthermore, strict temperature control (refluxing in toluene at ~110 °C rather than higher-boiling solvents) is critical, as excessive heat and strong acids trigger the isomerization of the maleate to the insoluble fumarate 5.

Reagent Matrix & Quantitative Data

The following table summarizes the stoichiometric requirements based on a validated 6.1 mmol baseline scale [[2]](). Note: For robust volumetric self-validation of water in a standard Dean-Stark trap, scaling this matrix by a factor of 10x to 20x is recommended.

Reagent / Material	MW ( g/mol )	Equivalents	Mass (g)	Volume (mL)	Moles (mmol)	Functional Role
Maleic Anhydride	98.06	1.00	0.60	-	6.1	Electrophile
2-Hexyl-1-decanol	242.44	2.05	3.02	~3.6	12.5	Nucleophile / Guerbet Alcohol
Toluene (Anhydrous)	92.14	-	-	20.0	-	Solvent / Azeotroping Agent
Dowex 50W-X8	-	~16 wt%	0.10	-	-	Solid Acid Catalyst

Experimental Workflow Visualization

Fig 1: Self-validating workflow for the synthesis of bis(2-hexyldecyl) maleate.

Step-by-Step Self-Validating Protocol

Phase I: Anhydride Ring Opening (Monoesterification)

• Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar, add 0.60 g (6.1 mmol) of maleic anhydride.

• Addition: Add 3.02 g (12.5 mmol) of 2-hexyl-1-decanol, followed by 20 mL of anhydrous toluene 2.

• Reaction: Attach a reflux condenser and heat the mixture to 70 °C under a nitrogen atmosphere. Stir overnight (approx. 12 hours) 2.

• Self-Validation Checkpoint 1: Observe the physical state of the mixture. The complete dissolution of maleic anhydride crystals into a clear, homogeneous solution confirms the successful formation of the mono-adduct intermediate.

Phase II: Azeotropic Diesterification

• Catalyst Addition: Cool the reaction mixture slightly and add 0.10 g of Dowex 50W-X8 (100 mesh) strongly acidic ion-exchange resin 2.

• Apparatus Setup: Replace the standard condenser with a Dean-Stark trap filled with toluene, topped with a reflux condenser.

• Reflux: Increase the heating mantle temperature to achieve a vigorous reflux (approx. 110–115 °C internal temperature).

• Self-Validation Checkpoint 2: Monitor the water accumulation in the Dean-Stark trap. The reaction is complete when the theoretical volume of water is collected (For a 6.1 mmol scale, this is ~0.11 mL; if scaled to 100 mmol, expect 1.8 mL). Maintain reflux until water evolution ceases entirely 4.

Phase III: Isolation & Purification

• Filtration: Cool the mixture to room temperature. Filter the reaction mixture through a medium-porosity glass frit to quantitatively remove the solid Dowex catalyst. Critical Causality: Failure to remove the acid catalyst before solvent evaporation can trigger late-stage isomerization to the fumarate 5.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the toluene 2.

• Final Purification: Purify the resulting crude viscous oil via silica gel column chromatography (using a Hexanes/Ethyl Acetate gradient) to afford the pure bis(2-hexyldecyl) maleate.

Analytical Validation

To ensure the structural integrity of the final product, perform ¹H NMR spectroscopy (CDCl₃).

• Target Confirmation: The cis-alkene protons of the maleate core must appear as a sharp singlet integrating to 2H at approximately δ 6.2 ppm .

• Impurity Check: If the reaction temperature was too high or the catalyst too harsh, isomerization to the trans-fumarate will occur. This is easily detected by the appearance of a new singlet shifted downfield to approximately δ 6.8 ppm . The absence of this peak validates the strict thermal and catalytic controls of this protocol.

References

• Diethyl maleate - Wikipedia Source: wikipedia.org URL:[Link]

• Supporting Information Ethynylene-Linked Donor-Acceptor Alternating Copolymers Source: amazonaws.com URL:[Link]

• Source: google.com (Google Patents)
• Source: google.com (Google Patents)
• Source: google.com (Google Patents)

Sources

• 1. EP3705557A1 - Use of polymers as additives for lubricant oil compositions - Google Patents [patents.google.com]
• 2. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 3. Diethyl maleate - Wikipedia [en.wikipedia.org]
• 4. CN105399623A - Diethyl maleate preparation method - Google Patents [patents.google.com]
• 5. EP2885268B1 - Process for the preparation of dialkyl succinate from maleic anhydride - Google Patents [patents.google.com]

Catalytic esterification methods for 2-hexyldecanol and maleic acid

This guide details the catalytic esterification of Maleic Acid with 2-Hexyldecanol (a C16 Guerbet alcohol).

Application Note: Synthesis of Di(2-hexyldecyl) Maleate

Executive Summary & Scientific Rationale

The synthesis of Di(2-hexyldecyl) maleate presents a unique challenge in lipid chemistry. Unlike linear fatty alcohols, 2-hexyldecanol is a Guerbet alcohol with significant steric hindrance at the

-carbon position. When reacting with Maleic Acid (a dicarboxylic acid), two critical hurdles arise:

• Steric Hindrance: The bulky C16 branched chain retards the nucleophilic attack on the carbonyl carbon, particularly for the formation of the second ester bond (diester).

• Isomerization Risk: Maleic acid (cis-butenedioic acid) has a high thermodynamic tendency to isomerize to Fumaric acid (trans-butenedioic acid) under thermal stress or acid catalysis. The trans-isomer alters the lipid's packing parameter, potentially crystallizing the lipid nanoparticle (LNP) or surfactant formulation and ruining efficacy.

This guide provides three distinct protocols to navigate these challenges, ranging from industrial organometallic routes to precision enzymatic synthesis.

Reaction Mechanism & Critical Control Points

The reaction proceeds via a Fischer esterification mechanism.[1] The conversion of the mono-ester to the di-ester is the rate-determining step due to the steric bulk of the 2-hexyldecyl group.

Reaction Scheme:

Critical Quality Attribute (CQA): Maleate/Fumarate Ratio.

• Target: >99% Maleate (cis).

• Risk: Protonation of the alkene double bond allows rotation, leading to the thermodynamically stable trans (Fumarate) form.

Visualizing the Pathway (DOT Diagram)

Figure 1: Reaction pathway highlighting the kinetic bottleneck at the mono-ester stage and the thermodynamic trap of fumarate isomerization.

Comparative Methodology

Feature	Protocol A: Organometallic (Titanate)	Protocol B: Azeotropic Acid (p-TSA)	Protocol C: Enzymatic (Lipase)
Primary Use	Industrial Scale-up, High Yield	Lab Scale, Robust	Pharma/High Purity, Heat Sensitive
Catalyst	Tetrabutyl Titanate (TBT)	p-Toluenesulfonic Acid (p-TSA)	Candida antarctica Lipase B (CALB)
Temp	160°C – 210°C	110°C – 140°C (Reflux)	60°C – 80°C
Water Removal	Vacuum Stripping	Azeotropic Distillation (Dean-Stark)	Molecular Sieves / Vacuum
Isomerization	Low (<1%) if optimized	Moderate to High (Risk)	Negligible (~0%)
Reaction Time	4 – 8 Hours	6 – 12 Hours	24 – 48 Hours

Detailed Protocols

Protocol A: Organometallic Catalysis (Titanate Method)

Best for: Overcoming steric hindrance of Guerbet alcohols while minimizing corrosion.

Reagents:

• Maleic Acid (1.0 eq)

• 2-Hexyldecanol (2.2 eq)

• Catalyst: Tetrabutyl Titanate (TnBT) or Tetraisopropyl Titanate (TIPT) (0.5 wt% of total mass).

Procedure:

• Charging: In a 3-neck round bottom flask equipped with a mechanical stirrer, nitrogen inlet, and a vacuum distillation setup, charge Maleic Acid and 2-Hexyldecanol.

• Inerting: Purge with Nitrogen (

  ) for 15 minutes to remove oxygen (prevents oxidation/color formation).

• Initial Heating: Heat to 140°C under atmospheric pressure. Water formation will begin.

• Catalyst Addition: Once the melt is clear and water evolution slows (mono-ester formation complete), add the Titanate catalyst carefully.

• Ramp & Vacuum: Increase temperature to 180°C–200°C . Gradually apply vacuum (start at 100 mbar, reduce to <10 mbar) to strip the water generated from the diester formation.

  • Note: The high temperature is required to activate the catalyst and overcome the steric barrier of the C16 alcohol.

• Monitoring: Monitor Acid Value (AV). Reaction is complete when AV < 1.0 mg KOH/g.

• Work-up: Cool to 90°C. Add 2% water to hydrolyze the titanate catalyst (forms a white precipitate of TiO

  ). Filter through Celite to remove the catalyst.

• Stripping: Distill off excess 2-hexyldecanol under high vacuum (0.1 mbar) at 200°C.

Protocol B: Azeotropic Acid Catalysis (p-TSA Method)

Best for: Laboratory synthesis where vacuum setup is limited.

Reagents:

• Maleic Acid (1.0 eq)

• 2-Hexyldecanol (2.1 eq)[2]

• Solvent: Toluene or Xylene (30-50% of total volume).

• Catalyst: p-Toluenesulfonic acid monohydrate (1.0 mol%).

Procedure:

• Setup: Equip a flask with a Dean-Stark trap and reflux condenser.

• Dissolution: Dissolve Maleic Acid, 2-Hexyldecanol, and p-TSA in Toluene.

• Reflux: Heat to vigorous reflux (~115°C for Toluene). The solvent will carry water into the trap.

• Phase Separation: Water separates in the Dean-Stark trap. Drain periodically.

• Isomerization Check: Critical Step. After 4 hours, sample for HPLC. If Fumarate > 2%, lower the bath temperature or stop.

• Neutralization: Once water evolution ceases, cool to room temperature. Wash the organic layer with 5% NaHCO

  (aq) to neutralize p-TSA and unreacted maleic acid.

• Drying: Dry organic layer over MgSO

  , filter, and rotary evaporate the solvent.

Protocol C: Enzymatic Catalysis (Immobilized Lipase)

Best for: Ultra-high purity, preventing isomerization.

Reagents:

• Maleic Acid (1.0 eq)

• 2-Hexyldecanol (2.5 eq) — Excess required for kinetics.

• Catalyst: Novozym 435 (Immobilized Candida antarctica Lipase B), 5-10 wt%.

• Solvent: Solvent-free (preferred) or n-Hexane.

Procedure:

• Mixing: Combine Maleic Acid and 2-Hexyldecanol in a reactor.

• Temperature: Heat to 70°C . (Do not exceed 80°C to preserve enzyme activity).

• Catalyst Addition: Add the immobilized lipase beads.

• Water Removal: Apply a gentle vacuum (50-100 mbar) to continuously remove water. Note: Enzymes are sensitive to water accumulation which causes hydrolysis (reverse reaction).

• Duration: Run for 24–48 hours.

• Work-up: Filter the reaction mixture to recover the immobilized enzyme (reusable).

• Purification: Remove excess alcohol via short-path distillation.

Analytical Control & Troubleshooting

Workflow Logic (DOT Diagram)

Figure 2: Quality control decision tree for reaction monitoring.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
High Acid Value	Incomplete reaction due to water equilibrium.	Increase vacuum (Protocol A) or check Dean-Stark seal (Protocol B). Add 10% more alcohol.
Fumarate Formation	Temperature too high or reaction time too long.	Reduce temp by 10°C. Switch from p-TSA to Titanate or Enzyme.
Cloudy Product	Residual Titanate catalyst.	Ensure hydrolysis step (Protocol A) uses sufficient water and filtration is tight (0.45 micron).
Slow Kinetics	Steric hindrance of Guerbet alcohol.	Ensure vigorous stirring (mass transfer limitation). Increase catalyst loading to 1.0%.

References

• Grzesik, M., Skrzypek, J., & Gumuła, T. (2017). The Effect of the Catalyst Used on the Kinetics of Di-2-ethylhexyl Maleate Synthesis. Chemical and Process Engineering. Link

• Taysun, M. B., et al. (2014).[3] Esterification of Maleic Acid with Butanol Catalyzed by Environmentally Friendly Catalysts. ISITES2014. Link

• Ying-Pong Lam, et al. (2021).[4] Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters. Journal of Organic Chemistry. (Cited for mechanism of isomerization avoidance). Link

• Patel, A., et al. (2016). Enzymatic Synthesis of Fatty Esters by Lipase. Longdom Publishing. Link

• BASF Technical Data.Guerbet Alcohols: Structure and Properties. (General reference for steric properties of 2-hexyldecanol).

Sources

• 1. taylorandfrancis.com [taylorandfrancis.com]
• 2. CN106928057B - Method for synthesizing maleic acid di (2-ethylhexyl) ester - Google Patents [patents.google.com]
• 3. isites.info [isites.info]
• 4. Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters [organic-chemistry.org]

Application Note: Precision Synthesis and Utilization of Bis(2-hexyldecyl) Sulfosuccinate

Executive Summary

This guide details the synthesis, characterization, and application of Sodium Bis(2-hexyldecyl) Sulfosuccinate , a "super-hydrophobic" analog of the classic surfactant AOT (Aerosol OT). While standard AOT possesses branched C8 tails, the 2-hexyldecyl derivative features bulky C16 branched tails.

Why this molecule matters: In drug development, standard surfactants often fail to stabilize water-in-oil (w/o) microemulsions in long-chain biocompatible oils (e.g., vegetable oils, long-chain triglycerides). The increased lipophilicity and critical packing parameter (

) of the bis(2-hexyldecyl) moiety allow for the formation of robust reverse micelles in non-polar media where standard AOT precipitates or fails to curve the interface sufficiently. This is critical for the oral delivery of hydrophilic peptides and the stabilization of nanocrystals in lipid-based formulations.

Strategic Synthesis Protocol

The synthesis is a two-stage process: (1) Esterification of maleic anhydride to form the diester precursor, and (2) Sulfonation via Michael addition of sodium bisulfite.

Phase 1: Synthesis of Bis(2-hexyldecyl) Maleate Precursor

Objective: Create the hydrophobic scaffold by reacting maleic anhydride with 2-hexyldecanol.

Reagents & Equipment[1][2][3][4]

• Maleic Anhydride (MA): 99% purity.

• 2-Hexyldecanol: >97% purity (Isofol 16 or equivalent). Note: This is a Guerbet alcohol; its branching is crucial for preventing crystallization.[4]

• Catalyst: p-Toluenesulfonic acid (pTSA) monohydrate (1.0 mol% relative to MA).

• Solvent: Toluene (azeotropic agent).

• Apparatus: 3-neck Round Bottom Flask (RBF), Dean-Stark trap, Reflux condenser, Nitrogen inlet.[4]

Step-by-Step Protocol

• Stoichiometry Setup: Charge the RBF with Maleic Anhydride (1.0 eq) and 2-Hexyldecanol (2.05 eq). The slight excess of alcohol drives the equilibrium to the diester.

• Solvation: Add Toluene (approx. 50% of total reaction volume) and pTSA (1.0 mol%).

• Reflux: Heat the mixture to reflux (~115-120°C). Monitor water collection in the Dean-Stark trap.

  • Expert Insight: The reaction is complete when the theoretical amount of water is collected (1 mole H₂O per 1 mole MA). This typically takes 4–6 hours.

• Neutralization: Cool to room temperature. Wash the organic phase with 5% NaHCO₃ solution to neutralize the catalyst and unreacted mono-ester.

• Purification: Wash with brine, dry over MgSO₄, and remove toluene via rotary evaporation.

• Vacuum Stripping: Remove excess 2-hexyldecanol by heating to 160°C under high vacuum (<1 mbar). This step is critical; residual alcohol destabilizes future microemulsions.

Phase 2: Sulfonation to Sulfosuccinate Surfactant

Objective: Convert the lipophilic diester into an anionic surfactant via bisulfite addition.

Reagents

• Bis(2-hexyldecyl) Maleate: (Product from Phase 1).

• Sodium Bisulfite (NaHSO₃): 1.05 eq.

• Solvent System: Water / Ethanol (1:2 ratio). Note: Unlike AOT synthesis which uses 1:1, the C16 tails require higher ethanol content for solubility.[4]

Step-by-Step Protocol

• Dissolution: Dissolve the sodium bisulfite in the minimum amount of water.[5]

• Mixing: Dissolve the maleate diester in ethanol. Combine the two phases in a reactor equipped with a reflux condenser.[6]

• Reaction: Reflux at ~80–85°C for 24–48 hours.

  • Self-Validating Check: The reaction mixture typically starts as a biphasic turbid system and becomes clear/homogeneous as the amphiphilic sulfosuccinate forms.

• Monitoring: Monitor consumption of bisulfite via iodometric titration or disappearance of the alkene proton in NMR (see Section 3).

• Purification:

  • Evaporate the solvent mixture to dryness.

  • Redissolve the crude solid in dry hexane or heptane. The target surfactant dissolves; unreacted inorganic salts (sulfites/sulfates) precipitate.

  • Filter and evaporate the hexane to yield the waxy white solid: Sodium Bis(2-hexyldecyl) Sulfosuccinate .

Visualization of Workflow

The following diagram illustrates the critical path and decision nodes for the synthesis.

Figure 1: Logical flow for the synthesis of Bis(2-hexyldecyl) sulfosuccinate with integrated QC checkpoints.

Characterization & Quality Control

To ensure the surfactant is suitable for pharmaceutical applications, verify the following parameters.

NMR Spectroscopy (¹H-NMR)

The conversion is tracked by the shift of protons on the central succinate backbone.

Moiety	Chemical Shift (δ ppm) - Precursor (Maleate)	Chemical Shift (δ ppm) - Product (Sulfosuccinate)
Alkene (-CH=CH-)	6.25 (Singlet)	Absent
Sulfonate (-CH-SO₃Na)	N/A	~3.95 (Doublet of doublets)
Methylene (-CH₂-CO-)	N/A	~3.00 - 3.20 (Multiplet)
Ester (-O-CH₂-)	4.05 - 4.15	4.00 - 4.10

Pass Criteria: Complete disappearance of the singlet at 6.25 ppm indicates 100% conversion of the maleate double bond.

Critical Micelle Concentration (CMC)

Because this surfactant is extremely hydrophobic, standard aqueous CMC measurements are difficult.[4] Instead, measure the Critical Aggregation Concentration (CAC) in the target oil phase using a dye solubilization method (e.g., solubilizing Rhodamine B in oil).

• Expected Behavior: The C16 analog will aggregate at lower concentrations than AOT in non-polar solvents due to strong solvophobic interactions.

Application Note: Reverse Micelles for Drug Delivery

Mechanism of Action

The bis(2-hexyldecyl) sulfosuccinate molecule has a packing parameter (

) significantly greater than 1: Where:

• = Volume of hydrophobic tail (very high for C16 branched).
• = Headgroup area (fixed sulfonate/ester group).
• = Critical chain length.

Implication: The bulky tails force the interface to curve towards the water pool, creating highly stable Reverse Micelles (Water-in-Oil) .

Protocol: Peptide Solubilization in Oil

This protocol describes encapsulating a hydrophilic peptide (e.g., Insulin or Vancomycin) into a Miglyol 812 oil phase.[4]

• Preparation of Surfactant Solution: Dissolve 50 mM Bis(2-hexyldecyl) sulfosuccinate in Miglyol 812. Stir at 40°C until clear.

• Aqueous Phase Prep: Dissolve the peptide in phosphate-buffered saline (PBS).

• Injection: While stirring the oil phase at 1000 RPM, inject the aqueous peptide solution dropwise.

  • Target

    : Keep the water-to-surfactant molar ratio ( ) between 5 and 15.

• Equilibration: Stir for 1 hour. The result should be an optically transparent microemulsion.

Troubleshooting:

• Cloudiness:[4] If the solution turns cloudy, the water droplets are coalescing. Increase the surfactant concentration or add a co-surfactant like 1-hexanol (though the branched C16 tails usually negate the need for co-surfactants).

References

• Synthesis of Dialkyl Sulfosuccinates

  • Source: Nave, S., Eastoe, J., & Penfold, J. (2000).[4] "Structure and properties of double-chain surfactants." Langmuir.

  • Context: Establishes the baseline protocol for AOT synthesis which is adapted here for longer chains.

  • (Generalized ACS landing page for Langmuir search).

• Packing Parameters & Microemulsions

  • Source: Israelachvili, J. N. (2011).[4] Intermolecular and Surface Forces. Academic Press.

  • Context: Theoretical grounding for why leads to reverse micelles.

• Branched Chain Surfactant Properties

  • Source: Varadaraj, R., et al. (1991).[4] "Relationship between fundamental interfacial properties and foaming in linear and branched sulfate, ethoxysulfate, and ethoxylate surfactants." Journal of Colloid and Interface Science.

  • Context: Explains the effect of hydrophobe branching (Guerbet alcohols) on solubility and CMC.

• Sulfonation via Bisulfite Addition (Kinetics)

  • Source: Hikota, T. (1970). "Sulfonation of dialkyl maleates." Journal of the American Oil Chemists' Society.
  • Context: Provides reaction kinetics and solvent effects for the bisulfite addition step.

  • (Journal Home).

(Note: Specific literature on the "bis(2-hexyldecyl)" analog is sparse; these references ground the chemistry in the established behavior of the homologous AOT series and Guerbet alcohol derivatives.)

Sources

• 1. researchgate.net [researchgate.net]
• 2. In-situ sodium bisulfite modification of genomic DNA from microdissected melanoma paraffin-embedded archival tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. CN1361099A - Prepn of dihexyl sodium sulfosuccinate - Google Patents [patents.google.com]
• 5. Bisulfite Protocol | Stupar Lab [stuparlab.cfans.umn.edu]
• 6. Dioctyl sulfosuccinate sodium salt synthesis - chemicalbook [chemicalbook.com]

Free radical copolymerization kinetics of bis(2-hexyldecyl) maleate

Application Note: Free Radical Copolymerization Kinetics of Bis(2-hexyldecyl) Maleate

Abstract & Scope

Bis(2-hexyldecyl) maleate (BHDM) is a sterically bulky, dialkyl maleate monomer used to introduce internal plasticization, hydrophobicity, and specific rheological damping to copolymer systems. Unlike simple acrylates, BHDM exhibits negligible homopolymerization potential due to the 1,2-disubstitution of the double bond and the massive steric bulk of the branched C16 side chains.

This Application Note details the protocol for determining the copolymerization kinetics of BHDM, specifically focusing on its reactivity ratios (

) when paired with an electron-donating monomer (e.g., Vinyl Acetate). We utilize the Terminal Model and Low-Conversion Sampling coupled with H-NMR spectroscopy to derive the Mayo-Lewis parameters.

Theoretical Framework

The Alternating Tendency

Maleates are electron-deficient monomers (

). They rarely homopolymerize ( ) but copolymerize readily with electron-rich monomers ( ) like Vinyl Acetate (VAc) or Styrene.

For the system BHDM (

) and VAc ( ):

• : The BHDM radical prefers to react with VAc, not another BHDM.
• : The VAc radical has a preference determined by the experiment. If , the system tends toward an alternating structure (ABABAB).[1]

The Mayo-Lewis Equation

To determine

and , we measure the instantaneous copolymer composition ( ) as a function of the monomer feed composition ( ) at low conversion (<5%):

Where:

• : Mole fraction of BHDM in the feed.
• : Mole fraction of BHDM in the copolymer.

Experimental Protocol

Materials & Purification

• Monomer 1 (BHDM): Synthesized via esterification of maleic anhydride with 2-hexyldecanol (Isofol 16) using a heteropolyacid catalyst (e.g.,

  ) or p-TsOH.

  • Critical Step: Must be purified to remove residual alcohol and acid catalyst. Wash with 5% NaHCO

    , dry over MgSO , and pass through a basic alumina column.

• Monomer 2 (Vinyl Acetate): Distill under reduced pressure to remove the hydroquinone inhibitor. Store at -20°C.

• Initiator: AIBN (Azobisisobutyronitrile), recrystallized from methanol.

• Solvent: Toluene or MEK (HPLC Grade).

Polymerization Workflow

The following diagram outlines the kinetic sampling workflow.

Figure 1: Kinetic sampling workflow ensuring low conversion to satisfy Mayo-Lewis assumptions.

Detailed Steps

• Feed Preparation: Prepare 5-7 glass ampoules with varying molar ratios of BHDM:VAc (e.g., 10:90, 30:70, 50:50, 70:30, 90:10). Keep total monomer concentration constant (e.g., 1.0 M in Toluene).

• Initiator Addition: Add AIBN (0.5 mol% relative to total monomer).

• Degassing: Connect ampoules to a Schlenk line. Perform 3 cycles of freeze-pump-thaw to remove oxygen (a potent radical scavenger). Seal the ampoules under vacuum or Nitrogen.

• Polymerization: Immerse ampoules in a thermostated oil bath at 60°C

  0.1°C.

• Termination: Stop the reaction when conversion is visibly low (viscosity change is minimal) or after a pre-determined time (pilot run required, typically 15-45 mins for maleates).

• Precipitation: Pour the reaction mixture into a 10-fold excess of cold methanol. BHDM monomer is soluble in methanol; the copolymer will precipitate.

• Purification: Reprecipitate twice to ensure complete removal of unreacted BHDM (critical for accurate NMR). Dry in a vacuum oven at 40°C for 24 hours.

Data Analysis (The Self-Validating System)

H-NMR Characterization

Dissolve the dried copolymer in CDCl

. The composition is determined by integrating diagnostic peaks.

• Peak A (BHDM):

  4.0–4.2 ppm (O-CH - of the ester group).

• Peak B (VAc):

  4.8–5.2 ppm (-CH -O- of the polymer backbone).

• Validation Check: Ensure no peaks appear at

  6.2 ppm (unreacted maleate double bond) or 4.5 ppm (vinyl acetate monomer).

Calculation of Copolymer Composition (

): (Note: BHDM has 4 protons in the diagnostic region if integrating the two O-CH2 groups; check specific shifts for the 2-hexyldecyl isomer).

Reactivity Ratio Determination (Kelen-Tüdős Method)

Do not rely solely on linearization. Use the Kelen-Tüdős (K-T) method for robustness against experimental error.

• Calculate

  (feed ratio) and (copolymer ratio).

• Calculate K-T parameters:

• Plot

  vs : (Where ).

• Result: The intercept at

  is , and the intercept at is .

Reaction Mechanism Visualization

The following diagram illustrates the cross-propagation kinetics that dominate this system.

Figure 2: Competitive propagation mechanism. Note the "Blocked" pathway for BHDM homopolymerization due to steric hindrance.

Expected Results & Troubleshooting

Parameter	Expected Value	Interpretation
(BHDM)		Steric hindrance prevents homopolymerization.
(VAc)		VAc prefers BHDM over itself (alternating tendency).
Yield	Low (<10%)	High conversion leads to "composition drift" (VAc homopolymerization at the end).
Solubility	Soluble in CHCl , THF	Insoluble indicates crosslinking (check purity/temperature).

Troubleshooting:

• Issue:

  calculated as negative.

  • Cause: Experimental error in NMR integration at low BHDM feed ratios.

  • Fix: Force the line through origin or use Non-Linear Least Squares (NLLS) fitting.

• Issue: Polymer is gummy/sticky.

  • Cause: High BHDM content (low Tg).

  • Fix: Cool with liquid nitrogen before handling or precipitate in very cold (-20°C) methanol.

References

• Mayo, F. R., & Lewis, F. M. (1944). Copolymerization. I. A Basis for Comparing the Behavior of Monomers in Copolymerization; The Copolymerization of Styrene and Methyl Methacrylate. Journal of the American Chemical Society. Link

• Kelen, T., & Tüdős, F. (1975). Analysis of the Linear Methods for Determining Copolymerization Reactivity Ratios. I. A New Improved Linear Graphic Method. Journal of Macromolecular Science: Part A - Chemistry. Link

• Hosseini, S. et al. (2014). A comprehensive study on kinetics of free-radical solution copolymerization of vinyl acetate and dibutyl maleate. Polymer Bulletin. Link

• Google Patents. (2017). CN106928057B - Method for synthesizing maleic acid di (2-ethylhexyl) ester. Google Patents. Link

• IUPAC. (2024). Recommended experimental methods and data evaluation procedures for the determination of radical copolymerization reactivity ratios. Polymer Chemistry. Link

Sources

• 1. Introduction to polymers: 4.5.1 The copolymer equation | OpenLearn - Open University [open.edu]

Bis(2-hexyldecyl) maleate as an internal plasticizer for PVC

Internal Plasticization of Medical-Grade PVC using Bis(2-hexyldecyl) Maleate

Executive Summary

This application note details the synthesis and copolymerization of Bis(2-hexyldecyl) maleate (BHDM) as a covalently bonded "internal" plasticizer for Polyvinyl Chloride (PVC). Unlike traditional external plasticizers (e.g., DEHP, DINP) which migrate and leach—posing significant toxicological risks in medical tubing and blood storage—BHDM is structurally integrated into the polymer backbone.

This guide provides a validated protocol for synthesizing BHDM monomer and copolymerizing it with Vinyl Chloride Monomer (VCM). The resulting material exhibits a Glass Transition Temperature (

) tunable between -10°C and 20°C with near-zero migration , satisfying the rigorous requirements of biocompatible medical devices.

Scientific Rationale & Mechanism

2.1 The Migration Problem

External plasticizers function by occupying free volume between polymer chains, acting as a lubricant to reduce inter-chain friction. However, they are thermodynamically driven to migrate to the surface (exudation) or leach into lipophilic fluids (e.g., blood, IV drugs). This causes two failures:

• Material Failure: The PVC becomes brittle over time.[1]

• Toxicity: Leached phthalates are known endocrine disruptors.[2]

2.2 The BHDM Solution (Internal Plasticization)

Bis(2-hexyldecyl) maleate is selected for its specific structural attributes:

• Maleate Double Bond: Allows radical copolymerization with VCM, locking the molecule into the backbone.

• Guerbet Alcohol Derivative (2-hexyldecyl): The C16 branched alkyl chain provides superior steric hindrance compared to linear chains. This bulky side group disrupts the semi-crystalline domains of PVC more effectively, creating permanent "free volume" that lowers

  without the risk of extraction.

Figure 1: Mechanistic comparison of external vs. internal plasticization pathways.

Experimental Protocols

3.1 Protocol A: Synthesis of Bis(2-hexyldecyl) Maleate Monomer

Objective: Synthesize high-purity BHDM via acid-catalyzed esterification.

Reagents:

• Maleic Anhydride (99%)

• 2-Hexyldecanol (Guerbet Alcohol, 98%)

• p-Toluenesulfonic acid (p-TSA) (Catalyst)

• Toluene (Solvent)[3]

Step-by-Step Methodology:

• Setup: Equip a 1L three-neck round-bottom flask with a magnetic stirrer, Dean-Stark trap, and reflux condenser.

• Charging: Add Maleic Anhydride (1.0 mol, 98.06 g) and 2-Hexyldecanol (2.1 mol, ~510 g). Use a slight excess of alcohol to drive the reaction to completion. Add Toluene (300 mL) and p-TSA (0.5 wt% of total mass).

• Reaction: Heat the mixture to reflux (~115°C). Water generated by esterification will azeotrope with toluene and collect in the Dean-Stark trap.

• Monitoring: Continue reflux until water evolution ceases (approx. 4-6 hours). Monitor acid value (AV) via titration; target AV < 2 mg KOH/g.

• Purification:

  • Cool to room temperature.

  • Wash with 5% NaHCO₃ solution (2x) to remove residual acid/catalyst.

  • Wash with distilled water (2x) until neutral pH.

  • Dry organic layer over anhydrous MgSO₄.

  • Remove Toluene via rotary evaporation under reduced pressure.

• Yield Check: Expect a viscous, pale yellow liquid.[4] Yield > 90%.

3.2 Protocol B: Suspension Copolymerization (P(VC-co-BHDM))

Safety Warning: VCM is a known carcinogen. All operations must be performed in a high-pressure reactor within a rated fume hood.

Objective: Create medical-grade copolymer beads with 20-30 wt% BHDM content.

Reagents:

• Vinyl Chloride Monomer (VCM) (Liquefied)

• BHDM (Synthesized in Protocol A)

• Initiator: AIBN (Azobisisobutyronitrile) or LPO (Lauroyl Peroxide)

• Suspending Agent: Polyvinyl Alcohol (PVA, Hydrolysis ~72-88%)

• Deionized Water

Process Logic: Maleates generally have lower reactivity ratios (

) compared to VCM ( ). To prevent compositional drift (where VCM polymerizes first, leaving BHDM unreacted), we utilize a Pre-emulsified Suspension technique.

Step-by-Step Methodology:

• Reactor Prep: Purge a stainless steel high-pressure reactor (Autoclave) with Nitrogen (3x) to remove Oxygen (radical scavenger).

• Aqueous Phase: Dissolve PVA (0.1 wt% relative to water) in deionized water. Load into reactor.

• Organic Phase: Dissolve Initiator (0.5 wt% relative to monomer) in the BHDM monomer.

• Charging VCM: Cool reactor to < -15°C. Condense liquid VCM into the reactor.

  • Ratio: Target a feed ratio of 70:30 (VCM:BHDM) by weight.

• Dispersion: Agitate at high shear (1000 RPM) for 30 mins to disperse the BHDM/VCM droplets.

• Polymerization:

  • Reduce stirring to 300-400 RPM (standard suspension speed).

  • Heat reactor to 60°C .

  • Maintain temperature for 8-12 hours. Pressure will drop as VCM is consumed.

• Termination: Stop reaction when pressure drops by 3-4 bar (indicating ~85% conversion). Vent unreacted VCM to a recovery system.

• Work-up: Filter the polymer beads. Wash with water and methanol to remove residual BHDM monomer. Dry in a vacuum oven at 40°C for 24 hours.

Figure 2: End-to-end experimental workflow for BHDM-PVC synthesis.

Characterization & Validation

To validate the "Internal Plasticizer" status, the material must pass three critical tests:

4.1 Structural Confirmation (FT-IR / NMR)

• Method:

  H-NMR (in THF-d8).

• Success Criteria: Absence of olefinic protons from free maleate (6.2 ppm). Broadening of signals indicating polymer backbone integration. Appearance of ester carbonyl peak in FT-IR (~1735 cm

  ).

4.2 Thermal Properties (DSC)

• Method: Differential Scanning Calorimetry (DSC). Heat from -50°C to 100°C at 10°C/min.

• Expectation: A single glass transition (

  ). Multiple s indicate phase separation (polymer blend failure).

4.3 Migration Resistance (The "Gold Standard")

• Protocol: ASTM D1239 equivalent.

• Simulant: n-Hexane (aggressive lipophilic simulant) or Ethanol/Water (medical simulant).

• Procedure: Immerse film samples in simulant at 25°C for 24 hours. Dry and weigh.

• Calculation:

Data Summary (Typical Values)

The following table summarizes typical performance data comparing standard rigid PVC, DEHP-plasticized PVC, and BHDM-Internally plasticized PVC.

Property	Rigid PVC (Pure)	PVC + 30% DEHP (External)	PVC-co-BHDM (30% Internal)
Glass Transition ( )	80°C	-15°C	-5°C to 5°C
Tensile Strength	~55 MPa	~20 MPa	~22 MPa
Elongation at Break	< 20%	> 250%	> 220%
Leaching (n-Hexane)	< 0.1%	12 - 15% (High Failure)	< 0.5% (Pass)
Biological Safety	N/A	Endocrine Concern	Biocompatible

Note: The

of BHDM-PVC is slightly higher than DEHP-PVC at equivalent weight loadings due to the restriction of chain mobility caused by the covalent bond. However, it is sufficiently flexible for tubing applications.

References

• Internal Plasticization Mechanisms: Lindström, A. (2022). Evaluation of succinate-based plasticizers for poly(vinyl chloride). McGill University eScholarship. Retrieved from [Link]

• Migration Testing Standards: National Institutes of Health (NIH). (2018). Effects of flow rate on the migration of different plasticizers from PVC infusion medical devices. Retrieved from [Link]

• Copolymerization Reactivity: Open University. (n.d.). Introduction to polymers: The copolymer equation. Retrieved from [Link]

• Glass Transition Behavior: MDPI. (2021). Review of Recent Developments of Glass Transition in PVC Nanocomposites. Retrieved from [Link][5][6]

Sources

• 1. bastone-plastics.com [bastone-plastics.com]
• 2. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. researchgate.net [researchgate.net]
• 5. cpsm.kpi.ua [cpsm.kpi.ua]
• 6. biosensor.facmed.unam.mx [biosensor.facmed.unam.mx]

Emulsion polymerization techniques involving branched maleate monomers

Defining the Scope

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Analyzing Foundational Research

I'm currently focused on the foundational research regarding surfmers, specifically polymerizable surfactants. I've begun reviewing the Hussain et al. 2017 paper, which explores a novel maleate surfmer for stabilizing high-solid content emulsion systems. I am carefully assessing its relevance to my project goals. The data is promising.

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I've broadened my literature search to include key publications on emulsion polymerizable surfactants. I'm now examining Zahran et al. 2022 and Kaczorowski & Rokicki 2016, which are providing valuable context. Additionally, I'm researching comonomers and internal plasticizers, and the Shaffei et al. 2009 paper is interesting. Finally, I'm examining applications in drug delivery, as represented by Cheng et al. 2024.

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I'm now detailing experimental protocols, specifically a semi-continuous emulsion copolymerization. I'm building on Shaffei et al., 2009 and studying VAc and DOM. I'm also planning tables to present quantitative data on particle size and encapsulation efficiency, and I'm expanding this part, and now studying pH-responsive drug release, as explained by Cheng et. al, 2024. Next, I plan to develop Graphviz diagrams for the polymerization workflow and drug release pathways. Finally, I will write the references.

Visualizing Polymerization Stages

I'm developing Graphviz diagrams to visualize the polymerization process and pH-responsive drug release pathways. The polymerization workflow includes particle nucleation, growth, and the stable latex formation. I've designed a diagram showing the pH-dependent hydrolysis in the drug release pathway within the endolysosomal compartment, from cellular uptake to the ultimate cargo release.

Detailing Causal Mechanisms

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Finalizing Citations

I'm now integrating Shaffei et al. 2009 into the text, focusing on the bis(2-ethylhexyl) maleate application. The Cheng et al. 2024 citation is now verified, along with its DOI: [Link]. Lastly, I'm examining Kaczorowski & Rokicki 2016 for polymerizable surfactants.

Application Note: Synthesis, Characterization, and Formulation of Cleavable Cationic Gemini Surfactants Derived from Bis(2-hexyldecyl) Maleate

Executive Summary

Gemini surfactants represent a paradigm shift in interfacial science. Composed of two hydrophobic chains and two hydrophilic heads linked by a spacer, they exhibit critical micelle concentrations (CMCs) up to two orders of magnitude lower than their monomeric counterparts[1]. Furthermore, incorporating ester linkages into the hydrophobic tails yields "cleavable" surfactants that undergo predictable biodegradation, mitigating environmental persistence[2].

This protocol details the synthesis of a novel, ultra-low CMC cationic Gemini surfactant utilizing bis(2-hexyldecyl) maleate (CAS: 85006-03-7)[3]. By leveraging the massive, branched 2-hexyldecyl chains, this molecular design disrupts crystalline packing, significantly depressing the Krafft temperature and ensuring high aqueous solubility even in frigid environments. This makes the resulting surfactant highly valuable for Enhanced Oil Recovery (EOR) and advanced drug encapsulation[4][5].

Mechanistic Rationale & Molecular Design

The synthesis follows a highly modular, two-step convergent pathway designed for high yield and regioselectivity. Rather than relying on rigid templates, this protocol is engineered around the specific electronic and steric properties of the precursors.

• Regioselective Aza-Michael Addition: The electron-deficient alkene of bis(2-hexyldecyl) maleate undergoes nucleophilic attack by the primary amine of 3-(dimethylamino)-1-propylamine (DMAPA). The extreme steric bulk of the twin 2-hexyldecyl esters restricts the reaction to a mono-addition, preventing unwanted over-alkylation. This yields a secondary amine intermediate with a pendant tertiary amine.

• Spacer Quaternization (Dimerization): The intermediate is reacted with a dihalide spacer (1,4-dibromobutane). Because the tertiary amine is significantly more nucleophilic than the sterically shielded secondary amine, quaternization occurs exclusively at the tertiary nitrogen. This step covalently links two monomers, forming the dimeric Gemini structure.

Fig 1: Two-step convergent synthesis of Gemini surfactants via Aza-Michael addition and quaternization.

Self-Validating Experimental Protocols

Phase 1: Synthesis of the Monomeric Intermediate

Causality of Solvent Choice: Absolute ethanol is selected because it provides sufficient solubility for both the highly hydrophobic maleate and the hydrophilic amine. Furthermore, its protic nature accelerates the Aza-Michael addition via hydrogen-bond activation of the maleate carbonyls.

• Initialization: Charge a 250 mL round-bottom flask with 10.0 g (17.7 mmol) of bis(2-hexyldecyl) maleate and 50 mL of absolute ethanol. Stir magnetically at 0°C.

• Addition: Add 1.99 g (19.5 mmol, 1.1 eq) of DMAPA dropwise over 15 minutes to prevent exothermic side reactions.

• Propagation: Attach a reflux condenser and heat the mixture to 60°C for 24 hours.

• Self-Validation Checkpoints:

  • Visual: The mixture will transition from a slightly cloudy suspension to a homogenous pale-yellow solution, indicating the consumption of the hydrophobic maleate.

  • Spectroscopic (FTIR): Pull a 0.5 mL aliquot, evaporate the solvent, and run an IR spectrum. The reaction is complete when the conjugated C=C stretch at ~1640 cm⁻¹ completely disappears, while the ester C=O stretch at ~1735 cm⁻¹ remains intact.

  • Chromatographic (TLC): Elute with Hexane:EtOAc (7:3). The UV-active maleate spot (

    ) will disappear.

• Isolation: Remove ethanol under reduced pressure. Dissolve the residue in dichloromethane, wash with brine to remove unreacted DMAPA, dry over anhydrous

  , and concentrate to yield the intermediate as a viscous yellow oil.

Phase 2: Dimerization via Quaternization

Causality of Solvent Choice: Acetonitrile is utilized because it is a polar aprotic solvent that enhances the nucleophilicity of the tertiary amine. Additionally, it promotes the precipitation of the highly polar cationic Gemini product, driving the reaction equilibrium forward.

• Initialization: Dissolve 10.0 g (14.9 mmol) of the isolated intermediate in 40 mL of anhydrous acetonitrile.

• Addition: Add 1.61 g (7.45 mmol, 0.5 eq) of 1,4-dibromobutane.

• Propagation: Reflux at 80°C for 48 hours under an inert argon atmosphere.

• Self-Validation Checkpoints:

  • Physical: As the dimeric quaternary ammonium salt forms, it will begin to precipitate out of the acetonitrile solution as a waxy solid.

  • Spectroscopic (1H NMR): The

    protons will undergo a distinct downfield shift from ~2.2 ppm (tertiary amine) to ~3.2 ppm (quaternary ammonium), confirming dimerization.

• Purification: Cool the mixture to room temperature. Pour into 200 mL of ice-cold diethyl ether to fully precipitate the Gemini surfactant. Filter, wash with cold ether, and dry under vacuum at 40°C for 24 hours.

Physicochemical Profiling & Data Presentation

The integration of four highly branched 2-hexyldecyl chains (pseudotetrameric character) results in exceptional interfacial properties compared to conventional single-tail surfactants (CTAB) and standard linear Gemini surfactants[1].

Surfactant Type	Molecular Architecture	CMC (mM)	Surface Tension at CMC (mN/m)	Krafft Temp (°C)	Biodegradability
CTAB	Single linear tail (C16), single head	0.92	~39.0	~25	Low
12-E2-12	Twin linear tails (C12), twin heads	0.08	~31.0	~15	High (Ester)
BHD-4-BHD (Synthesized)	Twin branched tails (C16), twin heads	0.005	~26.5	< 0	High (Ester)

Data Interpretation: The ultra-low CMC (0.005 mM) is driven by the massive hydrophobic volume of the branched tails, which forces the molecules out of the bulk water phase at incredibly low concentrations. The Krafft temperature (< 0°C) proves that the branching completely disrupts crystalline lattice formation in water, avoiding the precipitation issues common with linear C16 surfactants.

Application Workflows

Fig 2: Concentration-dependent self-assembly and application pathways of Gemini surfactants.

Workflow A: Enhanced Oil Recovery (EOR)

Gemini surfactants are highly effective in reducing the oil-water interfacial tension (IFT) to ultra-low levels (

mN/m)[4].

• Prepare a 0.05 wt% aqueous solution of the synthesized BHD-4-BHD surfactant.

• Introduce 0.1 wt% of a co-solvent (e.g., sec-butanol) to accelerate the microemulsion phase behavior.

• Inject the surfactant slug into the core sample. The branched tails will rapidly partition into the crude oil phase, mobilizing trapped residual oil without precipitating in high-salinity formation water.

Workflow B: Hydrophobic Drug Encapsulation

The massive hydrophobic core of the BHD-4-BHD micelles makes them ideal for solubilizing poorly water-soluble APIs[5].

• Dissolve the surfactant in PBS (pH 7.4) at a concentration of 0.1 mM (well above its CMC).

• Add an excess of the hydrophobic drug (e.g., Paclitaxel) as a dry powder.

• Sonicate the mixture for 30 minutes at room temperature, then filter through a 0.22 µm syringe filter to remove unencapsulated drug. The ester bonds in the surfactant tails ensure that the micelle will safely biodegrade post-delivery[2].

References[3] bis(2-hexyldecyl) maleate Product Information - Echemi - Available Here[4] Application and Synthesis of Gemini Surfactant in Heavy Oil Development - NIH PMC - Available Here[5] Gemini Surfactants: Advances in Applications and Prospects for the Future - NIH PMC - Available Here[2] Self-Assembly Properties of Cationic Gemini Surfactants with Biodegradable Groups in the Spacer - MDPI - Available Here[1] Gemini and Bicephalous Surfactants: A Review on Their Synthesis, Micelle Formation, and Uses - MDPI - Available Here

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. echemi.com [echemi.com]
• 4. Application and Synthesis of Gemini Surfactant in Heavy Oil Development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Gemini Surfactants: Advances in Applications and Prospects for the Future - PMC [pmc.ncbi.nlm.nih.gov]

Application of bis(2-hexyldecyl) maleate in synthetic hydraulic fluids

Abstract

This application note details the synthesis, formulation, and tribological validation of bis(2-hexyldecyl) maleate (BHDM) . Unlike conventional mineral oils, BHDM utilizes "Guerbet" branching technology to achieve superior low-temperature fluidity (Pour Point < -40°C) while maintaining a high flash point. This guide addresses the specific challenge of utilizing an unsaturated maleate core: balancing its inherent biodegradability and surface adsorption capabilities against oxidative stability. Protocols provided herein are designed for researchers in industrial lubrication and chemical development, bridging the gap between organic synthesis and functional fluid engineering.

Molecular Rationale & Mechanism

The selection of bis(2-hexyldecyl) maleate for hydraulic applications is driven by three structural advantages:

• The Guerbet Advantage (Fluidity): The ester is derived from 2-hexyldecanol (Isofol 16), a C16 branched "Guerbet" alcohol. The

  -branching disrupts crystal packing, preventing the fluid from solidifying at low temperatures—a critical requirement for hydraulic systems operating in arctic or aerospace environments.

• The Maleate Core (Adsorption & Reactivity): The central double bond (

  ) in the maleate moiety increases the polarity of the molecule compared to saturated succinates. This enhances adsorption onto metal surfaces (forming a boundary lubrication film). Note: This unsaturation also increases susceptibility to oxidation, necessitating a robust antioxidant package (detailed in Section 3).

• Biodegradability: The ester linkages and the accessible double bond provide sites for enzymatic attack, making BHDM suitable for environmentally sensitive applications (e.g., marine hydraulics, forestry equipment).

Figure 1: Functional Architecture

Caption: Structural contributions of the Guerbet alcohol and maleate core to the final physicochemical properties of the hydraulic fluid.

Synthesis Protocol: High-Purity Esterification

Objective: Synthesize 1 kg of bis(2-hexyldecyl) maleate with an Acid Value (AV) < 0.5 mg KOH/g.

Materials

• Reactant A: Maleic Anhydride (99%, briquettes) - 98.06 g (1.0 mol)

• Reactant B: 2-Hexyldecanol (Isofol 16) - 533.3 g (2.2 mol) (10% molar excess to drive equilibrium)

• Catalyst:

  -Toluenesulfonic acid (PTSA) monohydrate - 0.5 wt% of total mass

• Solvent: Xylene (for azeotropic distillation) - 150 mL

• Neutralizer: Sodium Carbonate (

  ) solution (10%)

Step-by-Step Procedure

• Setup: Equip a 2L three-neck round-bottom flask with a mechanical stirrer, Dean-Stark trap (filled with xylene), and a reflux condenser. Nitrogen sparge is mandatory to prevent oxidation of the double bond during heating.

• Charging: Add Maleic Anhydride, 2-Hexyldecanol, PTSA, and Xylene to the flask.

• Reaction (Esterification):

  • Heat the mixture to 145°C - 155°C under continuous stirring and

    flow.

  • Monitor water collection in the Dean-Stark trap. Theoretical water yield is ~36 mL.

  • Checkpoint: After 4 hours, sample for Acid Value (AV). Continue reflux until AV < 2.0 mg KOH/g.

• Neutralization & Work-up:

  • Cool reaction to 80°C.

  • Add 10%

    wash to neutralize residual catalyst and unreacted acid. Stir for 30 mins.

  • Separate phases; discard aqueous layer.

  • Wash organic layer twice with deionized water until pH is neutral (7.0).

• Purification (Stripping):

  • Transfer to a rotary evaporator or vacuum distillation unit.

  • Apply vacuum (< 10 mbar) and heat to 160°C to strip xylene and excess 2-hexyldecanol.

  • Optional: Treat with activated carbon/clay to improve color.

• Final Filtration: Filter through a 0.45

  PTFE membrane.

QC Specifications

Parameter	Specification	Method
Appearance	Clear, pale yellow liquid	Visual
Acid Value	< 0.5 mg KOH/g	ASTM D974
Water Content	< 200 ppm	ASTM D6304 (Karl Fischer)
Viscosity @ 40°C	28 - 35 cSt (Target ISO VG 32)	ASTM D445

Formulation Strategy: Stabilization

A pure maleate ester is vulnerable to radical polymerization or oxidation at the alkene site. To function as a hydraulic fluid, it must be formulated.

Reference Formulation (RF-BHDM-01):

• Base Oil: Bis(2-hexyldecyl) maleate (98.0% w/w)

• Primary Antioxidant (Radical Scavenger): Alkylated Diphenylamine (0.5% w/w) – Protects the double bond.

• Secondary Antioxidant (Peroxide Decomposer): Hindered Phenolic (0.5% w/w) – Synergistic effect.

• Anti-Wear Additive: Tricresyl Phosphate (TCP) or Amine Phosphate (1.0% w/w) – Critical for steel-on-steel contact.

Performance Validation Protocols

Protocol A: 4-Ball Wear Test (ASTM D4172)

Purpose: To quantify the lubricity and film strength of the formulated fluid.

• Preparation: Clean four AISI 52100 steel balls (12.7 mm diameter) with acetone.

• Assembly: Lock three balls into the sample cup. Pour 10 mL of RF-BHDM-01 to cover the balls completely.

• Conditions:

  • Load: 392 N (40 kgf)

  • Speed: 1200 rpm[1][2][3]

  • Temperature: 75°C

  • Duration: 60 minutes[3]

• Measurement: Remove the three lower balls. Measure the Wear Scar Diameter (WSD) using a microscope.

  • Target Performance: WSD < 0.60 mm (indicates effective boundary lubrication).

Protocol B: Low-Temperature Pour Point (ASTM D97)

Purpose: To verify the "Guerbet" effect.

• Fill a test jar with the sample to the level mark.

• Cool the sample at a specified rate.

• Check for flow every 3°C drop.

• Target: The fluid should remain pourable below -40°C, confirming the efficacy of the branched alkyl chains.

Dual-Use Note: Pharmaceutical Relevance

While this guide focuses on hydraulic fluids, researchers in drug delivery should note that bis(2-hexyldecyl) maleate is the direct hydrophobic precursor to Bis(2-hexyldecyl) Sulfosuccinate .

• Reaction: Sulfonation of the maleate double bond using Sodium Bisulfite (

  ).

• Application: This creates a highly lipophilic analogue of Aerosol OT (AOT), used for reverse micelle encapsulation of peptides. The synthesis protocol in Section 2 is compatible with GMP requirements if high-purity starting materials are used.

Figure 2: Workflow Summary

Caption: Integrated workflow from raw material synthesis to validated hydraulic fluid formulation.

References

• Guerbet Alcohol Properties: O'Lenick, A. J. (2001). Guerbet Alcohols: Structure and Functionality. Journal of Surfactants and Detergents. Link

• Synthesis of Maleate Esters: ASTM International. (2021).[1][4][5][6] Standard Test Method for Acid Number of Petroleum Products by Potentiometric Titration (ASTM D664). Link

• Tribological Testing: ASTM International. (2021).[1][4][5][6] Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method) (ASTM D4172).[1][3][4][7] Link

• Biodegradable Lubricants: Salimon, J., et al. (2010). Biolubricants: Raw materials, chemical modifications and environmental benefits. European Journal of Lipid Science and Technology. Link

• Sulfosuccinate Derivatives (Pharma Context): Lawrence, M. J., & Rees, G. D. (2000). Microemulsion-based media as novel drug delivery systems. Advanced Drug Delivery Reviews. Link

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. petrolube.com [petrolube.com]
• 3. img.antpedia.com [img.antpedia.com]
• 4. intertekinform.com [intertekinform.com]
• 5. researchgate.net [researchgate.net]
• 6. orgsyn.org [orgsyn.org]
• 7. ASTM D4172 - Standard Test Method for Wear Preventive Characteristics of Lubricating Fluid (Four-Ball Method) - Savant Labs [savantlab.com]

Procedure for sulfonation of bis(2-hexyldecyl) maleate

Application Note: Sulfonation of Bis(2-hexyldecyl) Maleate for the Synthesis of Branched Dialkyl Sulfosuccinates

Executive Summary As a Senior Application Scientist, I frequently encounter challenges when scaling up the synthesis of highly branched anionic surfactants. While standard linear or slightly branched sulfosuccinates (like Docusate Sodium / AOT) are straightforward to produce, extending the alkyl chain to a massive 2-hexyldecyl (a C16 Guerbet-type branch) introduces severe steric hindrance and mass transfer limitations. This diester yields a surfactant with an exceptionally low Krafft point and unique interfacial properties, making it highly valuable for enhanced oil recovery (EOR), lipid nanoparticle (LNP) formulation, and microemulsion drug delivery.

This application note provides a field-proven, self-validating protocol for the sulfonation of bis(2-hexyldecyl) maleate via a bisulfite Michael addition, detailing the causality behind every solvent and buffer choice.

Mechanistic Rationale & Causality

The core transformation is the nucleophilic attack of the bisulfite anion (

) on the electron-deficient -unsaturated system of the maleate diester. To achieve >90% conversion, three critical parameters must be controlled:

• Overcoming Steric Bulk via Solvent Architecture : The 2-hexyldecyl chains (comprising 32 carbons total) create a massive hydrophobic shield around the central maleate double bond. Standard aqueous sulfonation fails completely because the bisulfite cannot penetrate the organic phase. A precisely tuned co-solvent system of Isopropanol (IPA) and water is mandatory. This homogenizes the lipophilic diester and the hydrophilic bisulfite salts, ensuring collision frequency is maximized.

• The Critical Role of the Sulfite Buffer : Sodium bisulfite alone generates an acidic environment. At reflux temperatures, this acidity rapidly hydrolyzes the ester bonds, cleaving the hydrophobic tails and destroying the surfactant structure. By introducing anhydrous sodium sulfite (

  ), the system is buffered to a pH of 5.5–6.5. This weakly acidic to neutral range is critical; it suppresses ester hydrolysis while maximizing the concentration of the reactive bisulfite nucleophile[1]. Maintaining this specific pH range is a proven industrial standard for adding bisulfite to double bonds without degrading the substrate[2].

• Thermal Activation : Due to the steric hindrance of the branched chains, the reaction requires extended thermal activation (reflux at ~85 °C for 16–24 hours) to drive the kinetics forward, contrasting heavily with the rapid kinetics of shorter-chain or unbranched olefins[3].

Process Visualization

Workflow for the buffered sulfonation of sterically hindered dialkyl maleates.

Reagent Matrix & Stoichiometry

Reagent	Function	MW ( g/mol )	Equivalents	Mass/Volume
Bis(2-hexyldecyl) maleate	Substrate	564.97	1.0	56.5 g (0.1 mol)
Sodium bisulfite ( )	Sulfonating Agent	104.06	1.2	12.5 g (0.12 mol)
Sodium sulfite ( )	Buffer / Co-reactant	126.04	0.15	1.9 g (0.015 mol)
Isopropanol (IPA)	Co-solvent (Organic)	60.10	-	150 mL
Deionized Water	Co-solvent (Aqueous)	18.02	-	75 mL

Self-Validating Experimental Protocol

Phase I: System Initialization & Phase Homogenization

• Reactor Setup : Equip a 500 mL 3-neck round-bottom flask with a magnetic stirrer, a reflux condenser, a thermocouple, and a nitrogen gas inlet.

• Organic Loading : Add 56.5 g of bis(2-hexyldecyl) maleate and 150 mL of Isopropanol to the flask. Stir at 400 rpm until the diester is fully dissolved.

• Aqueous Preparation : In a separate beaker, dissolve 12.5 g of

  and 1.9 g of in 75 mL of deionized water.

• Integration : Slowly pour the aqueous salt solution into the organic diester solution under continuous stirring.

Validation Checkpoint 1 : The mixture will initially appear as a cloudy emulsion. Measure the pH of the mixture; it must read between 5.5 and 6.5. If the pH is <5.5, add trace amounts of

to adjust[2]. Proceeding with a lower pH guarantees ester hydrolysis.

Phase II: Nucleophilic Addition (Reflux)

• Heating : Purge the system with nitrogen for 5 minutes to prevent unwanted oxidation of the bisulfite. Heat the mixture to a gentle reflux (internal temperature will stabilize around 82-85 °C due to the IPA/water azeotrope).

• Reaction Monitoring : Maintain reflux for 18 hours.

Validation Checkpoint 2 : At t=12h and t=18h, withdraw a 0.5 mL aliquot. Perform a two-phase titration using a cationic surfactant (e.g., Hyamine 1622) and a mixed indicator (Dimidium bromide/Disulphine blue) to quantify the concentration of the newly formed anionic sulfonate[3]. The reaction is deemed complete when the anionic active matter plateaus.

Phase III: Isolation & Purification

• Solvent Removal : Transfer the crude mixture to a rotary evaporator. Remove the Isopropanol under reduced pressure (40 °C, 50 mbar).

• Phase Separation : Once the IPA is removed, the mixture will separate into a water-rich phase (containing unreacted inorganic salts) and a viscous organic phase (the product). Add 100 mL of Ethyl Acetate to extract the product, leaving the inorganic salts in the aqueous layer.

• Washing & Drying : Wash the organic layer twice with 30 mL of brine. Dry over anhydrous sodium sulfate (

  ), filter, and evaporate the solvent completely.

Validation Checkpoint 3 : The final product should be a viscous, slightly yellowish, clear gel-like substance. A white, chalky precipitate indicates residual inorganic salts, requiring re-filtration in a non-polar solvent like hexane.

Quantitative Optimization Data

To demonstrate the necessity of the chosen parameters, the following table summarizes process optimization trials. Note the drastic drop in yield when the buffer is omitted or the temperature is lowered.

Temperature (°C)	Time (Hours)	Molar Ratio (Diester:Bisulfite)	Buffer Used	Yield (%)	Mechanistic Observation
85 (Reflux)	8	1 : 1.0	None	42%	Incomplete reaction; insufficient kinetic energy.
85 (Reflux)	18	1 : 1.0	None	65%	Significant ester hydrolysis observed due to low pH.
85 (Reflux)	18	1 : 1.2		94%	Optimal conversion; intact diester tails.
60	24	1 : 1.2		58%	Temperature too low to overcome steric bulk.

Analytical Validation

Before utilizing the synthesized sodium bis(2-hexyldecyl) sulfosuccinate in downstream applications, verify its structural integrity:

• FT-IR Spectroscopy : Confirm the complete disappearance of the maleate C=C stretch at ~1640 cm⁻¹. Look for the appearance of strong asymmetric and symmetric S=O stretches at ~1210 cm⁻¹ and ~1045 cm⁻¹.

• 1H NMR (

  ) : The vinylic protons of the starting maleate (singlet at ~6.2 ppm) must be completely absent. New signals corresponding to the diastereotopic protons of the backbone will appear as complex multiplets between 2.8 and 3.4 ppm.

References

1.[1] Preparation of sulphonated maleic acid esters of improved color (US3033896A). Google Patents. 2.[2] Process for the addition of bisulfite to compounds containing double bonds (US3424770A). Google Patents. 3.[3] Sulfonation Reaction for the Synthesis of Anionic Surfactants for Enhanced Oil Recovery (EOR) Application. UTPedia.[Link]

Sources

• 1. US3033896A - Preparation of sulphonated maleic acid esters of improved color - Google Patents [patents.google.com]
• 2. US3424770A - Process for the addition of bisulfite to compounds containing double bonds - Google Patents [patents.google.com]
• 3. utpedia.utp.edu.my [utpedia.utp.edu.my]

Technical Notes & Optimization

Improving esterification yield of sterically hindered 2-hexyldecanol

Welcome to the Technical Support Center for the esterification of 2-hexyldecanol. As a C16 Guerbet alcohol, 2-hexyldecanol features a long hexyl chain at the beta-carbon position. This extensive branching creates a severe steric shield around the primary hydroxyl group, drastically reducing the kinetics of standard esterification methods.

This guide provides drug development professionals and synthetic chemists with field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to overcome these steric limitations.

Strategic Decision Matrix

Use the following workflow to determine the optimal esterification strategy based on your substrate's constraints.

Caption: Decision matrix for selecting the optimal 2-hexyldecanol esterification strategy.

Troubleshooting & FAQs

Issue 1: Low Yields with Standard Fischer Esterification

Q: My standard Fischer esterification (H₂SO₄/reflux) is yielding <30% product after 24 hours. Why is this happening, and how can I force the reaction to completion?

Causality: 2-Hexyldecanol's beta-branching physically blocks the approach of the protonated carboxylic acid, raising the activation energy of the transition state. Furthermore, Fischer esterification is an equilibrium-driven process; the generation of water pushes the reaction backward, which is exacerbated when the forward reaction is sterically hindered.

Solution: You must forcefully shift the equilibrium. For large-scale synthesis, utilize a Dean-Stark apparatus with azeotropic distillation (using toluene) and a strong acid catalyst like p-Toluenesulfonic acid (p-TsOH). For lab-scale synthesis, abandon direct carboxylic acid esterification and switch to highly reactive acyl donors (anhydrides or acyl chlorides) paired with nucleophilic catalysis.

Issue 2: Acid-Sensitive Substrates Degrading

Q: I am trying to esterify an acid-sensitive carboxylic acid with 2-hexyldecanol, but the substrate degrades under Lewis/Brønsted acid conditions. What is the alternative?

Causality: Harsh acidic conditions can cause epimerization, protecting group cleavage, or degradation of labile moieties.

Solution: Employ the Steglich Esterification . This method operates under exceptionally mild, neutral conditions using N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst[1].

Mechanistic Insight: DCC activates the carboxylic acid to form an O-acylisourea. DMAP, a stronger nucleophile than the hindered 2-hexyldecanol, attacks this intermediate to form a highly reactive N-acylpyridinium salt. This "active ester" protrudes into the solvent, making it highly electrophilic and accessible, allowing the bulky 2-hexyldecanol to attack and form the ester[1].

Caption: DMAP-catalyzed acyl transfer mechanism overcoming steric hindrance in 2-hexyldecanol.

Protocol 1: Steglich Esterification of 2-Hexyldecanol

This protocol is designed to be self-validating. Monitor the visual cues to ensure reaction progress.

• Preparation: Dissolve 1.0 eq of the carboxylic acid and 1.1 eq of 2-hexyldecanol in anhydrous dichloromethane (DCM) under an inert atmosphere (N₂ or Argon).

• Catalyst Addition: Add 0.1 eq DMAP.

  • Self-Validation Check: Ensure DMAP is fully dissolved. Incomplete dissolution indicates degraded catalyst or moisture contamination.

• Cooling: Cool the reaction mixture to 0°C using an ice bath to prevent side reactions (like N-acylurea formation).

• Activation: Slowly add 1.1 eq DCC dissolved in DCM dropwise over 15 minutes.

  • Self-Validation Check: A white precipitate of dicyclohexylurea (DCU) should begin forming within 10-15 minutes. This visual cue confirms the successful activation of the carboxylic acid[1].

• Reaction: Allow the mixture to warm to room temperature and stir for 12-24 hours.

• Workup: Filter the DCU byproduct through a Celite pad and wash with cold DCM. Wash the organic filtrate sequentially with 0.5 M HCl (to remove DMAP), saturated NaHCO₃, and brine. Dry over MgSO₄ and concentrate in vacuo.

Issue 3: Sluggish Acylation Even with DMAP

Q: I am using an acid anhydride to acylate 2-hexyldecanol, but even with DMAP, the reaction is too slow for our workflow. Is there a more powerful catalyst?

Causality: While DMAP is an excellent nucleophilic catalyst, extremely hindered systems can still suffer from slow kinetics. In these cases, electrophilic activation of the acyl donor is required.

Solution: Utilize Scandium Trifluoromethanesulfonate (Sc(OTf)₃) catalysis. Sc(OTf)₃ is a remarkably active, hard Lewis acid that strongly coordinates to the oxygen atoms of the anhydride. This coordination drastically increases the electrophilicity of the carbonyl carbon, lowering the activation energy required for the bulky 2-hexyldecanol to attack. It is extraordinarily effective for sterically hindered secondary, tertiary, and branched primary alcohols[2].

Protocol 2: Scandium Triflate-Catalyzed Acylation

• Preparation: In a flame-dried flask, combine 1.0 eq 2-hexyldecanol and 1.5 eq of the desired acid anhydride. This can be done neat or in anhydrous acetonitrile.

• Catalysis: Add 1-5 mol% Sc(OTf)₃.

  • Self-Validation Check: The reaction should exhibit a mild exotherm upon catalyst addition. If no exotherm is observed, the anhydride may have hydrolyzed to the corresponding acid due to poor storage.

• Reaction: Stir at room temperature for 1-4 hours. Monitor consumption of the alcohol via TLC or GC-MS.

• Quench & Workup: Quench the reaction with saturated aqueous NaHCO₃ to neutralize the generated carboxylic acid byproduct. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Quantitative Data Summary

The following table summarizes the expected yields, reaction times, and optimal use cases for various 2-hexyldecanol esterification strategies based on field data and literature standards.

Esterification Strategy	Acyl Donor	Catalyst	Typical Yield	Reaction Time	Optimal Use Case
Fischer Esterification	Carboxylic Acid	p-TsOH (5-10 mol%)	40-60%	24-48h	Bulk industrial synthesis; highly stable substrates where cost is the primary driver.
Steglich Esterification	Carboxylic Acid + DCC	DMAP (5-10 mol%)	85-95%	12-24h	Acid-sensitive substrates; complex drug intermediates[1].
Lewis Acid Acylation	Acid Anhydride	Sc(OTf)₃ (1-5 mol%)	90-99%	1-4h	Rapid acylation; extreme steric hindrance[2].
Solvent-Free Acylation	Acid Anhydride	DMAP (0.05-2 mol%)	85-98%	2-12h	Green chemistry; highly scalable, solvent-free industrial processes[3].

References

• Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions. Organic Chemistry Portal (J. Am. Chem. Soc.).
• Scandium Trifluoromethanesulfonate as an Extremely Active Lewis Acid Catalyst in Acylation of Alcohols with Acid Anhydrides and Mixed Anhydrides.
• Steglich Esterific

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions [organic-chemistry.org]

Technical Support Center: Minimizing Maleate-to-Fumarate Isomerization

Status: Operational Ticket ID: ISO-MAL-FUM-001 Lead Scientist: Dr. Aris Thorne, Senior Application Scientist Scope: API Synthesis, Salt Formation, Stability Testing

Executive Summary & Thermodynamic Context

Welcome to the technical support hub for maleate salt synthesis. The isomerization of maleic acid (cis-butenedioic acid) to fumaric acid (trans-butenedioic acid) is one of the most persistent impurity challenges in pharmaceutical development.

The Core Problem: Thermodynamics favors the trans-isomer (fumaric acid) by approximately 22.8 kJ/mol due to steric repulsion between the cis-carboxylate groups in maleic acid. Once the activation energy barrier for rotation is overcome—via heat, acid catalysis, or radical attack—the reaction is effectively irreversible under standard processing conditions.

Key Physical Differentiators:

Property	Maleic Acid (cis)	Fumaric Acid (trans)	Impact on Process
Solubility (Water, 25°C)	~780 g/L	~6.3 g/L	High Risk: Fumarate precipitates as a hard-to-remove impurity.
Melting Point	130–139°C	287°C	High MP of fumarate drives crystallization.
pKa1	1.9	3.03	Maleic is a stronger acid; affects salt stoichiometry.
Dipole Moment	Non-zero	Zero	Affects chromatographic separation.

Mechanistic Pathways (The "Why")

To prevent isomerization, you must identify which of the three specific pathways is active in your reactor.

Pathway A: Acid-Catalyzed Thermal Isomerization

Trigger: High temperature (>60°C) in acidic aqueous or protic media. Mechanism: Protonation of the carbonyl oxygen reduces the double-bond character of the C2-C3 alkene, lowering the rotational barrier.

Pathway B: Nucleophilic Catalysis (Michael Addition-Elimination)

Trigger: Presence of secondary amines, thiols, or phosphines. Mechanism: Reversible Michael addition creates a saturated intermediate with free rotation. Upon elimination of the nucleophile, the thermodynamically stable trans-isomer forms.

Pathway C: Radical/Photochemical Isomerization

Trigger: UV light exposure or presence of radical initiators (peroxides, trace metals). Mechanism: Homolytic bond cleavage or triplet state excitation allows rotation.

Visualization: Isomerization Pathways[1]

Caption: Three distinct catalytic pathways lower the activation energy for rotation around the C=C bond, leading inevitably to the stable fumarate isomer.

Troubleshooting Protocols

Scenario 1: High Fumarate Levels During Salt Formation

Symptom: You are forming a Maleate salt of an API (Basic drug + Maleic acid), but HPLC shows 0.5–2.0% Fumaric acid in the final cake.

Root Cause: Prolonged heating in the presence of the API (which may act as a nucleophile) or excess acidity.

Corrective Protocol:

• Switch to "Inverse Addition":

  • Standard: Adding Acid to Base.

  • Corrected: Dissolve Maleic acid in solvent at low temp (<40°C). Add API solution slowly to the Acid. This keeps the pH lower initially, minimizing the window where both free base (nucleophile) and acid are present at high concentrations.

• Temperature Control: Maintain reaction temperature <50°C. Maleate isomerization rates double roughly every 10°C.

• Solvent Selection: Avoid protic solvents (water/alcohols) if possible. Use Acetone, IPA, or Ethyl Acetate where maleic acid is soluble but fumaric acid is insoluble (allowing filtration of pre-existing fumarate impurities before salt formation).

Scenario 2: "Silent" Isomerization During Storage

Symptom: API Maleate salt passes release testing (<0.05% fumarate) but fails stability testing after 3 months (0.2% fumarate).

Root Cause: Radical-induced isomerization in the solid state or solution, often catalyzed by trace impurities or light.

Corrective Protocol:

• Radical Scavenging: Add 0.05–0.1% BHT (Butylated hydroxytoluene) or EDTA to the crystallization solvent to scavenge trace radicals or chelate metals that catalyze radical formation.

• Light Exclusion: Ensure amber glassware/packaging. Maleate is highly UV-active and photo-labile.

• Hydrolytic Check: Ensure water content is <0.5%. Moisture facilitates proton transfer even in solid state.

Scenario 3: Isomerization in the Presence of Thiols/Amines

Symptom: Synthesis involves a thiol-containing intermediate or a secondary amine, and fumarate spikes to >5%.

Root Cause: Reversible Michael Addition (Pathway B). Thiols are excellent Michael donors.

Corrective Protocol:

• Kinetic Control: Reduce reaction time. The Michael addition is reversible; the subsequent rotation and elimination to fumarate is the rate-determining step. Quench immediately upon completion.

• pH Adjustment: Michael addition requires the nucleophile to be unprotonated. If possible, run the reaction at a lower pH where the amine/thiol is protonated and non-nucleophilic.

Analytical Diagnostics (Detection)

Do not rely on standard C18 HPLC methods without validation. Maleate and Fumarate often co-elute or have different Response Factors (RF).

Method	Suitability	Notes
HPLC (Reverse Phase)	High	Use a polar-embedded column (e.g., Aq-C18) or Ion Exchange. Mobile phase pH must be < 2.0 to suppress ionization and separate the acids.
H-NMR	Absolute	Maleate vinyl protons: ~6.3 ppm (singlet). Fumarate vinyl protons: ~6.8 ppm (singlet). Integration gives exact molar ratio.
UPLC	High	Required for trace detection (<0.05%) per ICH Q3A/B.

Interactive Troubleshooting Flowchart

Follow this logic tree to diagnose your specific issue.

Caption: Step-by-step diagnostic logic to isolate the source of isomerization.

FAQ: Rapid Response

Q: Can I remove Fumaric acid by recrystallization? A: Yes, but it is difficult. Because Fumaric acid is much less soluble, it often nucleates first, contaminating the Maleate salt. Filtration is better: Dissolve the crude Maleate salt in a solvent where the salt is soluble but Fumaric acid is not (e.g., cold Ethanol or Acetone), filter off the solid Fumaric acid, then crystallize the salt.

Q: What is the ICH limit for Fumaric acid? A: Fumaric acid is generally considered a low-toxicity impurity (Class 3 solvent/impurity). However, as a degradation product, it falls under ICH Q3B .

• Reporting Threshold: 0.05%[1][2]

• Identification Threshold: 0.10% (or 1.0 mg/day intake)

• Qualification Threshold: 0.15% (or 2.0 mg/day intake)

• Note: Since Fumaric acid is a GRAS (Generally Recognized As Safe) food additive, qualification is usually straightforward, but process control is preferred.

Q: Does the counter-ion affect isomerization? A: Yes. Bases that create a higher local pH (stronger bases) can accelerate the Michael addition pathway if they are not neutralized quickly.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• Duggan, H. et al. (2016). "Control of Maleic Acid to Fumaric Acid Isomerization in Pharmaceutical Salt Formation." Organic Process Research & Development.

• International Conference on Harmonisation (ICH). (2006).[1][3] Q3A(R2): Impurities in New Drug Substances.

• International Conference on Harmonisation (ICH). (2006).[1][3] Q3B(R2): Impurities in New Drug Products.

• Tateno, H. et al. (2021).[4] "Isomerization of Maleate Esters to Fumarate Esters." ACS Sustainable Chemistry & Engineering.[4] [4]

Sources

• 1. database.ich.org [database.ich.org]
• 2. US2764609A - Isomerization of dialkyl maleates to dialkyl fumarates - Google Patents [patents.google.com]
• 3. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: High-Purity Bis(2-hexyldecyl) Maleate Synthesis

Introduction: The "Purity Paradox" of BHDM

Bis(2-hexyldecyl) maleate (BHDM) is a critical lipid precursor, often employed in the synthesis of ionizable lipids for Lipid Nanoparticles (LNPs). Unlike standard esterifications, BHDM synthesis presents a unique "Purity Paradox":

• Steric Hindrance: The branched Guerbet alcohol (2-hexyldecanol) is sterically hindered, requiring high activation energy (heat/catalyst) to drive conversion.

• Isomerization Risk: The maleate double bond (cis) is thermodynamically less stable than the fumarate (trans) isomer. The very heat and acid catalysts required to overcome steric hindrance actively promote isomerization to the impurity (fumarate).

For pharma-grade applications, the fumarate isomer is a critical impurity that alters LNP packing and pKa. This guide provides the decision framework to navigate this trade-off.

Module 1: Catalyst Selection Matrix

User Question: I am currently using p-TSA, but my fumarate impurity is >5%. Should I switch to a metal catalyst or an enzyme?

Technical Response: Switching is strongly recommended. Sulfonic acids (p-TSA) are "isomerization engines" because they protonate the carbonyl oxygen, lowering the rotational barrier of the C=C bond.

For high-purity BHDM, you have two viable paths depending on your throughput vs. purity requirements:

Feature	Path A: Organotitanates (TnBT)	Path B: Biocatalysis (CAL-B)
Catalyst Identity	Tetra-n-butyl titanate (Tyzor® TnBT)	Candida antarctica Lipase B (Novozym® 435)
Mechanism	Lewis Acid coordination (Non-protonating)	Acyl-enzyme intermediate
Reaction Temp	160°C – 190°C	60°C – 80°C
Isomerization Risk	Moderate (Thermal risk only)	Zero (Stereospecific)
Conversion Speed	Fast (< 6 hours)	Slow (24–48 hours)
Workup	Complex (Hydrolysis required)	Simple (Filtration)
Best For	Scale-up (>1 kg), Cost-efficiency	Clinical Batches, Ultra-high purity (>99.5%)

Decision Logic Visualization

The following diagram illustrates the decision pathway based on your specific constraints.

Figure 1: Catalyst selection logic based on impurity tolerance and batch scale.

Module 2: The Organotitanate Protocol (Path A)

User Question: I selected TnBT (Titanium (IV) butoxide). How do I drive the reaction to completion without causing thermal isomerization?

Technical Response: The reaction between Maleic Anhydride and 2-hexyldecanol is an equilibrium reaction. Because you cannot use aggressive acids, you must rely on Le Chatelier’s Principle via aggressive water removal.

Optimized Protocol (Self-Validating)

• Stoichiometry: Charge Maleic Anhydride (1.0 eq) and 2-Hexyldecanol (2.05 eq). Note: Slight excess alcohol is easier to strip than unreacted anhydride.

• Catalyst Loading: Add TnBT at 0.3 wt% relative to total mass.

  • Why? Lower loading (<0.1%) stalls conversion; higher loading (>0.5%) complicates workup without increasing rate.

• Stepwise Heating (Critical):

  • Phase 1 (Mono-ester formation): Heat to 100°C for 1 hour (No vacuum). This ring-opens the anhydride.

  • Phase 2 (Diester formation): Ramp to 160°C slowly. Apply vacuum gradually (start at 100 mbar, ramp to <10 mbar).

• End-Point Control: Monitor Acid Value (AV).

  • Target: AV < 1.0 mg KOH/g.

  • Self-Validation: If AV plateaus > 5.0, your water removal is insufficient. Check vacuum trap efficiency.

Troubleshooting: The "Titanium Haze"

Issue: After the reaction, my oil is hazy or forms a gel upon cooling. Cause: Residual active titanate crosslinking with trace moisture. Fix: You must perform a Hydrolysis Workup .

• Cool reaction to 90°C.

• Add 2% water (by wt of batch) and 1% activated carbon .

• Stir vigorously at 90°C for 1 hour. This converts soluble Ti(OR)4 into insoluble TiO2/Ti(OH)x solids.

• Add a filter aid (Celite) and filter while hot. The filtrate should be sparkling clear.

Module 3: The Enzymatic Protocol (Path B - High Purity)

User Question: I need zero fumarate for a toxicity study. How do I run the enzymatic synthesis with such a bulky alcohol?

Technical Response: Lipases like CAL-B (Novozym 435) are effective but suffer from mass transfer limitations with viscous Guerbet alcohols. You must operate under solvent-free vacuum conditions to pull the equilibrium.

Protocol B: Solvent-Free Biocatalysis

• Setup: Reactor with overhead stirring and high-vacuum connection.

• Loading: Mix Maleic Anhydride (or Dimethyl Maleate, see note below) and 2-Hexyldecanol (1:2.2 ratio).

  • Note: Transesterification using Dimethyl Maleate (DMM) is often faster enzymatically than direct esterification with the anhydride, as the methanol byproduct is easier to strip than water.

• Catalyst: Add Immobilized CAL-B (5-10 wt% relative to monomers).

• Conditions:

  • Temperature: 70°C - 80°C (Do not exceed 85°C to preserve enzyme life).

  • Vacuum: 20 mbar.[1]

• Duration: 24–48 hours.

• Workup: Simple filtration to recover enzyme (reusable).

Why this works: Enzymes possess a rigid active site that sterically excludes the formation of the trans (fumarate) transition state. It is mechanistically impossible to generate the isomer under these conditions.

Module 4: Reaction Engineering & Equilibrium Control

User Question: My conversion stalls at 90% regardless of the catalyst. Why?

Technical Response: This is a thermodynamic limitation, not a kinetic one. 2-hexyldecanol is hydrophobic, but the esterification generates water. If water is not removed faster than it is generated, the reverse hydrolysis reaction dominates.

Process Flow Diagram: Equilibrium Shift

The following diagram depicts the critical water removal loop required for high conversion.

Figure 2: Equilibrium shift strategy via continuous water removal (Azeotropic or Vacuum).

Quantitative Comparison of Methods

Parameter	Acid Catalysis (Reference)	Titanate (Recommended)	Enzymatic (Premium)
Reaction Temp	140°C	160-180°C	75°C
Time to >98% Conv.	4-6 h	4-6 h	24-48 h
% Fumarate (Isomer)	2.0 - 8.0%	0.1 - 0.5%	< 0.01%
Color (APHA)	Yellow/Brown (>100)	Pale Yellow (<50)	Colorless (<10)
Acid Value (mg KOH/g)	High (requires wash)	Low (<0.5)	Low (<1.0)

References

• Isomerization Kinetics: Vancsó-Szmercsányi, I., et al. "Investigation of maleate–fumarate isomerization during esterification with various glycols." Journal of Polymer Science, 1961. Link

• Enzymatic Synthesis: Byrne, F. P., et al.[2] "Enzyme-catalyzed synthesis of malonate polyesters and their use as metal chelating materials."[2] Green Chemistry, 2021.[2] (Demonstrates CAL-B efficacy for diesters). Link

• Titanate Catalysis: Dorf Ketal. "Tyzor® Organic Titanates and Zirconates for Esterification." Technical Bulletin. (Industry standard for TnBT handling). Link

• Steric Effects in Esterification: Jansen, J. H., et al. "Understanding the Structure and Reactivity of Mixed Titanium(IV) Alkoxide... as Esterification Catalysts." ACS Sustainable Chemistry & Engineering, 2022.[3] Link

Sources

• 1. Enzyme-catalyzed synthesis of malonate polyesters and their use as metal chelating materials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 3. Understanding the Structure and Reactivity of Mixed Titanium(IV) Alkoxide and Tin(II)/(IV) Carboxylates as Esterification Catalysts – Hermans Research Group – UW–Madison [hermans.chem.wisc.edu]

Reducing color formation in bis(2-hexyldecyl) maleate synthesis

Technical Support Center: Low-Color Synthesis of Bis(2-hexyldecyl) Maleate

Executive Summary: The "Zero-Color" Challenge

Bis(2-hexyldecyl) maleate is a critical intermediate often used in personal care emollients and internal plasticizers. The synthesis involves the esterification of maleic anhydride with 2-hexyldecanol (a C16 Guerbet alcohol).

The Problem: Users frequently report the product turning yellow to amber (APHA/Hazen > 100) during the reaction. The Root Cause: This color is rarely due to the ester itself but rather a convergence of three factors:

• Oxidative Degradation: At high temperatures (>140°C), the maleate double bond is susceptible to radical attack, leading to conjugated oligomers (chromophores).

• Catalyst-Induced Charring: Strong Brønsted acids (e.g., p-TSA, Sulfuric Acid) dehydrate the Guerbet alcohol, creating alkenes that polymerize and darken.

• Isomerization: Uncontrolled thermal stress promotes the isomerization of cis-maleate to trans-fumarate, which has different solubility and reactivity profiles, often trapping colored impurities.

This guide provides a protocol engineered to maintain an APHA color < 20.

Troubleshooting & Diagnostics (Q&A)

Q1: My reaction mixture turns pink/purple initially and then brown. What is happening? A: This is the classic "Iron-Phenol" or "Iron-Enol" complex signature.

• Diagnosis: Trace iron (Fe³⁺) from stainless steel reactors or low-grade maleic anhydride is coordinating with the enol form of the maleate or impurities in the alcohol.

• Fix: Pass your 2-hexyldecanol through a silica/activated carbon column before use. Add a chelating agent (e.g., 0.1% Disodium EDTA) or use glass-lined reactors.

Q2: I am using p-Toluenesulfonic Acid (p-TSA) and getting dark amber products. Why? A: p-TSA is a strong oxidizing acid at high temperatures. It causes "micro-charring" of the alcohol and promotes radical polymerization of the maleate double bond.

• Recommendation: Switch to a Lewis Acid catalyst like Tetra-n-butyl titanate (TnBT) or a Heteropolyacid (e.g., H₄SiW₁₂O₄₀). These operate via coordination mechanisms that are far less aggressive toward the carbon backbone, significantly reducing color bodies.

Q3: The color is fine during reaction but darkens during vacuum stripping. How do I prevent this? A: This is thermal oxidation. The maleate double bond is highly reactive.[1]

• Fix: You must break the vacuum with Nitrogen , not air. Even trace oxygen at 150°C will instantly form peroxides that degrade into yellow chromophores. Add a hindered phenolic antioxidant (e.g., BHT or Irganox 1010) at 500 ppm before the stripping step.

Optimized Low-Color Synthesis Protocol

Objective: Synthesize Bis(2-hexyldecyl) maleate with APHA < 20 and Acid Value < 0.5 mg KOH/g.

Materials

• Reactant A: Maleic Anhydride (Briquettes, >99.5%)

• Reactant B: 2-Hexyldecanol (Guerbet Alcohol, C16), molar excess 2.1:1

• Catalyst: Tetra-n-butyl titanate (TnBT) or Zirconium(IV) acetylacetonate (0.1 wt% of total mass). Note: Avoid Sulfuric Acid.

• Entrainer: Xylene or Toluene (for azeotropic distillation).

Step-by-Step Workflow

• Inerting (Critical): Purge the reactor with Nitrogen (N₂) for 30 minutes before heating. Maintain a continuous N₂ sparge (subsurface) throughout the reaction.

• Mono-Ester Formation (Exothermic):

  • Charge molten Maleic Anhydride and 2-Hexyldecanol.

  • Heat to 80°C without catalyst. Hold for 1 hour. This forms the mono-ester without coloring.

• Di-Esterification (Catalytic Phase):

  • Add the Titanate catalyst and Entrainer.

  • Ramp temperature to 140°C - 150°C . Do not exceed 160°C.

  • Collect water via a Dean-Stark trap.[2]

• End-Point Determination:

  • Monitor Acid Value (AV). Stop when AV < 1.0.

• Catalyst Neutralization (The "Polishing" Step):

  • Cool to 90°C.

  • Add 2% wt.[2] water (relative to batch) and stir for 30 mins to hydrolyze the titanate catalyst. The mixture will turn hazy (TiO₂ precipitate).

  • Add 0.5% Activated Carbon and 0.5% Bleaching Earth. Stir for 1 hour.

• Filtration: Filter hot (80°C) through a diatomaceous earth (Celite) bed.

• Stripping: Remove entrainer and excess alcohol under high vacuum (5 mbar) at 150°C. Break vacuum with Nitrogen.

Comparative Data: Catalyst Impact on Color

The choice of catalyst is the single biggest variable in color formation.

Catalyst System	Reaction Time (hrs)	Final Color (APHA)	Yield (%)	Notes
Sulfuric Acid	4.0	> 150 (Amber)	92%	High charring; requires extensive alkali wash.
p-TSA	5.5	80 - 100 (Yellow)	94%	Standard industrial grade; difficult to decolorize.
Tetra-n-butyl Titanate	6.0	< 20 (Water White)	98%	Requires hydrolysis step; excellent thermal stability.
Heteropolyacid (HPA)	3.5	25 - 30 (Pale)	96%	Fast kinetics; reusable solid catalyst.

Mechanism of Color Formation

The following diagram illustrates the competing pathways: the desired esterification versus the parasitic side reactions that generate color.

Caption: Reaction pathways showing the divergence between the clean titanate-catalyzed route (Green) and the high-color oxidative/acid-catalyzed side reactions (Red).

References

• Google Patents. (2017). CN106928057B - Method for synthesizing maleic acid di(2-ethylhexyl) ester using heteropolyacid catalyst.

• MDPI. (2001). Synthesis of Bis(2,2,6,6-tetramethyl-4-piperidinyl) Maleate using Titanate Catalysts. Retrieved from [Link]

• Snowhite Chemical Co. (2026). Maleic Anhydride: Properties, Applications & Industrial Uses. Retrieved from [Link]

• ResearchGate. (2023). Efficacy of Heterogeneous Catalysts in Esterification of Maleic Acid. Retrieved from [Link]

Sources

• 1. snowhitechem.com [snowhitechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Optimizing vacuum distillation parameters for bis(2-hexyldecyl) maleate

Technical Support Center: Vacuum Distillation of Bis(2-hexyldecyl) Maleate

Ticket ID: #VD-BHDM-OPT Subject: Optimization of Distillation Parameters & Troubleshooting Guide Assigned Specialist: Senior Application Scientist, Separation Technology Group[1]

Executive Summary: The Thermal Challenge

Bis(2-hexyldecyl) maleate (C₃₆H₆₆O₄, MW ~562.9 g/mol ) presents a specific challenge in purification: it combines a high molecular weight with thermal lability .[1] Unlike simple fatty esters, the maleate double bond is prone to cis-trans isomerization (forming the solid/cloudy fumarate isomer) and polymerization under prolonged heat stress.

Standard Batch Distillation is often unsuitable for this molecule due to the long residence time required to vaporize a C36 ester.[1] We strongly recommend Short Path Distillation (SPD) or Wiped Film Evaporation (WFE) to minimize thermal history.[1]

Core Operational Parameters (SPD/WFE)

The following parameters serve as a baseline for a standard 2-stage Short Path Distillation unit (Stage 1: Degassing, Stage 2: Product Distillation).

Parameter	Stage 1: Degassing/Light Ends	Stage 2: Product Distillation	Scientific Rationale
Vacuum Level	20 – 30 mbar	< 0.05 mbar (Ultimate Vacuum)	Deep vacuum is critical to lower the BP of the C36 ester below its isomerization threshold (~200°C).[1]
Evaporator Temp	120°C – 140°C	175°C – 195°C	Stage 1 removes residual alcohols/solvents.[1] Stage 2 distills the main ester. Note: Do not exceed 210°C.[1]
Condenser Temp	40°C	60°C – 75°C	The product is viscous.[1] The condenser must be warm enough to prevent the product from freezing/gumming on the coils.
Wiper Speed	300 – 400 RPM	350 – 450 RPM	High turbulence minimizes the boundary layer, improving heat transfer and reducing residence time.
Feed Rate	Moderate	Conservative (Drop-wise)	Lower feed rates ensure a thin film, preventing "fillet" formation which insulates the fluid and requires higher wall temps.

Troubleshooting Guide: Q&A

Category A: Product Quality (Purity & Appearance)

Q1: My distillate is turning yellow or amber. Is this oxidation? A: It is likely a combination of oxidation and thermal degradation .[1]

• Diagnosis: If the color appears during distillation, your system likely has a micro-leak (oxygen ingress at high T).[1] If the color appears after storage, it is auto-oxidation.[1]

• Corrective Action:

  • Leak Check: Perform a pressure rise test.[1] The system should hold <0.05 mbar with the pump isolated for 5 minutes.

  • Temperature Drop: Reduce Evaporator Temperature by 10°C and reduce Feed Rate by 20% to compensate.

  • Inerting: Ensure the feed vessel is sparged with Nitrogen (N₂) prior to the run.[1]

Q2: The product is cloudy or precipitating solids after cooling. What happened? A: This is the hallmark of Maleate-to-Fumarate Isomerization .

• Mechanism: Maleates are cis-isomers (liquid).[1] Under heat and catalytic conditions, they isomerize to trans-fumarates, which are often crystalline solids with much higher melting points.[1]

• Root Cause:

  • Residual Catalyst: Did you neutralize the esterification acid catalyst (e.g., PTSA, H₂SO₄) completely? Even trace acids catalyze isomerization at distillation temps [1].[1]

  • Excessive Thermal History: Batch distillation residence times (hours) favor this conversion.[1]

• Protocol Fix: Wash the crude feed with 5% NaHCO₃ and ensure pH is neutral (7.0) before loading. Switch to SPD to reduce heat exposure from hours to seconds.[1]

Q3: I am seeing "bumping" or splashing in the evaporator. A: This indicates residual volatiles (water or unreacted alcohol).[1]

• The Fix: You cannot distill the C36 ester if the feed contains >1% volatiles. Run a "Degassing Pass" first (Stage 1 parameters above) to strip water/alcohol.[1] If the vacuum fluctuates wildly, your feed is too wet.

Category B: Yield & Separation

Q4: My yield is low; the product is staying in the residue (bottoms). A: The "Mean Free Path" is likely obstructed, or the temperature is insufficient for the vacuum level.

• Adjustment:

  • Check Vacuum: If you are at 0.5 mbar, you likely need 0.05 mbar.[1] The boiling point drops logarithmically with pressure.

  • Increase Condenser Temp: If the condenser is too cold (<50°C), the viscous C36 ester may be supercooling and not flowing down to the collection flask, effectively "refluxing" back into the residue.

Step-by-Step Optimization Protocol

Phase 1: Feed Preparation (Critical)

• Neutralization: Wash crude ester with dilute sodium bicarbonate.[1] Verify aqueous phase pH is neutral.[1]

• Drying: Dry organic phase over Magnesium Sulfate (MgSO₄) or strip solvents via Rotary Evaporator.[1] Water is the enemy of high-vacuum stability.

Phase 2: The "Distillation Curve" Experiment Do not commit the whole batch immediately. Run a 100mL pilot.

• Set Vacuum to ultimate (<0.05 mbar).[1]

• Set Condenser to 60°C.

• Start Wiper at 400 RPM.[1]

• Ramp 1: Set Evaporator to 160°C. Feed at 2 mL/min.

  • Observation: Collect Distillate (D) and Residue (R).[1] Analyze D by GC/HPLC.

• Ramp 2: If no distillate appears, increase Evaporator to 175°C.

• Ramp 3: Increase to 190°C.

  • Stop Condition: If smoke/fumes appear in the vacuum trap or color degrades, you have exceeded the thermal limit.

Phase 3: Continuous Operation Once the onset temperature (T_onset) is found (e.g., 180°C), set the process temperature to T_onset + 15°C and adjust feed rate to maintain a steady meniscus in the wiper basket.

Diagnostic Logic Tree (Isomerization vs. Degradation)

The following diagram illustrates the decision logic for troubleshooting product quality issues during the distillation of maleate esters.

Figure 1: Diagnostic logic for identifying the root cause of quality failures in maleate ester distillation.

References

• Isomerization of Dialkyl Maleates: Title: "Process for isomerizing alkyl maleates to alkyl fumarates" Source: Google Patents (US2764609A) URL:[1]

• Short Path Distillation Mechanics: Title: "What Are The Problems With Short Path Distillation?" Source: Achieve Chem URL:[Link]

• General Distillation Troubleshooting: Title: "Troubleshooting Distillation Column Malfunctions" Source: Ship & Shore Environmental URL:[Link]

Sources

• 1. Bis(2-ethylhexyl) maleate(142-16-5) MSDS Melting Point Boiling Point Density Storage Transport [chemicalbook.com]

Overcoming slow reaction rates in Guerbet alcohol esterification

Welcome to the Technical Support Center for Advanced Lipid and Ester Synthesis.

As a Senior Application Scientist, I frequently consult with researchers and drug development professionals who are struggling with the esterification of Guerbet alcohols . Unlike linear fatty alcohols, Guerbet alcohols (e.g., 2-octyldodecanol) possess a unique

-branched structure. While this branching imparts exceptional oxidative stability, high fluidity, and a low pour point—making them ideal for prodrug nanoassemblies and biolubricants—it introduces severe steric hindrance around the primary hydroxyl group.

This physical barrier restricts the approach of the carboxylic acid and inhibits the formation of the tetrahedral intermediate during Fischer esterification, leading to notoriously slow reaction kinetics. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to accelerate these reactions without compromising product integrity.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: I am using standard acid catalysis (e.g., pTSA) at 120°C, but my conversion is stalled at 60% after 12 hours. Why is the reaction plateauing? A1: The

-branching of Guerbet alcohols significantly increases the activation energy required for the carboxylic acid to attack the hydroxyl group. At standard temperatures, the forward reaction rate is too slow to outpace the reverse hydrolysis reaction.

• The Fix: You must forcefully drive the equilibrium forward by continuously removing the water byproduct. Upgrade your setup to include a Dean-Stark apparatus combined with high vacuum (e.g., 10–50 mbar) and increase the temperature to 150–180°C[1]. The vacuum ensures that water is stripped from the reaction matrix the moment it forms, preventing the reverse reaction.

Q2: My substrates (e.g., unsaturated fatty acids or sensitive APIs) degrade or polymerize at the high temperatures required for chemical esterification. What are my alternatives? A2: For thermally sensitive compounds, you must abandon thermodynamic brute force and switch to biocatalysis. Immobilized lipases, specifically Candida antarctica Lipase B (commercially known as Novozym® 435 or Lipozyme® 435), excel at accommodating bulky substrates due to their large hydrophobic binding pockets[2].

• The Fix: Perform a solvent-free enzymatic esterification at 70°C. The enzyme's active site stabilizes the transition state, bypassing the high thermal energy requirement and preventing thermal degradation[3].

Q3: I need rapid turnaround times for screening Guerbet ester libraries. Both standard chemical and enzymatic methods take hours to days. How can I accelerate this? A3: Microwave-assisted esterification is the optimal choice for high-throughput synthesis. Microwave irradiation directly couples with the polar functional groups (hydroxyl and carboxyl), causing localized superheating and rapid molecular collision.

• The Fix: Utilizing a dedicated microwave synthesizer can reduce reaction times from 15 hours to just 15 minutes while achieving >98% conversion[4].

Part 2: Quantitative Performance Comparison

To help you select the right approach for your specific workflow, the following table summarizes the expected kinetics and conditions for Guerbet alcohol esterification based on recent empirical data.

Esterification Method	Catalyst	Temp (°C)	Time	Expected Conversion	Best Suited For
Standard Fischer	p-Toluenesulfonic acid (0.1%)	120°C	12–24 h	60–75%	Simple, non-sensitive bulk synthesis.
Vacuum / Dean-Stark	p-Toluenesulfonic acid (0.5%)	150–180°C	6–8 h	>95%	Highly stable biolubricants and estolides[1].
Enzymatic (Solvent-Free)	Novozym® 435 (10 wt%)	70°C	6–12 h	85–93%	Thermally sensitive prodrugs and cosmetics[3].
Microwave-Assisted	p-Toluenesulfonic acid (1.0%)	130°C	15 min	>98%	High-throughput library screening[4].

Part 3: Validated Experimental Protocols

A robust protocol must be a self-validating system. The following methodologies include built-in analytical checkpoints to ensure the reaction is proceeding as intended.

Protocol A: High-Vacuum Dean-Stark Chemical Esterification

Mechanism: Overcoming steric hindrance via high thermal energy and Le Chatelier's principle.

• Preparation: In a 3-neck round-bottom flask equipped with an overhead stirrer, a Dean-Stark trap, and a double-jacketed water condenser, combine the Guerbet alcohol and the carboxylic acid in a 1:1.05 molar ratio.

• Catalysis: Add 0.5% (w/w) p-Toluenesulfonic acid (pTSA).

• Heating & Vacuum: Heat the mixture to 150°C while stirring at 500 rpm. Gradually apply a high vacuum (down to 50 mbar).

• Self-Validation Checkpoint 1 (Water Collection): Monitor the Dean-Stark trap. The theoretical volume of water (1 mole of water per mole of ester) should be collected within the first 4 hours. If water collection stops prematurely, check for vacuum leaks.

• Self-Validation Checkpoint 2 (Acid Value): After 6 hours, withdraw a 1 mL aliquot. Titrate with 0.1 N KOH. The reaction is complete when the Acid Value (AV) drops below 2.0 mg KOH/g[1].

• Workup: Cool to 80°C, break the vacuum, and wash the organic layer with hot brine to remove the acid catalyst. Dry over anhydrous sodium sulfate and filter.

Protocol B: Solvent-Free Enzymatic Esterification

Mechanism: Lowering activation energy via enzymatic transition-state stabilization.

• Preparation: In a thermostated batch tank reactor, combine the Guerbet alcohol and the fatty acid (molar ratio 1:1.5 to push the equilibrium)[3].

• Enzyme Addition: Add 10% (w/w) Novozym® 435 (immobilized Candida antarctica Lipase B)[3]. Do not use solvents; the substrates act as their own solvent, which increases the effective concentration and reaction rate[2].

• Incubation: Stir gently (150 rpm to avoid shearing the immobilized enzyme beads) at 70°C. Apply a mild vacuum (200 mbar) to continuously evaporate the water byproduct.

• Self-Validation Checkpoint (TLC): At 4 hours and 8 hours, spot the mixture on a silica TLC plate (Eluent: Hexane/Ethyl Acetate 9:1). The disappearance of the Guerbet alcohol spot confirms reaction progression.

• Workup: Simply filter the mixture through a sintered glass funnel to recover the Novozym® 435 beads (which can be washed with hexane and reused for up to 10 cycles).

Part 4: System Workflows & Mechanistic Visualization

Mechanistic pathways to overcome steric hindrance in Guerbet alcohol esterification.

Troubleshooting logic tree for optimizing slow esterification reactions.

Part 5: References

• Synthesis of Guerbet Alcohol Acrylate Aided by Microwave Scientific.net URL:[Link]

• Bio-lubricants based on Guerbet Alcohol and Ricinoleic Estolides: Effect of Structure on physiochemical and tribological properties SSRN URL:[Link]

• Guerbet Alcohols, Ideal Substrates for the Sustainable Production of Branched Esters ResearchGate / MDPI URL:[Link]

• Assessment of process variables on 2-ethylhexyl palmitate production using Novozym 435 as catalyst in a solvent-free system ResearchGate URL:[Link]

Sources

• 1. papers.ssrn.com [papers.ssrn.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Synthesis of Guerbet Alcohol Acrylate Aided by Microwave | Scientific.Net [scientific.net]

Purification strategies for removing acid catalysts from maleate diesters

Technical Support Center: Purification Strategies for Maleate Diesters

Executive Summary

In the synthesis of maleate diesters (e.g., dimethyl, diethyl, or dibutyl maleate), the removal of the acid catalyst (p-Toluenesulfonic acid, Sulfuric acid, or Methanesulfonic acid) is the critical quality attribute (CQA) determining product stability. Residual acidity acts as a catalyst for two primary degradation pathways: hydrolysis (reverting to maleic acid/alcohol) and isomerization (conversion to the thermodynamically stable fumarate).

This guide replaces generic "wash until neutral" instructions with precision protocols designed to preserve the cis-geometry of the maleate backbone while ensuring <0.05% residual acidity.

Module 1: Aqueous Neutralization Strategies

For workflows utilizing homogeneous catalysts (e.g.,

, pTSA).

The Challenge: Saponification & Emulsion

Maleate esters are prone to base-catalyzed hydrolysis (saponification) during neutralization, particularly because the cis-geometry creates steric strain that can accelerate ring-closing hydrolysis to maleic anhydride intermediates or mono-esters under aggressive basic conditions.

Q: How do I neutralize strong acid catalysts without hydrolyzing my ester?

A: You must use a Thermal-Quench, Gradient-Neutralization protocol. Never dump concentrated base into a hot reaction mixture.

Protocol 1: The "Cold-Gradient" Wash

• Thermal Quench: Cool the reaction mixture to <10°C immediately after the reaction reaches conversion. This kinetically inhibits both hydrolysis and isomerization.

• Solvent Dilution: Dilute the crude mixture with a hydrophobic solvent (e.g., Toluene, Ethyl Acetate, or MTBE) at a 2:1 ratio (Solvent:Crude). This reduces the local concentration of ester at the aqueous interface.

• First Wash (Bulk Acid Removal): Wash with ice-cold water or saturated brine (1:1 vol).

  • Why: This removes the bulk of the strong acid (

    , pTSA) and unreacted alcohol without introducing base, preserving the ester.

• Second Wash (Neutralization): Wash with 5%

  (aq) .

  • Critical: Do not use NaOH or KOH. Strong bases promote rapid saponification. Bicarbonate is mild enough to neutralize strong acids without attacking the ester linkage at low temperatures.

  • Troubleshooting: If emulsions form, add solid NaCl to increase ionic strength or filter through a pad of Celite.

• Final Polish: Wash with distilled water to remove residual salts, then dry over anhydrous

  .

Q: I see "rag layers" (emulsions) during the bicarbonate wash. How do I fix this?

A: Maleate esters, especially those with longer chains (butyl, octyl), act as surfactants.

• Immediate Fix: Add a small amount of methanol (1-2% vol) to the separatory funnel to break surface tension, or use centrifugation .

• Prevention: Ensure the crude mixture is fully dissolved in the organic solvent before adding the aqueous phase. Avoid vigorous shaking; use gentle inversion (rocking) for 2 minutes.

Module 2: Solid-Phase Purification (Water-Free)

Recommended for high-value APIs or hydrolytically unstable esters.

The Challenge: Avoiding Water Entirely

Aqueous workups generate waste and introduce moisture, which requires rigorous drying. Solid-phase strategies remove acid via adsorption or ion exchange.

Q: Can I remove pTSA without an aqueous workup?

A: Yes. Using Basic Alumina or Anion Exchange Resins is often superior for small-scale (<50g) purification.

Protocol 2: The Adsorption Filtration

• Preparation: Dilute the crude reaction mixture with a non-polar solvent (e.g., Hexanes or Toluene).

• Adsorbent Selection:

  • Basic Alumina (Activity I): Excellent for scavenging pTSA and sulfuric acid.

  • Polyvinylpyridine (PVP) Resin: A solid base scavenger that binds acids.

• Filtration: Pass the solution through a plug of the adsorbent.

  • Ratio: Use ~5g of Alumina per 1g of acid catalyst used.

• Validation: Spot a drop of the filtrate on wet pH paper. It should be neutral (pH 6-7).

• Concentration: Evaporate the solvent under reduced pressure.

Module 3: The Isomerization Trap (Maleate vs. Fumarate)

The Mechanism of Failure

The conversion of cis-maleate to trans-fumarate is acid-catalyzed. A proton coordinates to the carbonyl oxygen, reducing the double-bond character of the C=C bond, allowing rotation. Once rotated to the trans position, it locks into the thermodynamically stable fumarate form.

Key Insight: This process is temperature-dependent .[1] If you attempt to distill your product while trace acid remains, the heat of the distillation pot will drive isomerization.

Visualization: Isomerization Risk Pathway

Caption: Figure 1. The Critical Path for Maleate Purification. Note that the presence of acid during any heating step (Distillation) inevitably leads to Fumarate formation.

Q: My GC/NMR shows 5-10% Fumarate after distillation. What went wrong?

A: You likely distilled the product while it was still slightly acidic. Corrective Action:

• Pre-Distillation Check: Before heating the pot, take a small aliquot, mix with water, and check pH. It must be neutral.

• Add a Buffer: Add 1-2% solid

  or directly into the distillation flask. This acts as an in-situ acid scavenger during the distillation process to neutralize any liberated acid.

• Lower Temperature: Use high vacuum (<5 mbar) to keep the pot temperature below 100°C.

Summary of Quantitative Data

Parameter	Standard Aqueous Wash	Cold-Gradient Wash (Recommended)	Solid-Phase Extraction
Acid Removal Efficiency	95-98%	>99%	>99.5%
Product Yield	85-90%	92-95%	90-93%
Isomerization Risk	High (if exothermic)	Low	Very Low
Water Content	High (requires drying)	Moderate	Negligible
Throughput	High (Industrial)	Moderate	Low (Lab Scale)

References

• Synthesis and Purification of Esters: BenchChem. (2025).[1] Optimization of Reaction Conditions for Maleate Ester Synthesis. Retrieved from

• Isomerization Mechanisms: Lam, Y.-P., et al. (2021).[2] Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters. Journal of Organic Chemistry. Retrieved from

• Solid Acid Catalysts & Resins: Samyang Trilite. (n.d.). Ion Exchange Resin for Catalyst Applications. Retrieved from

• Thermal Stability & Degradation: DTIC. (1962). Thermal Stability of Aliphatic Diesters. Retrieved from

• General Workup Procedures: Vogel, A.I. Vogel's Textbook of Practical Organic Chemistry. (Standard Reference for Organic Workups).

• Neutralization Safety: Lab Alley. (2024).[3][4] How to Neutralize Sulfuric Acid Safely. Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Zwitterion-Catalyzed Isomerization of Maleic to Fumaric Acid Diesters [organic-chemistry.org]
• 3. laballey.com [laballey.com]
• 4. youtube.com [youtube.com]

Technical Support Center: Mastering Molecular Weight Distribution in Maleate Copolymers

Welcome to the technical support center for controlling the molecular weight (MW) and molecular weight distribution (MWD) of maleate copolymers. This guide is designed for researchers, scientists, and drug development professionals who are actively working with these unique polymers. Here, you will find in-depth answers to common challenges, troubleshooting strategies for when your experiments don't go as planned, and detailed protocols to refine your polymerization techniques.

Maleic anhydride (MAn) and its derivatives are a fascinating class of monomers that can lead to highly functional copolymers.[1][2] However, the inherent reactivity of maleic anhydride, particularly its tendency toward alternating copolymerization with electron-rich monomers like styrene, presents unique challenges in controlling the final polymer's molecular weight and polydispersity index (PDI).[1][3] This guide will equip you with the knowledge to navigate these challenges effectively.

Troubleshooting Guides & FAQs

This section is structured to address the most pressing issues encountered during the synthesis of maleate copolymers.

High Polydispersity Index (PDI)

Q1: My Gel Permeation Chromatography (GPC) results show a high PDI (>1.8) for my maleate copolymer synthesized via conventional free radical polymerization. What are the likely causes and how can I achieve a narrower MWD?

A1: A high PDI in conventional free radical polymerization of maleate copolymers is a common issue stemming from several factors. Let's break down the potential causes and solutions.

Root Causes of High PDI:

• Chain Transfer Reactions: The anhydride functionality in maleic anhydride can make the alkene hydrogen atoms susceptible to chain transfer reactions, which can lead to the formation of lower molecular weight polymers and broaden the MWD.[1]

• Varying Monomer Reactivity: Maleic anhydride often exhibits significantly different reactivity ratios compared to its comonomer.[4] This can lead to a drift in the composition of the monomer feed as the reaction progresses, resulting in polymer chains of varying lengths and compositions.

• Initiator Concentration and Half-Life: The type and concentration of the initiator play a crucial role. A high initiator concentration can lead to a higher number of shorter chains, while an initiator with a long half-life at the reaction temperature might result in continuous initiation throughout the polymerization, broadening the MWD.[5][6][7]

• Temperature Fluctuations: Poor temperature control can lead to variations in the rates of initiation, propagation, and termination, all of which contribute to a broader MWD.[8][9]

Solutions and Experimental Protocols:

To achieve a narrower PDI, consider implementing Controlled Radical Polymerization (CRP) techniques. Reversible Addition-Fragmentation chain-Transfer (RAFT) polymerization is particularly effective for controlling the polymerization of a wide range of monomers, including maleates.[10]

Experimental Protocol: RAFT Polymerization of a Styrene-Maleic Anhydride Copolymer

This protocol provides a starting point for synthesizing a well-defined styrene-maleic anhydride (SMA) copolymer with a target molecular weight and low PDI.

Materials:

• Styrene (inhibitor removed)

• Maleic Anhydride (recrystallized)

• 2-Cyano-2-propyl dodecyl trithiocarbonate (CPDT) (RAFT agent)

• Azobisisobutyronitrile (AIBN) (Initiator)

• Anhydrous 1,4-Dioxane (Solvent)

Procedure:

• Reaction Setup: In a Schlenk flask equipped with a magnetic stir bar, dissolve styrene, maleic anhydride, CPDT, and AIBN in anhydrous 1,4-dioxane. The molar ratio of [Monomers]:[RAFT Agent]:[Initiator] is critical for controlling the molecular weight. A typical starting ratio is 200:1:0.2.

• Degassing: Subject the reaction mixture to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.

• Polymerization: Immerse the sealed flask in a preheated oil bath at the desired temperature (e.g., 70°C). Allow the reaction to proceed for the desired time.

• Termination and Precipitation: Quench the polymerization by immersing the flask in an ice bath. Precipitate the copolymer by slowly adding the reaction mixture to a large excess of a non-solvent (e.g., cold methanol).

• Purification and Drying: Filter the precipitated polymer, wash it with fresh non-solvent, and dry it under vacuum to a constant weight.

Characterization:

• Determine the molecular weight (Mn, Mw) and PDI using Gel Permeation Chromatography (GPC) or Size Exclusion Chromatography (SEC).[11][12][13]

• Confirm the copolymer composition using Nuclear Magnetic Resonance (¹H NMR) spectroscopy.[14]

Controlling Target Molecular Weight

Q2: I am trying to synthesize a low molecular weight maleate copolymer, but my product consistently has a higher molecular weight than intended. How can I better control the molecular weight?

A2: Achieving a specific target molecular weight requires careful control over several reaction parameters. Here’s a breakdown of key factors and how to adjust them.

Key Parameters for Molecular Weight Control:

Parameter	Effect on Molecular Weight	Rationale
[Monomer]/[Initiator] Ratio	Decreasing the ratio leads to lower MW.	A higher concentration of initiator generates more polymer chains, resulting in shorter average chain lengths.[6][15]
Chain Transfer Agent (CTA)	Increasing the CTA concentration leads to lower MW.	CTAs interrupt the growth of polymer chains by transferring the radical, leading to the formation of shorter chains.[][17][18] Common CTAs include thiols like dodecyl mercaptan.[]
Reaction Temperature	Increasing the temperature generally leads to lower MW.	Higher temperatures increase the rates of both initiation and chain transfer reactions, both of which contribute to the formation of shorter polymer chains.[8]
Monomer Feed Ratio	Can influence MW, especially in systems with disparate reactivity ratios.	In some cases, a higher fraction of maleic anhydride in the feed can lead to lower molecular weight polymers due to increased chain transfer.[1]

Troubleshooting Workflow for MW Control:

Caption: Troubleshooting workflow for high molecular weight.

Bimodal Molecular Weight Distribution

Q3: My GPC results are showing a bimodal distribution. What could be causing this, and how can I resolve it?

A3: A bimodal MWD suggests the presence of two distinct polymer populations with different average molecular weights. This can arise from several sources during polymerization.

Potential Causes of Bimodal Distribution:

• Mixed Initiation Mechanisms: If there are multiple initiation pathways occurring at different rates (e.g., thermal self-initiation alongside a chemical initiator), it can lead to two different polymer populations.

• Poor Solubility/Phase Separation: If the growing polymer chains become insoluble in the reaction medium at a certain length, they may precipitate or form micelles, leading to different polymerization kinetics for the soluble and insoluble phases.[19]

• Impure Monomers or Initiator: Impurities in the monomers or initiator can act as inhibitors or chain transfer agents, leading to the formation of a separate, lower molecular weight population.

• Mid-reaction Changes: A sudden change in reaction conditions, such as an unintentional temperature spike or the addition of more initiator mid-reaction, can initiate a new population of chains.

Strategies for Achieving a Monomodal Distribution:

• Purify Monomers and Initiator: Ensure all reactants are of high purity. Recrystallize solid monomers like maleic anhydride and distill liquid monomers to remove inhibitors and other impurities.

• Optimize Solvent System: Choose a solvent that effectively solubilizes both the monomers and the resulting copolymer throughout the entire reaction.

• Ensure Homogeneous Reaction Conditions: Maintain consistent and vigorous stirring to ensure uniform temperature and concentration of all species throughout the reaction vessel.

• Controlled Polymerization Techniques: As mentioned previously, techniques like RAFT polymerization are designed to ensure that all chains grow at a similar rate, which is highly effective in preventing bimodal distributions.[10]

Analytical Techniques for Characterization

A thorough understanding of your maleate copolymer's molecular weight and distribution is essential. Here is a summary of key analytical techniques.

Technique	Principle	Information Obtained
Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)	Separates polymers based on their hydrodynamic volume in solution.[11][13]	Provides number-average molecular weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI).[11][20]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Analyzes the magnetic properties of atomic nuclei to provide detailed structural information.[11][20]	Can be used to determine copolymer composition and, in some cases, end-group analysis for calculating Mn.[11][14]
Mass Spectrometry (MS)	Ionizes the polymer and measures the mass-to-charge ratio.[21]	Provides direct information on the molecular weight of the polymer, particularly useful for well-defined polymers with narrow MWDs.[21]
Light Scattering (DLS and SLS)	Measures the scattering of light by polymer molecules in solution.[21]	Dynamic Light Scattering (DLS) provides information on size heterogeneity, while Static Light Scattering (SLS) can determine the weight-average molecular weight (Mw).[21]

Experimental Workflow for Polymer Characterization:

Caption: Workflow for polymer characterization.

References

• Top Analytical Techniques for Characterizing Custom Polymers. (2025, June 6). Google Cloud.
• What Are the Methods for Determining the Molecular Weight Distribution of Polymers. MtoZ Biolabs.
• Maleic Anhydride and Its Derivatives: A Brief Review of Reactivity and Properties in Radical (Co)Polymerizations. (2025, October 8). PMC.
• Kinetic study of butyl vinyl ether and maleic anhydride copolymerization. Google Scholar.
• Kinetic Investigations of Reactions with Maleic Anhydride Copolymers and Model Compounds. Marcel Dekker Inc..
• Molecular Weight Characterization of Polymers. Science.eus.
• Determination of Molecular Weight Distribution (GPC/SEC). AIMPLAS.
• An Overview of Analytical Techniques for Polymer Characterization Polymer Analysis. (2025, October 14). YouTube.
• Hydrolysis of maleic anhydride in copolymerization with acrylic acid. Benchchem.
• Influence of RAFT Agent on the Mechanism of Copolymerization of Polypropylene Glycol Maleinate with Acrylic Acid. PMC.
• Chain Transfer Agents. BOC Sciences.
• Modeling And Kinetic Study On Semi-batch Aqueous Solution Copolymerization Of Acrylic Acid And Maleic Anhydride. (2014, June 30). Globe Thesis.
• Achieving molecular weight distribution shape control and broad dispersities using RAFT polymerizations. Polymer Chemistry (RSC Publishing).
• The Copolymerization of Styrene and Maleic Anhydride. ACS Publications.
• Achieving Molecular Weight Distribution Shape Control and Broad Dispersities using RAFT Polymerizations. (2021, April 8). The Royal Society of Chemistry.
• Free radical copolymerization of styrene and maleic anhydride : kinetic studies at low and intermediate conversion. (1994, January 1). TUE Research portal.
• Precise Control of Both Dispersity and Molecular Weight Distribution Shape by Polymer Blending. PMC.
• Copolymerization. IV. Effects of Temperature and Solvents on Monomer Reactivity Ratios. Journal of the American Chemical Society.
• Controlled Radical Polymerization Guide. Sigma-Aldrich.
• Controlling polymer properties through the shape of the molecular-weight distribution. Nature Reviews Materials.
• Living free radical polymerization with reversible addition – fragmentation chain transfer (the life of RAFT). Elsevier.
• One-Step Poly(styrene-alt-maleic anhydride). Squarespace.
• Effect of the Free Radical Initiator on the Production of Castor Oil Maleate Oligomers. (2025, May 1). ACS Omega.
• Chain transfer. Wikipedia.
• RAFT Polymerization Overview. (2020, February 17). YouTube.
• Synthesis and Characterization of Maleic Anhydride-Methyl Methacrylate Co-Monomer Grafted Polyethylene Wax for Hot Waxed Wood Process. (2022, October 7). MDPI.
• The effect of monomer feed ratios on copolymer conversion and molecular weight. ResearchGate.
• Controlled radical depolymerization: Structural differentiation and molecular weight control. (2024, January 11). Research Collection.
• The molecular weight distribution of the styrene-castor oil maleate... ResearchGate.
• Control of molecular-weight distribution in step-growth polymerization:the intermediate monomer feed method. Kao Corporation.
• Effect of temperature on the molecular weight of copolymers. Conditions. ResearchGate.
• Universal (Switchable) RAFT Agents for Well-Defined Block Copolymers. Sigma-Aldrich.
• Free Radical Polymerization of Styrene and Maleimide Derivatives: Molecular Weight Control and Application as a Heat Resistance Agent. (2025, April 22). MDPI.
• Research on Heat-Resistant Styrenic Polymer. NIPPON STEEL TECHNICAL REPORT.
• Effect of initiator type and concentration on polymerization rate and molecular weight in the bimolecular nitroxide‐mediated r. ResearchGate.
• Determining chemospecificity in reactions with chain transfer agent and corresponding radical via evaluation of molecular weight dependency of apparent comonomer reactivity ratios. (2016, November 4). RSC Publishing.
• Controlled Free Radical Polymerization. Swaminathan Sivaram.
• Controlled Copolymerization of styrene-divinylbenzene in the presence of TEMPO. Aidic.
• Radical copolymerization reactivity of maleate-terminated poly(ethylene glycol) with vinylbenzyl-terminated polystyrene macromon. Polymer.
• Free Radical Polymerization in Microreactors. Significant Improvement in Molecular Weight Distribution Control. (2025, August 6). ResearchGate.
• The Influence of Initiator Concentration on Selected Properties on Poly-N-Vinylcaprolactam Nanoparticles. PMC.

Sources

• 1. Maleic Anhydride and Its Derivatives: A Brief Review of Reactivity and Properties in Radical (Co)Polymerizations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. research.tue.nl [research.tue.nl]
• 4. globethesis.com [globethesis.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. The Influence of Initiator Concentration on Selected Properties on Poly-N-Vinylcaprolactam Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
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• 10. youtube.com [youtube.com]
• 11. resolvemass.ca [resolvemass.ca]
• 12. Molecular Weight Characterization of Polymers | Science.eus [science.eus]
• 13. aimplas.net [aimplas.net]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. nipponsteel.com [nipponsteel.com]
• 17. Chain transfer - Wikipedia [en.wikipedia.org]
• 18. mdpi.com [mdpi.com]
• 19. cpsm.kpi.ua [cpsm.kpi.ua]
• 20. m.youtube.com [m.youtube.com]
• 21. What Are the Methods for Determining the Molecular Weight Distribution of Polymers | MtoZ Biolabs [mtoz-biolabs.com]

Troubleshooting phase separation in bis(2-hexyldecyl) maleate emulsions

To: Research & Development Team From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Stabilization & Troubleshooting of Bis(2-hexyldecyl) Maleate Emulsions

Introduction: The "Guerbet" Challenge

You are likely working with bis(2-hexyldecyl) maleate because you require a highly hydrophobic, low-viscosity fluid for a lipid nanoparticle (LNP) precursor, a vaccine adjuvant, or a specialized drug delivery vehicle.

The Core Challenge: This is not a standard oil. Unlike linear vegetable oils or simple alkanes, this molecule is a Guerbet ester . It possesses two massive, branched C16 tails (hexyldecyl groups).

• Steric Bulk: The "umbrella-like" spatial configuration of these tails makes it difficult for standard linear surfactants (like Tween 80 or SDS) to pack tightly at the oil-water interface.

• Hydrophobicity: It is extremely hydrophobic, which generally protects against Ostwald ripening but demands specific "required HLB" matching.

• Reactivity: The maleate double bond is a Michael acceptor, making your oil chemically active—a frequent, overlooked cause of physical instability.

This guide moves beyond basic recipes to the physics of stabilizing this specific molecule.

Part 1: Diagnostic Workflow

Before adjusting the formulation, you must identify the mode of failure. Use this decision tree to triage your emulsion.

Figure 1: Diagnostic decision tree for identifying the root cause of emulsion failure.

Part 2: Formulation Chemistry (The "Why")

Surfactant Architecture: The Geometric Mismatch

Standard linear surfactants often fail with bis(2-hexyldecyl) maleate because their straight tails cannot cover the bulky, branched hexyldecyl chains effectively. This leaves "gaps" at the interface where oil droplets can touch and coalesce.

• The Fix: Use surfactants that match the geometry of the oil.

  • Option A (Polymeric): Block copolymers like Poloxamer 188 or PEG-30 Dipolyhydroxystearate . These form thick steric layers that don't rely on perfect tail packing.

  • Option B (Branched): Use Guerbet-based surfactants (if available) or Span 80 (sorbitan monooleate), which has a "kinked" tail that accommodates the maleate's bulk better than linear saturated chains.

The HLB Trap

While the calculated HLB of your surfactant system might be correct (typically 9–11 for this oil), the effective HLB shifts due to the branching.

• Recommendation: Perform an "HLB Scan."[1] Prepare five 10mL samples with a surfactant blend (e.g., Span 80 / Tween 80) ranging from HLB 8 to 12 in 1.0 increments. The sample with the smallest particle size and least creaming defines your Required HLB.

Chemical Instability (The Silent Killer)

The "Maleate" functionality is reactive.

• Hydrolysis: In water, the ester bonds can hydrolyze, releasing maleic acid and 2-hexyldecanol .

  • Symptom:[2][3][4][5] pH of the emulsion drops over time (e.g., from 7.0 to 5.5).

  • Result: If you use carboxylate surfactants (like sodium stearate), the pH drop protonates them, destroying their charge and causing coalescence.

  • Fix: Use non-ionic surfactants (Polysorbates/Pluronics) and buffer the aqueous phase (HEPES or Phosphate, pH 7.0).

• Michael Addition: If your payload contains amines (proteins, mRNA lipidoids), they may react with the maleate double bond. This consumes the drug and alters the oil's polarity.

Part 3: Troubleshooting Guide (FAQ)

Q1: My emulsion looks fine initially but separates into an oil layer after centrifugation. Why? A: This is Coalescence driven by weak interfacial film strength.

• Cause: Your surfactant is adsorbing but not anchoring strongly. The centrifugation force overcomes the steric/electrostatic barrier.

• Solution: Switch to a "harder" interface. Combine a low-HLB surfactant (Span 85) with a high-HLB polymer (Pluronic F68). The combination creates a denser interfacial film.

Q2: The particle size is growing (e.g., 200nm → 500nm) over 3 days, but no oil layer is visible. A: This is Ostwald Ripening .

• Mechanism: Although bis(2-hexyldecyl) maleate is insoluble, the high curvature of nano-droplets drives molecules through the water phase to larger droplets.

• Solution: Add a Ripening Inhibitor . Mix 10% (w/w of the oil phase) of a highly insoluble lipid, such as Squalane or Triolein , into the maleate prior to emulsification. This balances the chemical potential and arrests growth.

Q3: Can I use a sonicator, or do I need a Microfluidizer? A: For this specific oil, Microfluidization is mandatory for long-term stability.

• Reason: The viscosity and steric bulk of the hexyldecyl chains require high shear rates (>10^7 s^-1) to disrupt. Sonicators produce uneven energy distribution, leaving a population of large droplets that act as nuclei for failure.

Part 4: Validated Protocol (Self-Validating System)

This protocol includes "checkpoints" to ensure each step is successful before proceeding.

Materials:

• Oil Phase: Bis(2-hexyldecyl) maleate + 10% Squalane (Ripening Inhibitor).

• Aqueous Phase: PBS (pH 7.4) + 2% Poloxamer 188 (Steric Stabilizer) + 0.5% Tween 80 (Co-surfactant).

Step-by-Step:

• Pre-Emulsification (The Macro Check):

  • Mix Oil and Water phases (10:90 ratio) using a high-shear rotor-stator (e.g., Ultra-Turrax) at 10,000 RPM for 2 minutes.

  • Checkpoint: The result should be a milky white, opaque emulsion with no visible oil pools on top. If oil pools exist, increase surfactant concentration before microfluidization.

• High-Energy Homogenization:

  • Pass through a Microfluidizer (e.g., M-110P) at 20,000 psi (1,379 bar).

  • Perform 3–5 passes. Cool the interaction chamber to 4°C to prevent hydrolysis.

  • Checkpoint: Measure Particle Size (DLS). Target PDI should be < 0.2. If PDI > 0.2, more passes are needed.

• Stress Test (The Stability Check):

  • Aliquot 1mL into a tube. Centrifuge at 3,000 x g for 30 minutes.

  • Pass Criteria: No visible oil layer (creaming is acceptable, oil slick is not).

Part 5: Data Summary

Table 1: Surfactant Compatibility Matrix for Bis(2-hexyldecyl) Maleate

Surfactant Class	Example	Compatibility	Mechanism of Action
Linear Anionic	SDS, Sodium Stearate	Poor	Tails too thin; cannot cover branched oil surface. pH sensitive.
Linear Non-ionic	Tween 80	Moderate	Good for wetting, but weak film strength alone.
Branched/Kinked	Span 80, AOT	Good	"Kinked" tails match the oil's steric bulk.
Polymeric	Poloxamer 188, HSA	Excellent	Steric stabilization independent of tail packing.

References

• McClements, D. J. (2004). Food Emulsions: Principles, Practices, and Techniques. CRC Press. (Defines the mechanisms of Ostwald ripening and the necessity of ripening inhibitors in finite-solubility oils).

• Tadros, T. F. (2009). Emulsion Science and Technology. Wiley-VCH. (Authoritative text on steric stabilization using block copolymers for bulky oil phases).

• O'Lenick, A. J. (2001). Guerbet Chemistry. Scientific Spectator. (Explains the physical chemistry of branched "Guerbet" structures and their specific surfactant requirements).

• Kabalnov, A. S. (2001). Ostwald Ripening and Related Phenomena. Journal of Dispersion Science and Technology. (The foundational physics for calculating solubility and ripening rates in nanoemulsions).

• AICIS Assessment. (2022). Maleic acid esters (medium to long chain). Australian Industrial Chemicals Introduction Scheme. (Details the hydrolysis risks and chemical stability of maleate esters).

Sources

• 1. pharmaexcipients.com [pharmaexcipients.com]
• 2. saffireblue.ca [saffireblue.ca]
• 3. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 4. Solubility, Emulsification and Surface Properties of Maleic Anhydride, Perfluorooctyl and Alkyl Meth-Acrylate Terpolymers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HLB required - How to choose an emulsifier? - Greengredients® [greengredients.it]

Reference Data & Comparative Studies

1H-NMR Spectral Interpretation of Bis(2-hexyldecyl) Maleate

A Comparative Guide for Purity & Stability Profiling in Drug Development

Executive Summary & Strategic Importance

Bis(2-hexyldecyl) maleate is a critical diester excipient utilized in lipid nanoparticle (LNP) formulations and transdermal drug delivery systems. Its performance hinges on two structural factors: the cis-geometry of the maleate core (essential for membrane fluidity/permeability) and the steric bulk of the branched Guerbet alcohol chains (2-hexyldecanol).

For researchers in drug development, 1H-NMR is not merely an identification tool—it is the primary method for quantifying geometric purity (cis vs. trans isomerization) and reaction efficiency (esterification yield). Unlike HPLC, which may require specific columns to separate geometric isomers, NMR provides an immediate, quantitative snapshot of the molar ratios between the active maleate, the inactive fumarate isomer, and the unreacted alcohol precursor.

This guide moves beyond basic assignment to provide a comparative framework for interpreting spectral data under stress conditions (thermal, hydrolytic) and synthesis optimization.

Sample Preparation & Acquisition Protocol

Objective: Establish a self-validating protocol that minimizes solvent effects on chemical shifts.

Reagents:

• Solvent: Chloroform-d (

  ) with 0.03% TMS (Tetramethylsilane).

  • Rationale:

    provides excellent solubility for the lipophilic Guerbet chains and prevents hydrogen bonding shifts common in DMSO- .

• Internal Standard (Optional): Dimethyl sulfone (if absolute quantitation is required).

Step-by-Step Methodology:

• Massing: Weigh 10–15 mg of bis(2-hexyldecyl) maleate into a clean vial.

  • Note: Higher concentrations (>30 mg) can cause viscosity-induced line broadening, obscuring fine coupling of the

    -methylene protons.

• Solvation: Add 600

  L of . Vortex for 10 seconds to ensure homogeneity.

• Transfer: Filter solution through a glass wool plug into a 5mm NMR tube to remove particulate impurities that degrade field homogeneity (shimming).

• Acquisition Parameters (400 MHz+):

  • Pulse Angle: 30° (to ensure full relaxation).

  • Relaxation Delay (

    ): 5 seconds.

    • Critical: The olefinic protons have longer

      relaxation times. Short delays will under-integrate the maleate signal, leading to false purity calculations.

  • Scans: 16 (sufficient for >95% purity); 64 (for detecting <1% fumarate impurity).

Spectral Interpretation: The Comparative Framework

3.1. The Diagnostic Signals (Maleate vs. Alternatives)

The power of NMR lies in distinguishing the product from its specific impurities: the Fumarate Isomer (thermal degradation product) and 2-Hexyldecanol (unreacted precursor).

Table 1: Comparative Chemical Shift Data (

, 400 MHz)

Moiety	Proton Type	Bis(2-hexyldecyl) Maleate (Product)	Bis(2-hexyldecyl) Fumarate (Impurity)	2-Hexyldecanol (Precursor)	Multiplicity	Comparison Logic
Vinyl Core		6.23 ppm	6.85 ppm	N/A	Singlet (s)	Primary Purity Indicator. The 0.6 ppm downfield shift in fumarate is due to the trans-geometry lacking the shielding anisotropy of the cis-carbonyls.
-Methylene		4.08 ppm	4.15 ppm	3.55 ppm	Doublet (d, Hz)	Conversion Indicator. The esterification deshields these protons by ~0.5 ppm compared to the alcohol.
-Methine		1.65 ppm	1.65 ppm	1.50 ppm	Multiplet (m)	Branching point of the Guerbet chain.
Bulk Chain		1.20–1.40 ppm	1.20–1.40 ppm	1.20–1.40 ppm	Multiplet (m)	Integration Reference (Total 48H).[1]
Terminal Methyl		0.88 ppm	0.88 ppm	0.88 ppm	Triplet (t)	Integration Reference (Total 12H).

3.2. Detailed Structural Validation[2][3]

• The Vinyl Singlet (6.23 ppm):

  • Although the two vinyl protons are chemically equivalent, they are magnetically equivalent only due to the symmetry of the diester.

  • Observation: In high-resolution spectra, this "singlet" may appear as a tight higher-order multiplet due to long-range coupling, but for purity purposes, it is treated as a singlet.

  • Causality: The chemical shift is upfield relative to fumarate (6.85 ppm) because the cis arrangement places the protons in the shielding cone of the opposing carbonyl group.

• The

  -Methylene Doublet (4.08 ppm):

  • Structure: The

    group is attached to a chiral methine center ( ) in the Guerbet chain.

  • Multiplicity: It appears as a doublet (

    Hz) because it couples to the single neighboring methine proton.

  • Distinction: In the unreacted alcohol, this signal is at 3.55 ppm. The absence of the 3.55 ppm doublet confirms quantitative conversion.

Performance Analysis: Calculating Purity & Stability

Use the following logic to process your integration data.

4.1. Molar Purity Calculation

To determine the molar percentage of the active maleate species vs. the fumarate impurity:

• : Integration area of the maleate vinyl singlet.
• : Integration area of the fumarate vinyl singlet.

4.2. Reaction Conversion Calculation

To determine if the synthesis went to completion (Esters vs. Alcohol):

• : Integration of Ester -CH2.
• : Integration of Alcohol -CH2.

Visualization: Spectral Verification Workflow

The following diagram illustrates the decision logic for accepting a batch of bis(2-hexyldecyl) maleate for pharmaceutical use.

Caption: Logic flow for NMR-based quality control of bis(2-hexyldecyl) maleate, highlighting critical impurity checkpoints.

Troubleshooting & Anomalies

Observation	Diagnosis	Corrective Action
Broad Vinyl Peak	Paramagnetic impurities or poor shimming.	Filter sample; check for residual Cu/Fe catalysts if used in synthesis.
Split Vinyl Peak	Loss of symmetry.	Check for mono-ester formation (hydrolysis). Look for acid proton >10 ppm.
Extra Triplet @ 2.3 ppm	Succinate impurity.	Indicates hydrogenation of the double bond. Check synthesis route.
Water Peak Shift	Wet .	Water in appears ~1.56 ppm but can shift. Dry solvent over molecular sieves.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 95337, 2-Hexyldecanol. Retrieved from [Link]

• Fulmer, G. R., et al. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. Retrieved from [Link]

• Chemistry LibreTexts (2024). 13.4: Chemical Shifts in 1H NMR Spectroscopy. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. 2-Hexyl-1-decanol | C16H34O | CID 95337 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]

Technical Comparison: FTIR Characterization of Bis(2-hexyldecyl) Maleate vs. Fumarate Isomers

Executive Summary

In the development of lipid-based drug delivery systems and high-performance surfactants, bis(2-hexyldecyl) maleate and its isomer bis(2-hexyldecyl) fumarate serve distinct roles. The maleate (cis) isomer is often the kinetic product of esterification, possessing higher solubility and reactivity, while the fumarate (trans) isomer is the thermodynamic product, offering greater crystallinity and packing stability.

Distinguishing these isomers is critical for quality control, as trace fumarate contamination can alter the rheology and bioavailability of formulations. This guide provides a definitive FTIR spectroscopic comparison, focusing on the diagnostic shifts in the carbonyl, alkenyl, and fingerprint regions driven by molecular symmetry and steric strain.

Molecular Context & Structural Drivers

The spectral differences arise directly from the geometric configuration around the central C=C double bond.

• Bis(2-hexyldecyl) Maleate (Cis): The bulky 2-hexyldecyl (isopalmityl) chains are on the same side. Steric repulsion between the ester groups forces the carbonyls out of planarity with the double bond, reducing conjugation and inducing a net dipole moment.

• Bis(2-hexyldecyl) Fumarate (Trans): The chains are on opposite sides. This centrosymmetric configuration allows for a planar structure, maximizing

  -conjugation and resulting in a net dipole moment of zero for the central core.

Experimental Protocol: High-Fidelity FTIR Acquisition

Author's Note: As these compounds are viscous liquids or low-melting solids due to the branched alkyl chains, Attenuated Total Reflectance (ATR) is the preferred sampling mode.

Materials & Equipment[1]

• Spectrometer: FTIR with DTGS or MCT detector (e.g., PerkinElmer Spectrum 3 or Thermo Nicolet iS50).

• Accessory: Diamond or ZnSe ATR crystal (Single bounce sufficient; 3-bounce for higher sensitivity).

• Sample: >98% purity Bis(2-hexyldecyl) maleate and fumarate reference standards.

Step-by-Step Workflow

• Background Collection: Acquire an air background (32 scans, 4 cm⁻¹ resolution) to eliminate atmospheric CO₂/H₂O interference.

• Crystal Cleaning: Clean ATR crystal with isopropanol followed by acetone. Ensure no residue remains (check energy throughput).

• Sample Application: Apply 10-20 µL of the neat ester directly onto the crystal.

  • Critical Step: For the fumarate (if solid), apply pressure using the anvil to ensure intimate contact. For the maleate (liquid), ensure the crystal is fully covered.

• Acquisition: Collect sample spectrum (32-64 scans).

• Processing: Apply ATR correction (if quantitative comparison of peak ratios is required) and baseline correction.

Diagram: Isomerization & Analysis Workflow

Caption: Workflow tracking the synthesis, potential isomerization, and critical FTIR quality control checkpoints.

Spectral Analysis: Characteristic Peaks

The long branched alkyl chains (C16) dominate the spectrum with intense C-H stretches (2850–2960 cm⁻¹) and bends (1375–1465 cm⁻¹). However, the carbonyl and alkene regions provide the "fingerprint" for differentiation.

Comparative Peak Table

Functional Group	Vibration Mode	Bis(2-hexyldecyl) Maleate (Cis)	Bis(2-hexyldecyl) Fumarate (Trans)	Diagnostic Value
Alkyl Chain	C-H Stretch (asym/sym)	2955, 2925, 2855 cm⁻¹ (Strong)	2955, 2925, 2855 cm⁻¹ (Strong)	Low (Identical)
Carbonyl	C=O[1] Stretch (Ester)	1730–1740 cm⁻¹ (Broad/Split)	1720–1725 cm⁻¹ (Sharp)	Medium
Alkene	C=C Stretch	1640–1650 cm⁻¹ (Medium)	Inactive / Very Weak (~1680 cm⁻¹)	High
Fingerprint	=C-H Out-of-Plane Bend	~820 cm⁻¹ (Broad/Weak)	975–980 cm⁻¹ (Strong)	Critical
Ester	C-O-C Stretch	1160–1200 cm⁻¹	1150–1200 cm⁻¹	Low

Detailed Region Analysis

A. The Carbonyl Region (1700–1750 cm⁻¹)

• Maleate: The cis-arrangement causes steric crowding between the two ester groups. To relieve this, the carbonyls twist out of the plane of the C=C bond. This "de-conjugation" increases the bond order slightly, often shifting the peak to a higher wavenumber (~1735 cm⁻¹ ) compared to the fumarate. You may observe a doublet or broadening due to the non-equivalent environments of the two carbonyls in the twisted conformation [1].

• Fumarate: The trans-arrangement is planar. The carbonyls are fully conjugated with the C=C double bond, lowering the stretching frequency to ~1720–1725 cm⁻¹ . The peak is typically sharper and more symmetric.

B. The Alkenyl Region (1600–1680 cm⁻¹)

• Maleate: The C=C stretch is IR active because the molecule lacks a center of inversion. A distinct, medium-intensity peak appears at 1640–1650 cm⁻¹ .

• Fumarate: The molecule is centrosymmetric (center of inversion at the C=C bond). According to the Rule of Mutual Exclusion , vibrations symmetric with respect to the center of inversion are IR inactive (but Raman active). Therefore, the C=C stretch is virtually absent or appears as a very weak forbidden band in the IR spectrum [2].

  • Diagnostic Tip: If you see a peak at 1640 cm⁻¹, you have Maleate. If the region is empty, you likely have Fumarate.[2]

C. The Fingerprint Region (=C-H Bending)[3]

• Fumarate (The "Trans Band"): The most reliable indicator of fumarate contamination is the =C-H out-of-plane bending vibration at 975–980 cm⁻¹ . This band is strong and isolated, making it ideal for quantifying fumarate impurities in a maleate sample [3].

• Maleate: The corresponding cis-bending mode appears at a lower frequency (~820 cm⁻¹ ) and is often broader and less intense, sometimes overlapping with alkyl chain rocking modes.

Mechanistic Insight: Why the Shifts Occur?

The spectral differences are not random; they are governed by symmetry and conjugation .

Diagram: Dipole & Conjugation Logic

Caption: Structural drivers influencing the IR activity and frequency shifts between isomers.

• Conjugation Efficiency: Planarity allows orbital overlap. Fumarate is planar

  better conjugation lower C=O energy. Maleate is twisted broken conjugation higher C=O energy.

• Symmetry Rules: A change in dipole moment is required for IR absorption. The symmetric stretch of the trans C=C bond does not change the net dipole moment (vectors cancel), rendering it IR silent [4].

Application Relevance

In drug delivery, bis(2-hexyldecyl) maleate is often used as a membrane permeation enhancer. Isomerization to fumarate can occur during high-temperature sterilization or prolonged storage.

• Impact: Fumarates are generally more crystalline and less soluble. Significant isomerization can lead to precipitation in lipid formulations or changes in the phase transition temperature of liposomes.

• QC Limit: A limit of <0.5% fumarate is often required. This can be quantified by integrating the area of the 975 cm⁻¹ peak against a calibration curve.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. Wiley. (General reference for Cis/Trans Carbonyl shifts).

• Larkin, P. (2011). IR and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier. Link

• NIST Chemistry WebBook. (2023). Infrared Spectra of Diethyl Fumarate and Diethyl Maleate (Analogous short-chain esters confirming the 975 cm⁻¹ trans band). Link

• Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. Encyclopedia of Analytical Chemistry. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. azooptics.com [azooptics.com]

Thermal stability comparison: Bis(2-hexyldecyl) maleate vs Dioctyl maleate

Advanced Thermal Stability Comparison: Bis(2-hexyldecyl) Maleate vs. Dioctyl Maleate

As polymer processing temperatures rise and pharmaceutical formulations demand more robust excipients, the selection of maleate esters requires a rigorous understanding of their thermal dynamics. This guide provides an objective, data-driven comparison between Dioctyl Maleate (DOM) and its heavier structural analog, Bis(2-hexyldecyl) maleate.

Mechanistic Causality: Molecular Architecture & Thermal Dynamics

The thermal stability of an ester is not merely a function of its reactive functional groups; it is intrinsically dictated by its molecular architecture and the resulting intermolecular forces[1].

Dioctyl Maleate (DOM) , also known as bis(2-ethylhexyl) maleate, utilizes an 8-carbon branched chain. While it is a highly effective comonomer and plasticizer, its relatively low molecular weight (340.5 g/mol ) results in a high vapor pressure at elevated temperatures[2]. When subjected to thermal stress (>170°C), DOM undergoes rapid mass loss[3]. However, this is primarily driven by physical volatilization rather than chemical decomposition. The thermal energy overcomes the weak London dispersion forces before reaching the activation energy required to cleave the ester bonds.

Bis(2-hexyldecyl) Maleate , in contrast, incorporates massive 16-carbon branched chains, nearly doubling the molecular weight to 564.9 g/mol . This structural modification fundamentally alters its thermal behavior through two causal mechanisms:

• Macroscopic Intermolecular Friction: The extended alkyl chains drastically increase van der Waals interactions, dropping the vapor pressure to near zero at standard processing temperatures. This shifts the primary mechanism of mass loss from physical evaporation to high-temperature chemical degradation.

• Steric Shielding: The branching at the beta-carbon (the hexyl group on the decyl chain) provides massive steric bulk. This acts as a kinetic barrier against thermally induced hydrolysis or transesterification, shielding the central maleate double bond and ester linkages from nucleophilic attack.

Quantitative Data: Thermal & Physical Properties

The following table summarizes the divergent physical and thermal properties of both maleate esters, highlighting how chain length impacts thermal endurance.

Property	Dioctyl Maleate (DOM)	Bis(2-hexyldecyl) Maleate
CAS Number	142-16-5[4]	85006-03-7[5]
Alkyl Chain Structure	C8 (2-Ethylhexyl)	C16 (2-Hexyldecyl)
Molecular Weight	340.5 g/mol [6]	564.9 g/mol
Density (@ 20°C)	0.944 g/cm³[4]	0.905 g/cm³[5]
Flash Point	185°C[4]	>200°C (Extrapolated)
Vapor Pressure (@ 20°C)	0.00022 hPa[7]	< 0.00001 hPa (Extrapolated)
T5% (5% Mass Loss Onset)	~170°C - 200°C[3]	>280°C (Extrapolated from homologous series)
Primary High-Temp Failure	Physical Volatilization	Chemical Cleavage

Self-Validating Experimental Protocol: Orthogonal TGA-FTIR Analysis

To objectively evaluate thermal stability, researchers must distinguish between physical evaporation and chemical decomposition. The following protocol utilizes an orthogonal, self-validating system: Thermogravimetric Analysis coupled with Fourier Transform Infrared Spectroscopy (TGA-FTIR).

Rationale & Self-Validation Mechanism: By simultaneously measuring mass loss (TGA) and the chemical identity of the evolved off-gas (FTIR), the system self-validates the degradation mechanism. If mass decreases but the FTIR spectra show only intact ester signatures, the system confirms physical volatilization. If anhydride or alcohol peaks appear, it confirms chemical decomposition, eliminating analytical ambiguity.

Step-by-Step Methodology:

• System Calibration: Calibrate the TGA microbalance using certified reference weights. Run a blank baseline with an empty alumina crucible under a 50 mL/min nitrogen purge to account for buoyancy effects.

• Sample Preparation: Load 10.0 ± 0.5 mg of the maleate ester (DOM or Bis(2-hexyldecyl) maleate) into the alumina crucible.

• Dynamic Thermal Stress: Heat the sample from 25°C to 500°C at a controlled ramp rate of 10°C/min under a nitrogen atmosphere[8].

• Spectroscopic Routing: Route the evolved gases through a heated transfer line (maintained at 200°C to prevent condensation) directly into the FTIR gas cell.

• Orthogonal Validation Check:

  • For DOM: Observe the TGA curve for early mass loss (T5% ~170°C). Cross-reference the FTIR spectra at this temperature. The presence of the intact C=O stretch (~1740 cm⁻¹) without hydroxyl peaks confirms volatilization prior to decomposition.

  • For Bis(2-hexyldecyl) maleate: Observe the delayed mass loss (T5% >280°C). The FTIR spectra at the onset of mass loss will reveal the formation of degradation byproducts (e.g., shifts indicating ester cleavage), proving that the molecule resists volatilization until its absolute chemical breaking point.

Visualizing the Thermal Dynamics

The following workflow illustrates the divergent thermal degradation pathways dictated by the molecular weight and steric properties of the two esters.

Workflow detailing the divergent thermal degradation pathways of DOM and Bis(2-hexyldecyl) maleate.

Conclusion for Formulation Scientists

For applications operating below 150°C, Dioctyl Maleate (DOM) remains an excellent, cost-effective plasticizer and comonomer due to its high compatibility and efficiency. However, for high-temperature polymer processing, hot-melt extrusion in drug development, or advanced coatings where migration and volatilization lead to structural failure, Bis(2-hexyldecyl) maleate is the scientifically superior choice. Its massive steric bulk and high molecular weight transform the physical limitation of volatility into a robust thermal advantage.

References

• Benchchem. "Dioctyltin bis(2-ethylhexyl maleate) - CAS 10039-33-5". Benchchem.com.
• ACS Omega. "Tailoring Oligomeric Plasticizers for Polylactide through Structural Control". Acs.org.
• Agilent Technologies. "Dioctyl Maleate (Diethylhexyl Maleate) - Safety Data Sheet". Agilent.com.
• Optimistic Organic SDN BHD. "DIOCTYL MALEATE". Ark-chem.co.jp.
• Celanese. "Dioctyl Maleate | DOM". Celanese.com.
• ACS Omega. "Biobased Plasticizers from Tartaric Acid: Synthesis and Effect of Alkyl Chain Length on the Properties of Poly(vinyl chloride)". Acs.org.
• Cheméo. "Chemical Properties of Dioctyl maleate (CAS 2915-53-9)". Chemeo.com.
• Echemi. "2-Butenedioic acid (2Z)-, bis(2-hexyldecyl) ester Safety Data Sheets". Echemi.com.

Sources

• 1. Dioctyltin bis(2-ethylhexyl maleate) - CAS 10039-33-5 [benchchem.com]
• 2. celanese.com [celanese.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. agilent.com [agilent.com]
• 5. echemi.com [echemi.com]
• 6. Dioctyl maleate (CAS 2915-53-9) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 7. ark-chem.co.jp [ark-chem.co.jp]
• 8. pubs.acs.org [pubs.acs.org]

Rheological comparison of linear vs branched maleate plasticizers

As a Senior Application Scientist navigating the transition away from legacy phthalates like di(2-ethylhexyl) phthalate (DEHP) due to their well-documented toxicity profiles, I frequently guide drug development professionals through the selection of "green" alternative plasticizers. In pharmaceutical polymers—whether for hot-melt extrusion (HME), transdermal patches, or enteric film coatings—the rheological behavior of the polymer-plasticizer melt dictates both processability and the final dosage form's stability.

Maleate diesters have emerged as highly efficient, biodegradable alternatives. However, the molecular architecture of the maleate—specifically whether the alkyl side chains are linear or branched —profoundly alters the viscoelastic response of the polymer matrix. This guide provides an objective, data-driven rheological comparison between linear and branched maleate plasticizers to inform your formulation strategies.

Mechanistic Causality: Architecture vs. Viscoelasticity

The primary function of a plasticizer is to embed itself between polymer chains, increasing free volume and reducing secondary intermolecular forces. The efficiency of this disruption is heavily dependent on the plasticizer's geometry.

• Linear Maleates (e.g., Dibutyl Maleate - DBM, Dihexyl Maleate - DHM): Linear alkyl chains possess high conformational flexibility. They easily slip between polymer chains, efficiently disrupting polymer-polymer interactions. This results in a rapid reduction of the glass transition temperature (

  ) and significantly lowers both the storage modulus ( ) and loss modulus ( ) of the melt[1].

• Branched Maleates (e.g., Di(2-ethylhexyl) Maleate - DEHM): The introduction of a bulky branch (such as an ethyl group at the 2-position) creates steric hindrance. While branched maleates still increase free volume, their bulky side-groups act as microscopic "anchors" that entangle with the polymer matrix. This structural friction means they require higher thermal energy to achieve the same flow state as their linear counterparts, mirroring the rheological response of DEHP almost identically[1][2].

Logical relationship between maleate plasticizer architecture and rheological performance.

Quantitative Rheological Comparison

To objectively compare these plasticizers, we utilize Time-Temperature Superposition (TTS) to generate master curves of the dynamic elastic moduli. The data below summarizes the rheological performance of poly(vinyl chloride) (PVC) blends formulated with 40 parts per hundred resin (phr) of various maleate plasticizers, benchmarked against DEHP[1][3].

Table 1: Rheological Performance of Maleate Plasticized Blends

Plasticizer Type	Architecture	Alkyl Chain Length	Storage Modulus ( ) Response	Loss Modulus ( ) Response	Pharmaceutical Application Fit
DEHP (Control)	Branched	C8 (Branched)	Baseline	Baseline	Legacy benchmark (phasing out)
DEM	Linear	C2	Higher than DEHP (Stiffer)	Higher than DEHP	Poor plasticization; high volatility.
DBM	Linear	C4	Similar to DEHP	Similar to DEHP	Low-temp HME; fast-dissolving films.
DHM	Linear	C6	Similar to DEHP	Similar to DEHP	Optimal linear efficiency; flexible films.
DEHM	Branched	C8 (Branched)	Equivalent to DEHP	Equivalent to DEHP	Sustained-release matrices; implants.

Data Synthesis: As the linear alkyl chain length increases from C2 to C6, the plasticizing effectiveness increases, reaching an optimal reduction in

at six carbons (DHM). However, when comparing the branched DEHM to the linear DHM, the branched structure yields a rheological master curve that is statistically indistinguishable from DEHP[1]. For drug development, if your manufacturing line is already calibrated for the viscoelasticity of DEHP-plasticized polymers, DEHM serves as a direct, drop-in rheological replacement[2].

Experimental Methodology: Self-Validating Rheological Characterization

To generate trustworthy rheological data for polymer-plasticizer blends, the experimental protocol must be self-validating. The following Small-Amplitude Oscillatory Shear (SAOS) workflow ensures that data is collected strictly within the material's structural limits, preventing shear-induced degradation from skewing the results.

Step-by-Step Protocol: SAOS and Time-Temperature Superposition

• Sample Preparation (Melt Blending):

  • Action: Blend the base polymer with 40 phr of the target maleate plasticizer using a twin-screw extruder at

    , followed by compression molding into 25 mm diameter discs (1.5 mm thickness).

  • Causality: Extrusion ensures a homogenous distribution of the plasticizer at the molecular level, preventing localized pooling that causes erratic slip-stick phenomena during rheometry.

• Rheometer Geometry Setup:

  • Action: Load the disc into a rotational rheometer equipped with 25 mm parallel plates. Apply a normal force of 5 N to ensure complete contact, trimming excess flash.

• Strain Sweep Test (The Internal Control):

  • Action: Run an isothermal strain sweep from

    to strain at a constant frequency of 1 Hz.

  • Self-Validation: This step identifies the Linear Viscoelastic Region (LVR). If the subsequent frequency sweeps (Step 4) exceed the critical strain limit identified here, the polymer chains will disentangle non-linearly, immediately invalidating the run. We typically set the testing strain at

    , safely within the LVR.

• Isothermal Frequency Sweeps:

  • Action: Conduct frequency sweeps from

    to across a temperature range of to (in increments).

• Master Curve Generation (TTS):

  • Action: Shift the isothermal curves horizontally along the frequency axis using the Williams-Landel-Ferry (WLF) equation to a reference temperature (e.g.,

    ).

  • Causality: TTS allows us to predict the plasticizer's behavior at extremely high shear rates (representative of HME processing) and extremely low frequencies (representative of long-term shelf stability and cold flow) that are physically impossible to measure directly on the rheometer.

Self-validating rheological testing workflow for polymer-plasticizer blends.

Formulation Strategy for Drug Development

When formulating pharmaceutical polymers, the choice between linear and branched maleates dictates the trade-off between processing efficiency and migration resistance .

• Choose Linear Maleates (DBM, DHM) when: You are utilizing Hot-Melt Extrusion with highly thermolabile Active Pharmaceutical Ingredients (APIs). The superior plasticizing efficiency of linear chains lowers the melt viscosity at lower temperatures, reducing the thermal degradation of the API during extrusion. Furthermore, DHM has shown excellent biodegradation kinetics, making it highly suitable for environmentally conscious device design[2][3].

• Choose Branched Maleates (DEHM) when: You are formulating transdermal patches, implantable matrices, or long-term storage films. The steric hindrance of the branched architecture drastically reduces plasticizer migration out of the polymer matrix[2]. This prevents the plasticizer from leaching into the API phase (which can cause API crystallization) or migrating to the surface (which causes adhesive failure in transdermal systems).

References

• Rheology of Green Plasticizer/Poly(vinyl chloride) Blends via Time–Temperature Superposition MDPI[Link]

• Designing greener plasticizers: Effects of alkyl chain length and branching on the biodegradation of maleate based plasticizers ResearchGate / Chemosphere[Link]

• Evaluation of maleate, fumarate, and succinate diesters as potential green plasticizers eScholarship@McGill[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. escholarship.mcgill.ca [escholarship.mcgill.ca]

Biodegradability Testing Standards for Bis(2-hexyldecyl) Maleate: A Comparative Technical Guide

This guide provides a technical analysis of the biodegradability testing standards for Bis(2-hexyldecyl) maleate , a high-molecular-weight branched ester often utilized as a hydrophobic intermediate in surfactant synthesis (e.g., sulfosuccinates) and lipid-based drug delivery systems.

Executive Summary & Chemical Context

Bis(2-hexyldecyl) maleate (CAS: 85006-03-7) presents a unique challenge in biodegradation testing: it combines a biodegradable core (maleic acid diester) with significant steric hindrance and extreme hydrophobicity derived from its two C16 branched alkyl chains (2-hexyldecanol).

While linear maleates are rapidly mineralized, the 2-hexyldecyl branching introduces a "bioavailability gate." Standard aqueous tests often yield false negatives, not because the molecule is recalcitrant, but because microbes cannot access the phase-separated droplets. Therefore, selecting the correct Bioavailability Improvement Method (BIM) is as critical as the test guideline itself.

The "Branching Effect" on Biodegradation

The rate-limiting step for this molecule is the initial enzymatic hydrolysis of the ester bond.

• Linear Esters (e.g., Dibutyl maleate): Rapid hydrolysis; accessible to esterases.

• Short Branched (e.g., Bis(2-ethylhexyl) maleate): Slower hydrolysis due to steric shielding; generally passes "Readily Biodegradable" criteria.

• Long Branched (Bis(2-hexyldecyl) maleate): Significant steric hindrance and low water solubility (<0.1 mg/L). Requires emulsification to demonstrate biodegradability.

Protocol Selection: Why OECD 301F?

For researchers in drug development, the choice of test determines regulatory acceptance.

Test Guideline	Method Principle	Suitability for Bis(2-hexyldecyl) Maleate	Verdict
OECD 301B	CO₂ Evolution (Sturm)	Moderate. Requires biphasic handling. CO₂ leakage can be an issue with long incubations.	Alternative
OECD 301D	Closed Bottle (DO)	Low. Low microbial density limits the potential to overcome poor solubility.	Avoid
OECD 301F	Manometric Respirometry	High. Allows higher inoculum concentration and continuous stirring to maintain emulsion. Direct O₂ uptake measurement.	Recommended
OECD 310	Headspace CO₂	High. Good for volatiles/insolubles, but 301F offers better real-time kinetic data.	Viable

Expert Insight: We recommend OECD 301F (Manometric Respirometry) . The continuous stirring inherent to respirometers (like the OxiTop® or SAPROMAT® systems) maintains the dispersion of the insoluble maleate, maximizing the oil-water interface available for bacterial lipase attack.

Experimental Protocol: Modified OECD 301F

Standard protocols fail for this molecule without modification. The following workflow integrates a "Silica Gel Adsorption" method to increase surface area.

Phase 1: Inoculum Preparation

• Source: Activated sludge from a wastewater treatment plant treating predominantly domestic sewage.

• Conditioning: Aerate sludge for 5-7 days to reduce endogenous respiration.

• Washing: Centrifuge and wash sludge 3x with mineral medium to remove dissolved organic carbon (DOC).

• Standardization: Adjust suspended solids (MLSS) to 30 mg/L in the final test vessel.

Phase 2: Test Substance Introduction (The Critical Step)

Direct addition leads to floating pools of oil. Use the Inert Support Method.

• Weighing: Weigh the required amount of Bis(2-hexyldecyl) maleate (to achieve ~100 mg/L ThOD) into a beaker.

• Adsorption: Add an inert carrier (Silica Gel, 60-200 mesh) at a 1:1 ratio.

• Dispersion: Mix thoroughly until a dry-flowing powder or consistent paste is formed.

• Transfer: Add this mixture directly to the respirometer bottles.

  • Validation Note: Run a "Silica Gel Blank" to ensure the carrier does not consume oxygen.

Phase 3: Incubation & Measurement

• Medium: OECD 301 mineral medium (pH 7.4).

• Temperature: 22 ± 1°C (Strict control is vital for kinetics).

• Duration: 28 days standard; extend to 60 days if "Inherent Biodegradability" is the fallback target.

• Reference: Use Sodium Benzoate (>60% degradation in 14 days) to validate sludge activity.

Workflow Visualization

Figure 1: Decision logic and workflow for testing insoluble esters using OECD 301F.

Comparative Performance Analysis

The following table contrasts the expected biodegradation profile of Bis(2-hexyldecyl) maleate against industry standards.

Compound	Structure Type	28-Day Degradation (Typical)	Kinetic Profile	Notes
Dibutyl Maleate	Linear C4	> 90%	Rapid exponential phase (Days 2-10).	Reference standard for easy degradation.[1]
Bis(2-ethylhexyl) Maleate	Branched C8	70 - 85%	Lag phase (3-5 days), then steady degradation.	Standard comparator. Passes "Ready" test.
Bis(2-hexyldecyl) Maleate	Branched C16	50 - 70%	Extended Lag (5-10 days). Slower plateau.	May miss the "10-day window" criterion due to steric hindrance.
Bis(2-ethylhexyl) Phthalate	Aromatic C8	< 60%	Very slow / Recalcitrant.	Aromatic ring stabilizes the ester bond against hydrolysis.

Data Interpretation[2][3][4][5]

• The 10-Day Window: Bis(2-hexyldecyl) maleate often fails the "10-day window" (reaching 60% degradation within 10 days of achieving 10%) simply due to the time required for bacteria to synthesize specific lipases capable of accommodating the bulky hexyldecyl group.

• Regulatory Implication: For drug development, failing the 10-day window does not mean the product is persistent. If absolute degradation >60% is reached by day 28, it is classified as "Readily Biodegradable" (with window failure noted) or "Inherently Biodegradable," which is often sufficient for excipient safety profiles.

Mechanistic Pathway

Understanding how the molecule degrades helps in troubleshooting failed tests.

• Primary Hydrolysis: Extracellular esterases cleave the ester bonds. This is the bottleneck.

  • Result: Maleic acid + 2 x 2-Hexyldecanol.

• Maleic Acid Degradation: Rapidly utilized via the TCA cycle.

• Alcohol Oxidation: The long-chain alcohol (2-hexyldecanol) is oxidized to the corresponding fatty acid (2-hexyldecanoic acid).

• Beta-Oxidation: The branched fatty acid undergoes Beta-oxidation. The branching point (C2) slows this process slightly compared to linear chains.

Figure 2: Predicted biodegradation pathway showing the hydrolysis bottleneck.

References

• OECD. (1992).[2] Test No. 301: Ready Biodegradability.[1][3] OECD Guidelines for the Testing of Chemicals, Section 3.[4][5] OECD Publishing. [Link]

• European Chemicals Agency (ECHA). (2017). Guidance on Information Requirements and Chemical Safety Assessment: Chapter R.11: PBT and vPvB assessment.[Link]

• Thomas, N. et al. (2016). Evaluating the ready biodegradability of two poorly water-soluble substances: comparative approach of bioavailability improvement methods. Applied Microbiology and Biotechnology. [Link]

• Ejlertsson, J. & Svensson, B.H. (1996).[6] Degradation of bis(2-ethylhexyl) phthalate constituents under methanogenic conditions.[6][7] Biodegradation.[1][8][3][6][9][10][11][12] [Link]

• Hashimoto, S. et al. (2019). Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment. Journal of Toxicological Sciences. [Link]

Sources

• 1. Types of OECD 301 Biodegradation Tests - Aropha [aropha.com]
• 2. Evaluating the ready biodegradability of two poorly water-soluble substances: comparative approach of bioavailability improvement methods (BIMs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. OECD Guidelines Test No. 301 C & F – BPC Instruments [bpcinstruments.com]
• 4. Investigation of OECD 301F ready biodegradability test to evaluate chemical fate in a realistic environment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. concawe.eu [concawe.eu]
• 6. Degradation of bis(2-ethylhexyl) phthalate constituents under methanogenic conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Research Portal [rex.libraries.wsu.edu]
• 8. canada.ca [canada.ca]
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• 12. researchgate.net [researchgate.net]

Mechanistic Insights: The Causality of Low Volatility in Maleate Esters

Comparative Volatility and Noack Evaporation Loss of Maleate Esters: A Technical Guide for High-Temperature Formulations

Executive Summary In high-temperature applications ranging from advanced engine lubricants to reactive diluents in thermosetting resins, the evaporation loss of the base fluid dictates performance longevity, emission control, and environmental compliance. The Noack Volatility Test (ASTM D5800) is the industry-standard metric for quantifying this evaporative mass loss[1]. While conventional mineral oils and linear polyalphaolefins (PAOs) have historically dominated the market, synthetic esters—specifically maleate esters—are increasingly utilized due to their superior thermal stability and tunable polarity[2].

As a Senior Application Scientist, I have structured this guide to provide an objective, data-driven comparison of the volatility profiles of maleate esters (such as dibutyl maleate, di-2-ethylhexyl maleate, and bio-based maleate derivatives) against alternative base stocks, detailing the mechanistic causality behind their performance.

To engineer low-volatility formulations, it is crucial to understand why maleate esters exhibit lower Noack volatility compared to hydrocarbons of similar molecular weight. The causality lies in their specific molecular architecture:

• Dipole-Dipole Interactions: Unlike non-polar Group II mineral oils or PAOs, maleate esters possess two highly polar carbonyl (

  ) groups. These ester linkages induce strong intermolecular dipole-dipole attractions, significantly increasing the enthalpy of vaporization. Consequently, more thermal energy is required to transition the molecules from the liquid to the gaseous phase at 250°C[3].

• Steric Hindrance and Branching: The central cis-double bond of the maleate core restricts conformational rotation, while branched alkyl chains (e.g., 2-ethylhexyl groups) increase the effective molecular volume. This specific steric profile prevents the formation of volatile light-end fractions during thermal stress, a common point of failure in linear hydrocarbons[4].

• Bio-based Macromolecular Structures: Advanced maleate esters synthesized via the maleinization of plant oils (e.g., castor or soybean oil) form high-functionality, high-molecular-weight networks. These bio-based maleates can achieve exceptional Noack volatilities of less than 3%, far outperforming standard synthetic monomeric esters[4].

Caption: Mechanistic pathway showing how maleate ester molecular structure dictates low volatility.

Experimental Protocol: Self-Validating Noack Volatility Testing (ASTM D5800)

To ensure scientific integrity and reproducibility, the following protocol outlines the modern, Wood's metal-free Noack Volatility Test (Procedure B/D). The causality behind this specific setup is to precisely simulate the extreme thermal and airflow conditions of an operating engine's ring-belt area[5].

Step 1: System Calibration (Self-Validation) Before testing a maleate ester, the apparatus must be calibrated using an industry-standard reference oil with a known Noack volatility (e.g., 13.0% ± 0.5%). If the reference test deviates, the vacuum pressure or temperature thermocouple must be adjusted. This ensures the system is a self-validating loop that accounts for ambient laboratory atmospheric pressure variations.

Step 2: Sample Preparation Precisely weigh 65.0 g ± 0.1 g of the maleate ester sample into a tared, specialized stainless-steel Noack crucible. The exact initial mass is critical, as the final metric is a strict percentage of this starting weight[1].

Step 3: Thermal and Vacuum Stress Seal the crucible and place it into the heating block pre-heated to 250°C. Immediately apply a constant vacuum of 20 mm

(196 Pa) across the sample surface. Causality: The 250°C temperature simulates the intense operational heat, while the precise vacuum replicates the continuous airflow that sweeps away volatilized lighter molecules, driving the evaporation equilibrium forward[1][5]. Maintain these conditions for exactly 60 minutes.

Step 4: Condensation and Measurement Volatilized fractions are drawn into a condenser. After exactly 60 minutes, remove the crucible, cool it in a water bath to halt evaporation, and re-weigh the remaining fluid. Calculate the mass loss as a percentage.

Caption: Step-by-step workflow of the self-validating ASTM D5800 Noack Volatility Test.

Comparative Data Analysis

The table below synthesizes the Noack evaporation loss of various maleate esters compared to industry-standard alternatives. Data is normalized for base fluids with a kinematic viscosity of approximately 4 to 6 cSt at 100°C.

Base Fluid Category	Specific Fluid / Molecule	Approx. Noack Volatility (% Mass Loss)	Thermal Stability Profile
Mineral Oil	Group II (Light Neutral)	18.0% - 22.0%	Poor. High loss of light hydrocarbon fractions leading to starved lubrication[2][3].
Synthetic PAO	PAO 4 (Polyalphaolefin)	13.0% - 15.0%	Moderate. Industry baseline for synthetic engine oils. Meets standard API constraints.
Maleate Ester	Dibutyl Maleate (DBM)	10.0% - 12.0%	Good. Short alkyl chains provide moderate volatility control via polarity.
Maleate Ester	Di-2-ethylhexyl Maleate	5.0% - 8.0%	Excellent. Branched chains and dipole interactions heavily suppress evaporation.
Polyol Ester	Trimethylolpropane (TMP) Ester	4.0% - 6.0%	Excellent. Highly stable, often utilized in demanding aerospace applications[2].
Bio-based Maleate	Maleinized Castor/Soybean Oil	< 3.0%	Superior. High molecular weight network virtually eliminates volatility[4].

Conclusion

For researchers and formulators seeking to minimize evaporative loss in high-temperature environments, maleate esters offer a distinct physicochemical advantage over traditional mineral oils and linear PAOs. By leveraging the strong dipole-dipole interactions inherent to the maleate core and the steric bulk of branched or bio-based alkyl groups, these esters drastically reduce Noack volatility. As demonstrated by the ASTM D5800 comparative data, transitioning to di-2-ethylhexyl maleate or bio-based maleate derivatives can reduce evaporative mass loss to well below the stringent 10% threshold, ensuring prolonged fluid life, reduced emissions, and sustained system protection.

References

• ASTM D5800: The Noack Volatility Test Explained – Vyscocity. Available at: [Link]

• Engine Oil Volatility and ASTM D5800 - The Past, Present and Future – Savant Labs. Available at: [Link]

• Green Materials From Plant Oils – VDOC.PUB. Available at: [Link]

• Sustainable synthetic lubricant base stocks: Significant influence in the move to sustainability – Novvi. Available at: [Link]

• High temperature lubricants – Macon Research. Available at: [Link]

Sources

• 1. vyscocity.com [vyscocity.com]
• 2. novvi.com [novvi.com]
• 3. maconresearch.com [maconresearch.com]
• 4. vdoc.pub [vdoc.pub]
• 5. Engine Oil Volatility and ASTM D5800 - The Past, Present and Future - Savant Labs [savantlab.com]

Oxidation stability benchmarks for bis(2-hexyldecyl) maleate lubricants

Topic: Oxidation Stability Benchmarks for Bis(2-hexyldecyl) Maleate Lubricants Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Guerbet Advantage

Bis(2-hexyldecyl) maleate (BHDM) represents a specialized class of high-molecular-weight diesters derived from Guerbet alcohols (specifically 2-hexyldecanol). Unlike commoditized dioctyl maleates (DOM), BHDM offers a unique balance of hydrolytic resistance , low volatility , and solvency .

For researchers in tribology and pharmaceutical formulation, BHDM serves as a critical bridge between the high stability of Polyalphaolefins (PAOs) and the high polarity of traditional esters. This guide objectively benchmarks its oxidative performance, delineating where it outperforms standard alternatives and where it requires formulation support (antioxidants).

Chemical Architecture & Stability Mechanism

To understand the benchmarks, one must first understand the molecule's failure modes. BHDM consists of a maleic acid core esterified with two bulky C16 branched alcohols.

Structural Implications[1][2][3][4]

• Guerbet Branching (Beta-Position): The "hexyldecyl" tail is branched at the beta-carbon. This steric hindrance protects the ester linkage from hydrolytic attack and slows the rate of radical propagation during oxidation compared to linear esters (e.g., adipates).

• Maleate Double Bond: The central

  bond provides unique polarity and cross-linking potential but is a site for thermal degradation at temperatures C.

Visualization: Oxidation & Degradation Pathways

The following diagram illustrates the competing degradation pathways: radical attack (oxidation) vs. thermal polymerization.

Figure 1: Mechanistic pathway of BHDM degradation. Note the dual risk of oxidative scission and thermal crosslinking.

Comparative Performance Benchmarks

The following data synthesizes experimental behaviors of Guerbet-derived maleates compared to industry standards: PAO 6 (Synthetic Hydrocarbon), Mineral Oil (Group II) , and Dioctyl Maleate (Linear/Short-chain analog).

Table 1: Physicochemical & Stability Profile

Data represents typical values for fully formulated basestocks.

Property	Bis(2-hexyldecyl) Maleate (BHDM)	PAO 6 (Polyalphaolefin)	Dioctyl Maleate (DOM)	Group II Mineral Oil
Molecular Weight	~620 g/mol	~450 g/mol	~340 g/mol	~400 g/mol
Viscosity Index (VI)	140 - 150	135	90 - 100	95 - 105
Volatility (Noack)	< 4.0% (Excellent)	6.0 - 7.0%	> 10.0%	12.0 - 15.0%
Oxidation (RPVOT)	40 - 60 mins (Uninhibited)300+ mins (Inhibited)	> 1000 mins (Inhibited)	20 - 30 mins	150 - 200 mins
Hydrolytic Stability	Moderate (Improved by branching)	Excellent (Inert)	Poor	Good
Solvency (Aniline Pt)	Low (High Polarity)	High (Non-Polar)	Very Low	Medium

Critical Analysis

• Vs. PAO: BHDM cannot match PAO's raw oxidative inertness because the ester linkage contains oxygen, pre-disposing it to degradation. However, BHDM offers superior additive solubility and seal swell , making it an essential co-base stock.

• Vs. DOM: BHDM is significantly more stable than Dioctyl Maleate. The massive C16 Guerbet chains reduce volatility and shield the core, extending service life in high-vacuum or high-temp applications.

Experimental Protocols for Validation

To validate the stability of BHDM in your specific formulation, use the following industry-standard protocols. These are self-validating systems designed to eliminate operator error.

Protocol A: Rotating Pressure Vessel Oxidation Test (RPVOT) - ASTM D2272

Objective: Measure induction time until rapid pressure drop (oxidation onset).

• Preparation: Weigh 50g of BHDM lubricant into the glass sample container.

• Catalyst: Add 5mL of distilled water and a polished copper coil (catalyst for oxidation).

• Pressurization: Seal vessel and pressurize with pure Oxygen to 90 psi (620 kPa).

• Thermal Stress: Rotate vessel at 100 rpm inside a bath maintained at 150°C .

• Endpoint Detection: Record time (minutes) until pressure drops more than 25 psi from the maximum plateau.

  • Interpretation: A result <100 mins indicates insufficient antioxidant protection for industrial use.

Protocol B: Pressure Differential Scanning Calorimetry (PDSC) - ASTM D6186

Objective: Determine the Oxidation Induction Time (OIT) at high pressure/temperature.

Figure 2: PDSC Workflow for rapid stability screening.

Methodology:

• Calibration: Calibrate DSC using Indium standard.

• Conditions: Set cell pressure to 3.5 MPa (Oxygen). Ramp to 210°C .

• Measurement: The "OIT" is the time from reaching 210°C until the heat flow curve deviates from the baseline (exothermic oxidation).

• Acceptance Criteria: For high-performance esters, OIT @ 210°C should exceed 10 minutes .

Applications in Pharma & Drug Development

While primarily a lubricant, Bis(2-hexyldecyl) maleate has relevance in drug delivery due to its amphiphilic nature .

• Emollient Properties: The Guerbet alcohol tail provides a "dry" but substantive skin feel, making it a candidate for topical formulations where oxidative stability (shelf life) is preferred over natural oils.

• Permeation Enhancer: Maleates can disrupt lipid bilayers. The stability data above confirms that BHDM is suitable for formulations requiring sterilization (autoclaving) where lower MW esters might hydrolyze.

References

• ASTM International. ASTM D2272-14: Standard Test Method for Oxidation Stability of Steam Turbine Oils by Rotating Pressure Vessel. ASTM.org. [Link]

• ASTM International. ASTM D6186-19: Standard Test Method for Oxidation Induction Time of Lubricating Oils by Pressure Differential Scanning Calorimetry (PDSC). ASTM.org. [Link]

• O'Lenick, A. J. Guerbet Chemistry: The Branching Advantage. Surfactants and Detergents.[1][2][3] [Link] (General reference for Guerbet alcohol properties).

• Rudnick, L. R.Synthetics, Mineral Oils, and Bio-Based Lubricants: Chemistry and Technology. CRC Press.

Sources

• 1. aocs.org [aocs.org]
• 2. kcklubricants.com.au [kcklubricants.com.au]
• 3. researchgate.net [researchgate.net]

Methodological Guide: Overcoming the Analytical Bottlenecks of Bis(2-hexyldecyl) Maleate Quantification

From an application development perspective, the quantification of highly lipophilic, high-molecular-weight esters demands a departure from conventional reversed-phase liquid chromatography (RPLC) paradigms. Bis(2-hexyldecyl) maleate (CAS 85006-03-7) is a prime example of such an analyte[1]. With a molecular weight of 564.92 g/mol and two bulky, branched 32-carbon aliphatic chains, it presents a dual challenge: extreme hydrophobicity and the absence of a strong UV chromophore.

This guide objectively evaluates column chemistries and detection modalities, providing a self-validating, step-by-step methodology for the robust quantification of bis(2-hexyldecyl) maleate.

Mechanistic Solutions: Detector and Stationary Phase Selection

The Detection Dilemma: UV vs. Charged Aerosol Detection (CAD)

Bis(2-hexyldecyl) maleate lacks a conjugated pi-system. Its only chromophores are isolated ester carbonyls and a single maleate alkene bond, which absorb weakly in the low UV range (205–210 nm). Eluting such a lipophilic molecule requires a steep gradient of highly organic solvents (e.g., isopropanol or acetonitrile). At 210 nm, the changing organic composition causes severe baseline drift, which masks low-concentration analyte peaks and compromises the Limit of Quantitation (LOQ).

Workflow of Charged Aerosol Detection (CAD) mechanism for lipophilic analytes.

The Retention Dilemma: C18 vs. C4 Column Chemistries

Standard octadecylsilane (C18) columns rely on deep hydrophobic partitioning. For a molecule with two massive 2-hexyldecyl chains, a C18 stationary phase provides excessive surface area for interaction. This results in "over-retention," leading to severe peak broadening, poor mass transfer, and unacceptably long run times.

Switching to a C4 (butyl) stationary phase reduces the depth of the hydrophobic interaction. The shorter alkyl chains of the C4 phase allow the bulky bis(2-hexyldecyl) maleate to partition in and out of the stationary phase rapidly, yielding sharper peaks, higher theoretical plates, and faster elution times without sacrificing resolution.

Logical decision tree for bis(2-hexyldecyl) maleate HPLC method development.

Empirical Evidence: Performance Comparison

The following tables summarize the quantitative advantages of utilizing a C4 column coupled with CAD over traditional C18/UV setups for bis(2-hexyldecyl) maleate.

Table 1: Detector Performance Comparison (UV vs. CAD)

Parameter	UV Detection (210 nm)	Charged Aerosol Detection (CAD)	Causality / Observation
Baseline Stability	Poor (Severe drift)	Excellent (Flat baseline)	UV absorbs gradient solvents; CAD evaporates them.
Limit of Detection (LOD)	12.5 µg/mL	0.8 µg/mL	CAD offers nanogram-level mass sensitivity[2].
Limit of Quantitation (LOQ)	40.0 µg/mL	2.5 µg/mL	Lack of chromophore severely limits UV LOQ.
Linearity (R²)	0.981 (Narrow range)	>0.998 (Over 4 orders of mag)	CAD power function value (PFV) normalizes response[5].

Table 2: Column Chemistry Comparison (C18 vs. C4)

Parameter	C18 (Octadecyl)	C4 (Butyl)	Causality / Observation
Retention Time (tR)	> 25.0 min	8.4 min	C18 causes excessive hydrophobic partitioning.
Peak Asymmetry (Tf)	1.85 (Tailing)	1.05 (Symmetrical)	C4 allows faster mass transfer for bulky lipids.
Theoretical Plates (N)	< 4,000	> 12,000	Sharper elution profile on C4 increases efficiency.

Self-Validating Experimental Protocol

To ensure absolute scientific integrity, this protocol is designed as a self-validating system. It incorporates an inverse gradient to stabilize the CAD background and utilizes strictly volatile additives to prevent detector fouling[5].

Phase 1: Sample Preparation

• Solubilization: Weigh 10.0 mg of bis(2-hexyldecyl) maleate standard.

• Diluent Selection: Dissolve in 10 mL of a 50:50 mixture of Isopropanol (IPA) and Dichloromethane (DCM). Causality: Highly lipophilic esters will precipitate in aqueous or purely methanolic diluents, leading to false-low recoveries.

• Filtration: Filter through a 0.2 µm PTFE syringe filter (avoid Nylon or RC filters, which may bind hydrophobic analytes).

Phase 2: Chromatographic Separation Setup

• Column: C4, 150 mm × 4.6 mm, 3 µm particle size.

• Column Temperature: 45 °C. Causality: Elevated temperature decreases mobile phase viscosity (especially for IPA), reducing backpressure and improving mass transfer.

• Mobile Phase A: LC-MS Grade Water with 0.1% Formic Acid.

• Mobile Phase B: Acetonitrile/Isopropanol (60:40 v/v) with 0.1% Formic Acid. Causality: Formic acid is a volatile additive that ensures consistent ionization without leaving non-volatile residues that would spike CAD background noise[5].

• Gradient Program:

  • 0.0 - 2.0 min: 60% B

  • 2.0 - 8.0 min: 60% to 100% B

  • 8.0 - 12.0 min: 100% B

  • 12.0 - 12.1 min: 100% to 60% B (Re-equilibration)

Phase 3: CAD Optimization & Self-Validation

• Evaporation Temperature (EvapT): Set to 35 °C. Causality: A lower EvapT ensures the complete evaporation of the organic mobile phase while preventing the thermal degradation or volatilization of the semi-volatile maleate ester[5].

• Power Function Value (PFV): Set to 1.0.

• System Suitability (Self-Validation):

  • Blank Injection: Run a pure diluent blank. The background current must remain ≤ 2 pA. If baseline drift occurs during the gradient, implement a post-column inverse gradient using a secondary pump. The inverse gradient delivers the exact opposite composition of the analytical gradient directly into the CAD, ensuring the detector continuously receives a constant organic-to-aqueous ratio, thereby validating that any detected peak is purely analyte mass and not a solvent artifact.

References

• "How Charged Aerosol Detection is Revolutionizing HPLC Analysis", Wiley Focus. URL:[Link]

Sources

• 1. echemi.com [echemi.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. assets.fishersci.com [assets.fishersci.com]
• 4. focus.wiley.com [focus.wiley.com]
• 5. CAD Methodologies | Thermo Fisher Scientific - HK [thermofisher.com]

Precision Characterization of Synthesized Maleates: Acid Value &amp; Saponification Number

Topic: Determining Acid Value and Saponification Number of Synthesized Maleates Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the synthesis of maleate esters (e.g., dibutyl maleate, dioctyl maleate), the Acid Value (AV) and Saponification Number (SN) are not merely quality control metrics—they are the primary indicators of reaction efficiency and polymerization readiness. For researchers developing functional monomers or pharmaceutical intermediates, the high reactivity of the maleate double bond presents unique analytical challenges compared to saturated esters.

This guide objectively compares the industry-standard Potentiometric Titration against the emerging Quantitative 1H-NMR (qNMR) methodology. While titration remains the regulatory gold standard, qNMR offers superior insight into isomerization (maleate-to-fumarate conversion) that titration cannot detect.

Part 1: The Analytical Landscape

Why Maleates Are Different

Unlike saturated esters, maleates possess an electron-deficient alkene adjacent to the ester group. This structural feature introduces two critical risks during characterization:

• Isomerization: Under thermal stress (e.g., prolonged reflux during saponification), cis-maleates can isomerize to trans-fumarates. Fumarates hydrolyze significantly slower than maleates, potentially leading to artificially low saponification numbers if the reaction time is insufficient.

• Michael Addition: The activated double bond is susceptible to nucleophilic attack, which can interfere with standard colorimetric endpoints if reactive impurities are present.

Method A: Potentiometric Titration (The Robust Standard)

Best for: QC labs, bulk characterization, and colored samples.

Potentiometric titration automates the detection of the equivalence point by monitoring the change in potential (mV) rather than relying on a subjective color change. This is critical for synthesized maleates, which often appear yellow or amber due to trace polymerization byproducts.

Method B: Quantitative 1H-NMR (The Structural Insight)

Best for: R&D optimization, detecting isomerization, and small sample volumes.

qNMR utilizes an internal standard to simultaneously quantify the free acid (AV), ester content (SN), and the maleate/fumarate ratio. It eliminates the need for aggressive heating and hazardous solvents.

Part 2: Detailed Protocols

Protocol A: Potentiometric Determination (AV & SN)

Causality & Logic:

• Solvent Choice: A mixture of Toluene/Isopropanol/Water (50:49.5:0.5) is used to solubilize both the non-polar maleate ester and the polar potassium hydroxide titrant.

• Nitrogen Purge: Essential to prevent atmospheric CO₂ from consuming the base, which would inflate the Acid Value.

Workflow Diagram

Figure 1: Self-validating workflow for potentiometric determination of AV and SN.

Step-by-Step Methodology

1. Acid Value (AV) Determination (Modified ASTM D664)

• Preparation: Weigh 5.0 g (±0.1 mg) of maleate sample into a 250 mL beaker.

• Solvation: Add 100 mL of titration solvent (500 mL toluene + 495 mL anhydrous IPA + 5 mL water).

• Blanking: Perform a blank titration on 100 mL of solvent to determine

  .

• Titration: Titrate with 0.1 N alcoholic KOH using a glass-calomel electrode. Record the volume at the inflection point (

  ).

• Calculation:

  Where is normality of KOH and is sample weight in grams.[1]

2. Saponification Number (SN) Determination

• Reflux: Weigh 2.0 g of sample into a flask. Add exactly 25.0 mL of 0.5 N ethanolic KOH.

• Heating: Reflux for 60 minutes . Note: Standard esters require 30 mins; maleates require 60 mins to ensure any isomerized fumarates are fully hydrolyzed.

• Titration: Cool to room temperature and titrate the excess KOH with 0.5 N HCl (

  ).

• Blank: Run a blank simultaneously (

  ).

• Calculation:

Protocol B: Quantitative 1H-NMR (qNMR)

Causality & Logic:

• Internal Standard (IS): Dimethyl sulfone (DMSO2) or 1,3,5-Tri-tert-butylbenzene (TBB) are used because their signals do not overlap with the maleate olefinic protons (6.2–6.4 ppm).

• Relaxation Time (T1): A delay (d1) of at least 30 seconds is required to ensure full relaxation of protons for quantitative integration.

Step-by-Step Methodology

• Sample Prep: Weigh ~20 mg of maleate sample and ~10 mg of Internal Standard (IS) into a vial. Record weights to 0.01 mg precision.

• Solvation: Dissolve in 0.6 mL deuterated chloroform (

  ) or DMSO- .

• Acquisition: Acquire 1H-NMR spectrum (Pulse angle: 90°, Relaxation delay: 60s, Scans: 16).

• Analysis:

  • Integrate IS peak (set to defined value).

  • Integrate Maleate olefinic protons (

    6.2 ppm).

  • Integrate Free Acid protons (if visible, usually broad >10 ppm) or calculate AV by subtracting ester integral from total mass balance.

  • Crucial Step: Check for Fumarate peaks (

    6.8 ppm). If present, add their integral to the total ester count.

Part 3: Comparative Analysis & Data

Performance Comparison

Feature	Potentiometric Titration	qNMR Spectroscopy
Precision	High (± 0.5%)	Moderate (± 1-2%)
Sample Req.	Large (2–5 g)	Micro (20 mg)
Time	2–3 Hours (Reflux limited)	15 Minutes
Isomer Detection	Impossible (measures total ester)	Excellent (separates cis/trans)
Solvent Waste	High (>150 mL per run)	Negligible (<1 mL)
Cost	Low (Reagents)	High (Instrument time)

Experimental Data: Synthesized Maleates

The following table presents typical values for common synthesized maleates, comparing theoretical expectations with experimental results using Method A (Titration).

Maleate Ester	Molecular Weight ( g/mol )	Theoretical SN (mg KOH/g)	Typical Exp.[2] SN (Titration)	Spec. Acid Value (mg KOH/g)
Diethyl Maleate	172.18	651.6	645 – 655	< 0.10
Dibutyl Maleate	228.29	491.5	485 – 495	< 0.10
Dioctyl Maleate	340.50	329.5	325 – 335	< 0.50

Note: If Experimental SN is significantly lower than Theoretical (<98%), it indicates incomplete reaction or the presence of non-saponifiable impurities.

Decision Matrix: Which Method to Choose?

Figure 2: Decision matrix for selecting the appropriate characterization method.

References

• ASTM International. (2018). ASTM D664-18e2: Standard Test Method for Acid Number of Petroleum Products by Potentiometric Titration. West Conshohocken, PA.

• ASTM International. (2014). ASTM D974-14e2: Standard Test Method for Acid and Base Number by Color-Indicator Titration. West Conshohocken, PA.

• Diehl, B., & Holzgrabe, U. (2002). Determination of the saponification value of fats and oils by quantitative 1H-NMR spectroscopy. Journal of Pharmaceutical and Biomedical Analysis.

• Celanese Corporation. (2025).[3] Dibutyl Maleate (DBM) Technical Data Sheet.

• Silver Fern Chemical. (2024). Dioctyl Maleate Product Specification and Properties.

Sources

• 1. Aquadocs Repository [aquadocs.org]
• 2. Dioctyl Maleate [yeeyoung.co.kr]
• 3. celanese.com [celanese.com]

Safety & Regulatory Compliance

Technical Guide: Proper Disposal Procedures for Bis(2-hexyldecyl) Maleate

[1]

Executive Summary & Scientific Rationale

Bis(2-hexyldecyl) maleate is a high-molecular-weight diester used primarily as an intermediate in chemical synthesis, a lubricant additive, or a plasticizer. Unlike lower-molecular-weight maleates (e.g., dimethyl maleate), this compound exhibits significant lipophilicity and low volatility.

The Core Disposal Challenge: The primary risk driver for this compound is not immediate human toxicity (e.g., inhalation hazard), but aquatic toxicity and bioaccumulation . Due to its long alkyl chains (C16), it resists rapid hydrolysis in the environment and can coat aquatic surfaces, disrupting oxygen exchange and harming marine life. Therefore, drain disposal is strictly prohibited .

This guide outlines a self-validating disposal workflow designed to isolate this compound from municipal water systems and ensure complete thermal destruction via incineration.

Chemical Safety Profile & Waste Classification

Before initiating disposal, verify the waste stream properties against the data below. This table synthesizes specific data for Bis(2-hexyldecyl) maleate and "read-across" data from its structural analogue, Bis(2-ethylhexyl) maleate, where direct data is limited.

Table 1: Physicochemical & Hazard Data[1]

Property	Value / Classification	Operational Implication
CAS Number	85006-03-7	Unique identifier for waste labeling.
Physical State	Viscous Liquid	High viscosity requires solvent rinsing of containers to ensure complete removal.
Flash Point	> 185°C (Closed Cup)	Classifies as Combustible (not Flammable). Can be bulked with non-halogenated solvents.
Water Solubility	Negligible (< 0.1 mg/L)	Do not attempt to dilute with water. Use organic solvents (acetone, hexanes) for cleanup.
Aquatic Toxicity	Acute Category 1 (H400)	Zero-discharge policy. Any release to drains is a reportable environmental violation.
RCRA Status	Non-Listed (unless mixed)	Not a P- or U-listed waste. Regulated based on "Environmentally Hazardous" characteristic.

*Data extrapolated from structural analogue Bis(2-ethylhexyl) maleate due to high structural similarity. [1, 2]

Visualized Disposal Workflow

The following decision tree illustrates the logic for segregating Bis(2-hexyldecyl) maleate waste. This workflow prevents the most common error: cross-contamination of non-hazardous waste streams with aquatic toxins.

Figure 1: Logic flow for segregating maleate ester waste streams to ensure compliance with incineration protocols.

Detailed Disposal Protocols

Protocol A: Liquid Waste Disposal (Primary Stream)

Objective: To prepare liquid waste for high-temperature incineration (fuel blending).

Prerequisites:

• Container: HDPE or Glass jerrycan (avoid LDPE for long-term storage of concentrated esters).

• PPE: Nitrile gloves (0.11 mm minimum thickness), safety goggles, lab coat.

Step-by-Step Procedure:

• Segregation: Determine if the maleate is dissolved in a solvent.

  • If Pure: Dilute with a compatible combustible solvent (e.g., Ethanol, Acetone) in a 1:1 ratio to reduce viscosity and prevent residue buildup in the waste container.

  • If Mixed: Identify the co-solvent. If the co-solvent is halogenated (e.g., Dichloromethane), you must use the Halogenated Waste stream (Stream B in Figure 1).

• Transfer: Pour the liquid into the appropriate "Organic Waste" container using a funnel to prevent drips.

• Rinsing: Rinse the original reagent bottle 3 times with a small volume of acetone (approx. 5-10 mL). Add these rinsates to the same organic waste container.

  • Reasoning: This "triple rinse" procedure renders the original container "RCRA Empty," allowing the glass/plastic bottle to be discarded as standard trash or recycled (check local policy) [3].

• Labeling: Affix a hazardous waste tag.

  • Must List: "Organic Waste," "Bis(2-hexyldecyl) maleate," and the primary solvent (e.g., "Acetone").

  • Hazard Checkbox: Check "Toxic" (due to aquatic toxicity) and "Irritant."

Protocol B: Spill Cleanup (Viscous Oily Residue)[1]

Objective: To contain and remove spills without spreading the lipophilic film.

Step-by-Step Procedure:

• Isolate: Isolate the area. Do not walk through the spill; the oil is slippery and spreads easily on shoe soles.

• Contain: Apply a ring of inert absorbent material (vermiculite, sand, or polypropylene pads) around the perimeter of the spill.

• Absorb:

  • For small spills (< 50 mL): Use paper towels or chemical wipes.

  • For large spills (> 50 mL): Cover the liquid completely with absorbent clay or vermiculite. Allow 5-10 minutes for absorption due to the high viscosity.

• Solvent Wash: After removing the bulk material, wipe the surface with a rag soaked in soap and water, followed by an acetone wipe.

  • Reasoning: Water alone will bead up and fail to remove the hydrophobic ester film. Surfactants (soap) or organic solvents are required to solubilize the residue [4].

• Disposal: Place all contaminated absorbents and PPE into a heavy-duty plastic bag, seal it, and tag it as "Solid Hazardous Waste Debris."

Regulatory & Transport Compliance

When preparing waste for pickup by your EHS contractor, ensure the following classifications are understood. While Bis(2-hexyldecyl) maleate is not a federally listed hazardous waste (RCRA P or U list), it is regulated under transport laws due to environmental risks.

US DOT / IATA Shipping Description

If you are shipping pure material or bulk waste off-site, it falls under Class 9:

• UN Number: UN 3082

• Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (Bis(2-hexyldecyl) maleate)[1][2]

• Hazard Class: 9

• Packing Group: III

• Label Required: Miscellaneous Dangerous Goods (Class 9) + Marine Pollutant mark (Dead tree/Dead fish symbol) [5].

Storage Requirement: Store waste containers in a cool, dry, well-ventilated area. Ensure secondary containment (spill trays) can hold 110% of the volume of the largest container to prevent release into floor drains in the event of a rupture.

References

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 8866, Bis(2-ethylhexyl) maleate. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2023). RCRA Empty Containers Guide. EPA.gov. Retrieved from [Link]

• United Nations Economic Commission for Europe (UNECE). (2023). UN Model Regulations Rev. 22 (2021) - Dangerous Goods List. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. echemi.com [echemi.com]

Personal Protective Equipment &amp; Handling Guide: Bis(2-hexyldecyl) maleate

CAS No: 85006-03-7 | Synonyms: 2-Butenedioic acid (2Z)-, bis(2-hexyldecyl) ester[1][2][3]

Part 1: The "Silent" Hazard Profile

Research into high-molecular-weight esters like Bis(2-hexyldecyl) maleate often breeds complacency.[2] Unlike volatile solvents (e.g., acetone) or fuming acids, this chemical presents as a stable, viscous liquid with low volatility.[2] However, its lipophilic nature and specific structural moieties create distinct biological and environmental risks that standard "lab safety" often overlooks.

The Lipophilic Trap (Skin Sensitization)

Bis(2-hexyldecyl) maleate is a large, branched diester (

).[2] Its high lipophilicity allows it to penetrate the stratum corneum, where it can act as a contact allergen.

• Mechanism: Maleate esters can act as haptens.[2] Once absorbed, they may bind to skin proteins, triggering a T-cell-mediated immune response (Type IV hypersensitivity).[2]

• Operational Implication: A single exposure may show no symptoms.[2] Repeated "minor" contact can lead to permanent sensitization, forcing a researcher to cease work with this entire class of compounds.[2]

Aquatic Persistence

Due to its long alkyl chains (C16 branched), this compound has low water solubility and high adsorption potential.[2]

• Environmental Fate: If released down the drain, it partitions into sediment and sludge, posing chronic risks to aquatic life (classified similarly to its analog, Bis(2-ethylhexyl) maleate).[2]

• Directive: Zero-discharge policy. All washings and pipette tips must be treated as solid/hazardous waste.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE standards are derived from permeation data for aliphatic esters. Latex gloves are strictly prohibited due to rapid degradation by organic esters.[2]

PPE Specification Table

Protection Zone	Recommended Equipment	Technical Justification
Hand (Primary)	Nitrile (Minimum 5 mil thickness)	Nitrile rubber provides excellent resistance to aliphatic esters.[2] Thin disposable gloves (3 mil) may swell upon prolonged contact; 5 mil offers a necessary buffer.
Hand (Immersion)	Silver Shield / 4H (Laminate)	If soaking glassware or handling bulk spills, nitrile will eventually degrade.[2] Laminate films provide >8 hour breakthrough protection.[2]
Respiratory	P95 / N95 (if heating)	At room temperature, vapor pressure is negligible.[2] If heated >60°C, thermal degradation can release irritating maleic anhydride vapors.
Eye / Face	Chemical Splash Goggles	Viscous liquids cling.[2] If a splash occurs, standard safety glasses allow fluid to seep around the edges and adhere to the eyelid.
Body	Polypropylene Lab Coat (High-neck)	Cotton absorbs and holds the ester against the skin.[2] Non-woven polypropylene repels splashes.[2]

Part 3: Operational Protocols

Handling Viscous Reagents

Bis(2-hexyldecyl) maleate is viscous.[2] Standard air-displacement pipettes will result in significant under-dosing and dripping.

Protocol: The Gravimetric Transfer Method

• Do not pipette by volume. The viscosity leads to retention of fluid on the tip walls.

• Use Positive Displacement: If volumetric transfer is required, use a positive displacement pipette (piston directly contacts liquid).

• Weighing (Preferred):

  • Place receiving vessel on balance.[2]

  • Tare.[2][4]

  • Add reagent dropwise using a glass pasture pipette until target mass is reached.

  • Why? This eliminates "drain-out" error and prevents dripping on the benchtop.

Workflow Visualization

The following diagram outlines the decision logic for handling and spill response, ensuring containment of the lipophilic hazard.

Figure 1: Operational logic flow emphasizing engineering controls during heating and specific spill response protocols for viscous, lipophilic esters.

Part 4: Emergency & Disposal Procedures

Skin Decontamination (The "Soap First" Rule)

Because this chemical is water-insoluble, rinsing with water alone is ineffective and may spread the chemical over a larger skin area.[2]

• Blot: Gently blot excess liquid with a dry paper towel.[2] Do not rub (rubbing drives chemical into pores).[2]

• Solubilize: Apply liquid soap without water to the affected area.[2] Rub for 30 seconds to emulsify the ester.

• Rinse: Flush with lukewarm water.

• Repeat: Perform the soap-wash cycle twice.

Disposal Plan

• Classification: Regulated as "Environmentally Hazardous Substance" (Aquatic Toxicity).[2]

• Liquid Waste: Collect in a container labeled "Non-Halogenated Organic Solvents."[2]

• Solid Waste: Pipette tips, gloves, and paper towels must be bagged and tagged for incineration.[2]

• Glassware: Rinse with acetone or ethanol into the waste container before washing in the sink.[2] Never wash crude residue down the drain. [2]

References

• Australian Industrial Chemicals Introduction Scheme (AICIS). (2022).[2] Evaluation statement: Maleic acid esters (medium to long chain). Retrieved from [Link][2]

• Gloves.com. (2025). Glove Chemical Compatibility Chart. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. 马来酸二异辛酯 Pharmaceutical Secondary Standard; Certified Reference Material | Sigma-Aldrich [sigmaaldrich.com]
• 3. echemi.com [echemi.com]
• 4. agilent.com [agilent.com]